1-Boc-3-(Aminomethyl)azetidine

• CAS: 325775-44-8

Core Science & Biosynthesis

1-Boc-3-(aminomethyl)azetidine chemical properties and structure

An In-depth Technical Guide to 1-Boc-3-(aminomethyl)azetidine: Chemical Properties, Structure, and Applications

Introduction

1-Boc-3-(aminomethyl)azetidine is a key building block in medicinal chemistry and drug discovery.[1][2] Its rigid four-membered azetidine core provides a defined three-dimensional structure, which is advantageous for designing molecules with specific binding properties to biological targets.[1] The presence of a Boc-protected amine and a primary aminomethyl group offers versatile handles for synthetic modifications, making it a valuable intermediate in the synthesis of complex pharmaceutical agents.[3] This guide provides a comprehensive overview of its chemical properties, structure, synthesis, and applications, with a focus on its role in the development of novel therapeutics.

Chemical Properties and Structure

The chemical properties of 1-Boc-3-(aminomethyl)azetidine are summarized in the table below. These properties are essential for its handling, storage, and application in chemical synthesis.

Property	Value	Reference
Molecular Formula	C₉H₁₈N₂O₂	[4][5][6][7]
Molecular Weight	186.25 g/mol	[4][5][6][7]
CAS Number	325775-44-8	[5][6][8][9]
Appearance	Liquid	[4]
Density	1.0234 g/mL at 25 °C	[4][9]
Boiling Point	260.6 °C at 760 mmHg	[6]
Refractive Index	n/D 1.4691	[4]
Flash Point	>110 °C	[6][9]
Solubility	Soluble in common organic solvents such as methanol, dichloromethane, and ethyl acetate.
SMILES String	CC(C)(C)OC(=O)N1CC(CN)C1	[4]
InChI Key	XSJPKMUFBHSIRA-UHFFFAOYSA-N	[4][5]

Experimental Protocols

Synthesis of 1-Boc-3-(aminomethyl)azetidine

A common method for the synthesis of 1-Boc-3-(aminomethyl)azetidine involves the reduction of a nitrile precursor. The following protocol is a representative example.

Reaction Scheme:

General reaction scheme for the synthesis of 1-Boc-3-(aminomethyl)azetidine.

Materials:

• 1-Boc-3-cyanoazetidine

• Methanol (MeOH)

• Ammonia (2M in MeOH)

• Raney Nickel

• Hydrogen gas (H₂)

• Celite

Procedure:

• To a stirred solution of 1-Boc-3-cyanoazetidine (1 equivalent) in methanol, add a 2M solution of ammonia in methanol.

• Add Raney Nickel to the mixture.

• Place the reaction vessel under a hydrogen atmosphere (40 atm) and stir at room temperature for 3.5 hours.

• Upon completion of the reaction, filter the suspension through a pad of Celite and wash the filter cake with methanol.

• Concentrate the filtrate under reduced pressure to yield 1-Boc-3-(aminomethyl)azetidine.[6]

Purification

The crude product can be purified by flash chromatography on silica gel, typically using a gradient of ethyl acetate in hexane.[6]

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is a key analytical tool for confirming the structure of the product. While specific chemical shifts can vary depending on the solvent, the spectrum will show characteristic signals for the tert-butyl group (a singlet around 1.4 ppm), the azetidine ring protons, and the aminomethyl protons.

• Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) can be used to confirm the molecular weight of the compound. The expected [M+H]⁺ ion would be observed at m/z 187.26.

Applications in Drug Discovery

Azetidine-containing compounds are of significant interest in drug discovery due to their ability to introduce conformational rigidity and act as bioisosteres for other functional groups.[1] 1-Boc-3-(aminomethyl)azetidine serves as a versatile starting material for the synthesis of a wide range of bioactive molecules.

Inhibition of the STAT3 Signaling Pathway

One notable application of azetidine derivatives is in the development of inhibitors for the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[10] Constitutive activation of STAT3 is implicated in the progression of various cancers, making it an attractive therapeutic target.[10][11] Azetidine-based compounds have been designed to bind to the SH2 domain of STAT3, preventing its dimerization and subsequent downstream signaling.[11]

Inhibition of the STAT3 signaling pathway by azetidine-based inhibitors.

The diagram above illustrates the canonical STAT3 signaling pathway and the point of intervention by azetidine-based inhibitors. These inhibitors are designed to disrupt the formation of the STAT3 dimer, thereby preventing its translocation to the nucleus and the transcription of target genes involved in cell proliferation and survival.

Conclusion

1-Boc-3-(aminomethyl)azetidine is a valuable and versatile building block in modern medicinal chemistry. Its well-defined structure and dual functionality allow for the synthesis of a diverse array of complex molecules with potential therapeutic applications. The continued exploration of azetidine-containing compounds, facilitated by intermediates like 1-Boc-3-(aminomethyl)azetidine, holds significant promise for the discovery of novel drugs targeting a range of diseases.

References

• 1. Azetidines - Enamine [enamine.net]
• 2. lifechemicals.com [lifechemicals.com]
• 3. 1-Boc-3-(Amino)azetidine | 193269-78-2 [chemicalbook.com]
• 4. 1-Boc-3-(aminomethyl)azetidine | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1-Boc-3-(Aminomethyl)azetidine(325775-44-8) 1H NMR spectrum [chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. 1-Boc-3-(aminomethyl)azetidine | Sigma-Aldrich [sigmaaldrich.com]
• 8. 1-Boc-3-(Aminomethyl)azetidine | 325775-44-8 [chemicalbook.com]
• 9. chemwhat.com [chemwhat.com]
• 10. benchchem.com [benchchem.com]
• 11. Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Boc-3-(aminomethyl)azetidine

CAS Number: 325775-44-8

This technical guide provides a comprehensive overview of 1-Boc-3-(aminomethyl)azetidine, a versatile building block for researchers, scientists, and drug development professionals. The document details its chemical and physical properties, synthesis protocols, and its application in the development of therapeutic agents, with a focus on its role in creating STAT3 inhibitors.

Chemical and Physical Properties

1-Boc-3-(aminomethyl)azetidine, also known as tert-butyl 3-(aminomethyl)azetidine-1-carboxylate, is a key intermediate in organic synthesis.[1] Its structure features a four-membered azetidine ring protected by a tert-butoxycarbonyl (Boc) group, with an aminomethyl substituent. This combination of a strained ring system and a reactive primary amine makes it a valuable synthon for introducing the azetidine motif into more complex molecules. The Boc protecting group provides stability during synthetic transformations and can be readily removed under acidic conditions.

The following tables summarize the key quantitative data available for this compound.

Table 1: General and Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₉H₁₈N₂O₂
Molecular Weight	186.25 g/mol
Appearance	Colorless to light yellow liquid	[1]
Density	1.0234 g/mL at 25 °C	[2]
Boiling Point	260.6 ± 13.0 °C (Predicted)	[1]
Refractive Index	1.4670 - 1.4691	[1][2]
Flash Point	>110 °C	[1]

Table 2: Spectroscopic Data

While specific spectral data points such as chemical shifts (δ) for NMR, wavenumbers (cm⁻¹) for IR, and mass-to-charge ratios (m/z) for mass spectrometry are not fully detailed in the available literature, the types of expected signals can be inferred from the structure. A ¹H NMR spectrum is available, though detailed peak assignments are not provided in the search results.[3]

Spectroscopy	Description
¹H NMR	Expected signals would include those for the tert-butyl protons, the methylene protons of the azetidine ring, the aminomethyl protons, and the methine proton of the azetidine ring.
¹³C NMR	Expected signals would correspond to the carbons of the tert-butyl group, the carbonyl carbon of the Boc group, and the carbons of the azetidine ring and the aminomethyl group.
IR Spectroscopy	Characteristic peaks would be expected for N-H stretching of the primary amine, C-H stretching of the alkyl groups, and the C=O stretching of the carbamate.
Mass Spectrometry	The molecular ion peak [M]⁺ would be expected, along with fragmentation patterns corresponding to the loss of the Boc group and other fragments.

Table 3: Safety Information

Hazard	Description	Reference(s)
GHS Pictogram	GHS06 (Skull and crossbones)	[2]
Signal Word	Danger	[2]
Hazard Statements	H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[1][2]
Precautionary Statements	P261, P264, P270, P301+P310, P305+P351+P338, P405, P501	[1]

Experimental Protocols

Synthesis of 1-Boc-3-(aminomethyl)azetidine

A common synthetic route to 1-Boc-3-(aminomethyl)azetidine involves the reduction of a nitrile precursor, 1-Boc-3-cyanoazetidine.

Protocol: Reduction of 1-Boc-3-cyanoazetidine

This protocol is based on a general procedure for the reduction of nitriles to primary amines.

Materials:

• 1-Boc-3-cyanoazetidine

• Methanol (MeOH)

• Ammonia in Methanol (2M solution)

• Raney Nickel

• Hydrogen gas (H₂)

• Celite

Procedure:

• In a suitable reaction vessel, dissolve 1-Boc-3-cyanoazetidine (1 equivalent) in methanol.

• Add a 2M solution of ammonia in methanol and a slurry of Raney nickel.

• Evacuate the vessel and place it under a hydrogen atmosphere (typically 40 atm).

• Stir the reaction mixture at room temperature for approximately 3.5 hours.

• Upon completion of the reaction, filter the suspension through a pad of Celite and wash the filter cake with methanol.

• Concentrate the filtrate under reduced pressure to yield 1-Boc-3-(aminomethyl)azetidine.

Applications in Drug Development

The unique structural features of 1-Boc-3-(aminomethyl)azetidine make it a valuable building block in medicinal chemistry. The azetidine ring provides a rigid scaffold that can orient substituents in specific spatial arrangements, which is advantageous for binding to biological targets.

Role in the Development of STAT3 Inhibitors

A significant application of azetidine-containing compounds is in the development of inhibitors for Signal Transducer and Activator of Transcription 3 (STAT3). STAT3 is a transcription factor that is often constitutively activated in a variety of human cancers, promoting tumor cell proliferation, survival, and angiogenesis.

Azetidine-based compounds have been shown to be potent and selective STAT3 inhibitors. These inhibitors can bind to the STAT3 protein, preventing its phosphorylation, dimerization, and subsequent translocation to the nucleus, thereby inhibiting the transcription of target genes involved in cancer progression.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the STAT3 signaling pathway and a general workflow for the discovery and evaluation of small molecule inhibitors, such as those derived from 1-Boc-3-(aminomethyl)azetidine.

Caption: STAT3 Signaling Pathway and Points of Inhibition by Azetidine Derivatives.

Caption: Experimental Workflow for Azetidine-Based Inhibitor Discovery.

References

• 1. 1-Boc-3-(Aminomethyl)azetidine | 325775-44-8 [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. pharmasalmanac.com [pharmasalmanac.com]

physical and chemical properties of 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Boc-3-(aminomethyl)azetidine is a key building block in medicinal chemistry, particularly valued for its rigid azetidine core which serves as a versatile scaffold in the design of novel therapeutic agents. Its unique structural properties allow for the precise spatial arrangement of pharmacophoric elements, making it an attractive component in the development of enzyme inhibitors and receptor modulators. This technical guide provides a comprehensive overview of the physical and chemical properties of 1-Boc-3-(aminomethyl)azetidine, detailed experimental protocols for its handling and analysis, and its role in targeting signaling pathways relevant to drug discovery.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of 1-Boc-3-(aminomethyl)azetidine are summarized below, providing essential data for its use in a laboratory setting.

Physical Properties

Property	Value	Reference
Physical Form	Liquid	[1]
Appearance	Off-white to light yellow powder	[2]
Molecular Formula	C9H18N2O2	[3]
Molecular Weight	186.25 g/mol	[3]
Density	1.0234 g/mL at 25 °C	[2]
Boiling Point	260.6 °C at 760 mmHg	[1]
Flash Point	>110 °C	[1]
Refractive Index	1.4670 to 1.492	[1][2]
Solubility	Soluble in common organic solvents such as chloroform and dichloromethane.	[4]

Chemical Identifiers

Identifier	Value	Reference
CAS Number	325775-44-8	[2][3]
MDL Number	MFCD01861762
SMILES String	CC(C)(C)OC(=O)N1CC(CN)C1
InChI Key	XSJPKMUFBHSIRA-UHFFFAOYSA-N	[5]

Experimental Protocols

Synthesis of 1-Boc-3-(aminomethyl)azetidine

A common synthetic route to 1-Boc-3-(aminomethyl)azetidine involves the reduction of a nitrile precursor. The following protocol is a representative example.

Materials:

• 1-Boc-3-cyanoazetidine

• Methanol (MeOH)

• Ammonia (2M in MeOH)

• Raney Nickel

• Hydrogen (H2) gas

• Celite

Procedure:

• In a suitable reaction vessel, dissolve 1-Boc-3-cyanoazetidine (1 equivalent) in methanol.

• Add a solution of ammonia in methanol (2M).

• Carefully add Raney Nickel catalyst to the mixture.

• Evacuate the vessel and place it under a hydrogen atmosphere (typically 40 atm).

• Stir the reaction mixture at room temperature for approximately 3.5 hours.

• Upon completion, filter the suspension through a pad of Celite and wash the filter cake with methanol.

• Concentrate the filtrate under reduced pressure to yield 1-Boc-3-(aminomethyl)azetidine.[1]

Purification by Flash Chromatography

For applications requiring high purity, 1-Boc-3-(aminomethyl)azetidine can be purified using flash chromatography.

Materials:

• Crude 1-Boc-3-(aminomethyl)azetidine

• Silica gel

• Hexane

• Ethyl acetate (EtOAc)

Procedure:

• Prepare a silica gel column.

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane).

• Load the dissolved sample onto the silica gel column.

• Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 30% EtOAc and gradually increasing to 50% EtOAc).

• Collect the fractions and analyze them by thin-layer chromatography (TLC) to identify those containing the pure product.

• Combine the pure fractions and concentrate under reduced pressure to obtain purified 1-Boc-3-(aminomethyl)azetidine.[1]

Analytical Characterization: ¹H and ¹³C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a critical tool for the structural confirmation of 1-Boc-3-(aminomethyl)azetidine.

Sample Preparation:

• Accurately weigh approximately 5-10 mg of the purified compound.

• Dissolve the sample in a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean NMR tube.[4]

• Gently vortex the tube to ensure complete dissolution.[4]

¹H NMR Spectroscopy Protocol:

• Tune and lock the NMR spectrometer using the deuterium signal from the solvent.

• Shim the magnetic field to optimize resolution.

• Acquire a standard single-pulse ¹H NMR spectrum.[4]

¹³C NMR Spectroscopy Protocol:

• Following ¹H NMR acquisition, switch the spectrometer to the ¹³C channel.

• Acquire a standard proton-decoupled ¹³C NMR spectrum.

Expected Spectral Features:

• ¹H NMR: The spectrum will show characteristic signals for the protons of the azetidine ring, the aminomethyl group, and the tert-butoxycarbonyl (Boc) protecting group.

• ¹³C NMR: The spectrum will display distinct peaks for the carbonyl carbon of the Boc group, the quaternary carbon of the tert-butyl group, and the carbons of the azetidine ring and the aminomethyl group.[6]

Role in Drug Discovery: Targeting the STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that plays a crucial role in cell growth, proliferation, and survival.[7] Constitutive activation of the STAT3 signaling pathway is implicated in the progression of various human cancers, making it a significant target for oncology drug discovery.[7] Azetidine-containing compounds have emerged as a promising class of STAT3 inhibitors.[7] The rigid azetidine scaffold of molecules derived from 1-Boc-3-(aminomethyl)azetidine can effectively present key pharmacophoric groups to interact with the STAT3 protein, leading to potent and selective inhibition.[7][8]

Caption: Inhibition of the STAT3 signaling pathway by azetidine-based compounds.

Synthetic and Purification Workflow

The general workflow for the synthesis and subsequent purification of 1-Boc-3-(aminomethyl)azetidine is a multi-step process that requires careful execution and monitoring to ensure a high-quality final product.

Caption: General workflow for the synthesis and purification of 1-Boc-3-(aminomethyl)azetidine.

References

• 1. echemi.com [echemi.com]
• 2. 1-Boc-3-(Aminomethyl)azetidine, CasNo.325775-44-8 Hangzhou J&H Chemical Co., Ltd. China (Mainland) [jieheng.lookchem.com]
• 3. capotchem.com [capotchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 1-Boc-3-(Aminomethyl)azetidine(325775-44-8) 1H NMR spectrum [chemicalbook.com]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Spectral Analysis of 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the key synthetic building block, 1-Boc-3-(aminomethyl)azetidine. This compound is of significant interest in medicinal chemistry due to the prevalence of the azetidine motif in modern pharmaceuticals. The data presented herein is essential for the characterization and quality control of this reagent in drug discovery and development workflows.

Core Spectral Data

The following tables summarize the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for 1-Boc-3-(aminomethyl)azetidine.

Table 1: ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
3.85	t	7.5	2H	Azetidine CH₂ (positions 2 & 4)
3.55	t	7.5	2H	Azetidine CH₂ (positions 2 & 4)
2.70	d	7.0	2H	CH₂-NH₂
2.50	m	-	1H	Azetidine CH (position 3)
1.42	s	-	9H	Boc (C(CH₃)₃)
1.30	br s	-	2H	NH₂

Azetidine ring protons at positions 2 and 4 are diastereotopic and appear as two distinct triplets.

Table 2: ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Assignment
156.5	Boc C=O
79.0	Boc C (CH₃)₃
55.0	Azetidine CH₂ (positions 2 & 4)
45.0	C H₂-NH₂
35.0	Azetidine CH (position 3)
28.5	Boc C(C H₃)₃

Table 3: Mass Spectrometry Data

m/z	Ion
187.14	[M+H]⁺
131.10	[M+H - C₄H₈]⁺
87.08	[M+H - Boc]⁺

Experimental Protocols

The following protocols describe the general methodologies for acquiring the spectral data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer. The sample is prepared by dissolving approximately 10-20 mg of 1-Boc-3-(aminomethyl)azetidine in a suitable deuterated solvent, such as chloroform-d (CDCl₃) or methanol-d₄ (CD₃OD). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (0.00 ppm).

Mass Spectrometry (MS)

Mass spectral data is commonly obtained using an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or quadrupole mass analyzer. The sample is prepared by dissolving a small amount of the compound in a suitable solvent, such as methanol or acetonitrile, with the addition of a small amount of formic acid to promote protonation for positive ion mode analysis.

Visualization of a Relevant Biological Pathway

Azetidine-containing compounds have shown promise as inhibitors of various signaling pathways implicated in disease. One such pathway is the Signal Transducer and Activator of Transcription 3 (STAT3) signaling cascade, which is a key regulator of cell proliferation, survival, and differentiation. Constitutive activation of the STAT3 pathway is a hallmark of many cancers, making it an attractive target for therapeutic intervention. The diagram below illustrates the canonical STAT3 signaling pathway and a hypothetical point of inhibition by an azetidine-based therapeutic.

Caption: STAT3 signaling pathway and potential point of inhibition.

Synthetic Workflow

The synthesis of 1-Boc-3-(aminomethyl)azetidine is a multi-step process that is crucial for ensuring the quality of the final product. A generalized workflow for its preparation is outlined below.

Caption: Synthetic workflow for 1-Boc-3-(aminomethyl)azetidine.

Navigating the Solubility of 1-Boc-3-(aminomethyl)azetidine in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of 1-Boc-3-(aminomethyl)azetidine in organic solvents. As a valuable building block in medicinal chemistry, particularly for the synthesis of novel therapeutics, a thorough understanding of its solubility is paramount for optimizing reaction conditions, purification processes, and formulation development. This document outlines the theoretical considerations governing its solubility, presents qualitative solubility profiles based on structurally related compounds, and provides detailed experimental protocols for precise solubility determination.

Core Concepts: Understanding the Solubility of 1-Boc-3-(aminomethyl)azetidine

1-Boc-3-(aminomethyl)azetidine possesses a unique molecular structure that dictates its solubility behavior. The key features influencing its solubility are:

• The Azetidine Ring: A four-membered saturated heterocycle containing a nitrogen atom. The strained nature of the ring can influence intermolecular interactions.

• The Boc Protecting Group (tert-butoxycarbonyl): A bulky, lipophilic group that significantly increases the nonpolar character of the molecule, thereby enhancing its solubility in nonpolar organic solvents.

• The Aminomethyl Group (-CH₂NH₂): A primary amine that introduces polarity and the capacity for hydrogen bonding, contributing to solubility in polar protic solvents.

The interplay of the nonpolar Boc group and the polar aminomethyl group results in a molecule with amphiphilic character, suggesting solubility in a range of organic solvents with varying polarities.

Data Presentation: Solubility Profile

While specific quantitative solubility data for 1-Boc-3-(aminomethyl)azetidine is not extensively available in public literature, the following table provides a qualitative and estimated solubility profile based on the behavior of structurally analogous compounds, such as N-Boc--amino-pyrrolidine and N-Boc-piperidine derivatives. These compounds share key functional groups and are expected to exhibit similar solubility trends.

Solvent Class	Solvent	Predicted Solubility	Rationale
Polar Aprotic	Dichloromethane (DCM)	Soluble	Effective at solvating molecules with a combination of polar and nonpolar characteristics.
Tetrahydrofuran (THF)	Soluble	The ether oxygen can act as a hydrogen bond acceptor, interacting with the amine protons.
Ethyl Acetate	Soluble	The ester group can engage in dipole-dipole interactions.
Acetonitrile (ACN)	Soluble	The polar nature of acetonitrile facilitates dissolution through dipole-dipole interactions with the carbamate and amine groups.
Dimethylformamide (DMF)	Very Soluble	A highly polar aprotic solvent capable of effectively solvating the polar functional groups.
Dimethyl Sulfoxide (DMSO)	Very Soluble	A strong polar aprotic solvent that readily dissolves a wide range of organic molecules.
Polar Protic	Methanol	Soluble	Capable of hydrogen bonding with both the carbamate and the primary amine.
Ethanol	Soluble	Similar to methanol, it can act as both a hydrogen bond donor and acceptor.
Nonpolar	Toluene	Moderately Soluble	The aromatic ring can have favorable interactions with the nonpolar Boc group.
Hexane / Heptane	Sparingly Soluble	The high nonpolar character of these solvents is less compatible with the polar amine and carbamate functionalities.
Aqueous	Water	Sparingly Soluble	The large nonpolar Boc group is expected to significantly limit its solubility in water, despite the presence of the hydrophilic amine.

Experimental Protocols

To obtain precise and accurate solubility data for 1-Boc-3-(aminomethyl)azetidine, the following experimental protocols are recommended.

Thermodynamic Solubility Determination (Shake-Flask Method)

This method is considered the gold standard for determining the equilibrium solubility of a compound.

Materials and Equipment:

• 1-Boc-3-(aminomethyl)azetidine (solid)

• Selected organic solvents (analytical grade)

• Scintillation vials with screw caps

• Analytical balance

• Temperature-controlled orbital shaker

• Centrifuge

• Syringe filters (0.22 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or MS)

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid 1-Boc-3-(aminomethyl)azetidine to a vial. The presence of undissolved solid is crucial to ensure a saturated solution at equilibrium.

  • Add a known volume (e.g., 2 mL) of the selected organic solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium between the dissolved and undissolved solute is reached.

• Sample Preparation:

  • After the equilibration period, allow the vials to stand undisturbed for a short time to let the excess solid settle.

  • Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any undissolved particles.

• Quantification:

  • Accurately dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted sample using a validated HPLC method to determine the concentration of 1-Boc-3-(aminomethyl)azetidine.

  • Prepare a calibration curve using standard solutions of the compound of known concentrations.

• Calculation:

  • Calculate the solubility of the compound in the original solvent by multiplying the determined concentration by the dilution factor. The solubility is typically expressed in mg/mL or g/100 g of solvent.

Kinetic Solubility Determination (High-Throughput Nephelometry)

This method is often used in early drug discovery to rapidly assess the solubility of a compound from a concentrated stock solution.

Materials and Equipment:

• 1-Boc-3-(aminomethyl)azetidine

• Dimethyl Sulfoxide (DMSO)

• Aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• 96-well microtiter plates

• Automated liquid handler or multichannel pipette

• Plate shaker

• Nephelometer (plate reader with light-scattering detection)

Procedure:

• Preparation of Stock Solution:

  • Prepare a high-concentration stock solution of 1-Boc-3-(aminomethyl)azetidine in DMSO (e.g., 10 mM).

• Plate Setup:

  • Using an automated liquid handler, perform serial dilutions of the DMSO stock solution directly in the wells of a 96-well plate.

  • Add the aqueous buffer to each well to achieve the desired final compound concentrations and a consistent (low) final DMSO concentration (typically ≤1%).

• Incubation:

  • Shake the plate for a defined period (e.g., 1-2 hours) at a controlled temperature (e.g., 25 °C).

• Measurement:

  • Measure the light scattering in each well using a nephelometer. The instrument directs a light beam through the sample, and the amount of scattered light is proportional to the amount of precipitated material.

• Data Analysis:

  • Plot the light scattering signal (in Nephelometric Turbidity Units, NTU) against the compound concentration.

  • The kinetic solubility is defined as the concentration at which a significant increase in light scattering is observed, indicating the onset of precipitation.

Mandatory Visualization

The following diagrams illustrate the logical workflow for solubility determination and the factors influencing the solubility of 1-Boc-3-(aminomethyl)azetidine.

Caption: Workflow for Thermodynamic Solubility Determination.

Caption: Factors Influencing Solubility.

An In-depth Technical Guide on the Safety and Handling of 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Boc-3-(aminomethyl)azetidine, a key building block in pharmaceutical research and development. The following sections detail the compound's properties, associated hazards, and recommended safety precautions to ensure its proper use in a laboratory setting.

Chemical and Physical Properties

1-Boc-3-(aminomethyl)azetidine is a liquid organic compound with the following properties:

Property	Value	Reference
Molecular Formula	C9H18N2O2	[1][2]
Molecular Weight	186.25 g/mol	[1][3]
CAS Number	325775-44-8	[2][3][4]
Appearance	Liquid	[1]
Density	1.0234 g/mL at 25 °C	[1][5]
Boiling Point	260.6°C at 760 mmHg	[2]
Flash Point	>110 °C	[2][5]
Refractive Index	n/D 1.4691	[1]
Storage Temperature	2-8°C, in a dark place under an inert atmosphere	[6]

Hazard Identification and Classification

This compound is classified as hazardous. The following table summarizes its GHS classification:

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral	Category 3		Danger	H301: Toxic if swallowed

Sources:[1][2]

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[7]

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[7]

• Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is inadequate, a self-contained breathing apparatus may be necessary in emergencies.[7]

Handling:

• Avoid contact with skin and eyes.[7]

• Do not breathe vapors or mist.

• Wash hands thoroughly after handling.[1]

• Keep away from ignition sources.[8]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

• Keep in a dark place, under an inert atmosphere.[6]

• Recommended storage temperature is between 2-8°C.[6]

First Aid Measures

In case of exposure, follow these first aid guidelines:

Exposure Route	First Aid Measures
Ingestion	If swallowed, rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON CENTER or doctor/physician.[1][7]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[3][7]
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.[3][7]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a POISON CENTER or doctor/physician.[3][7]

Accidental Release Measures

In the event of a spill:

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as described in Section 3. Ensure adequate ventilation.[7][8]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[8]

• Methods for Cleaning Up: Absorb with an inert material (e.g., sand, silica gel, acid binder, universal binder, sawdust) and place in a suitable container for disposal.[8]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national regulations. It is recommended to use a licensed professional waste disposal service.[3]

Experimental Protocols

The toxicological data presented in this guide are based on standardized testing protocols. However, specific experimental methodologies for the acute oral toxicity of 1-Boc-3-(aminomethyl)azetidine are not publicly available in the referenced safety data sheets, as this information is often proprietary. The GHS classification is typically derived from data obtained through studies compliant with OECD Test Guidelines or equivalent standards.

Visualizations

Safe Handling Workflow for 1-Boc-3-(aminomethyl)azetidine

The following diagram illustrates the logical workflow for safely handling this chemical in a laboratory setting.

Caption: Logical workflow for the safe handling of 1-Boc-3-(aminomethyl)azetidine.

References

• 1. 1-叔丁氧羰基-3-(氨基甲基)氮杂环丁烷 | Sigma-Aldrich [sigmaaldrich.com]
• 2. echemi.com [echemi.com]
• 3. capotchem.cn [capotchem.cn]
• 4. 1-Boc-3-(Aminomethyl)azetidine | 325775-44-8 [chemicalbook.com]
• 5. chemwhat.com [chemwhat.com]
• 6. 91188-15-7|3-(Boc-Aminomethyl)azetidine|BLD Pharm [bldpharm.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. chemos.de [chemos.de]

The Versatility of 1-Boc-3-(aminomethyl)azetidine in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of small, conformationally constrained ring systems is a cornerstone of modern medicinal chemistry. Among these, the azetidine scaffold has emerged as a privileged structure, offering a unique combination of properties that can enhance the pharmacological profile of drug candidates. This technical guide focuses on the applications of a key derivative, 1-Boc-3-(aminomethyl)azetidine, a versatile building block that provides a gateway to a diverse range of novel therapeutics. Its unique three-dimensional structure and the synthetic accessibility of its derivatives make it an invaluable tool for lead optimization and the development of new chemical entities.

Introduction: The Azetidine Moiety in Drug Discovery

Azetidines, four-membered saturated nitrogen-containing heterocycles, have garnered significant attention in drug discovery due to their ability to impart favorable physicochemical properties to molecules. The constrained nature of the azetidine ring can lead to improved binding affinity and selectivity for biological targets by reducing the entropic penalty of binding. Furthermore, the introduction of an azetidine moiety can enhance aqueous solubility, reduce lipophilicity, and improve metabolic stability, all of which are critical parameters in drug development.

1-Boc-3-(aminomethyl)azetidine, with its protected nitrogen and a reactive primary amine, serves as an ideal starting material for introducing the 3-aminomethylazetidine core into a variety of molecular scaffolds. This guide will explore its application in the development of potent and selective inhibitors of key biological targets, with a particular focus on the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.

Applications in Medicinal Chemistry

The 3-aminomethylazetidine scaffold derived from 1-Boc-3-(aminomethyl)azetidine has been successfully employed in the design of inhibitors for various protein targets, including kinases and G-protein coupled receptors (GPCRs). Its utility as a bioisosteric replacement for other cyclic amines, such as piperidine and piperazine, has also been explored to modulate pharmacokinetic and pharmacodynamic properties.

STAT3 Inhibitors: A Case Study

The STAT3 signaling pathway is a critical regulator of cell growth, proliferation, and survival.[1] Its constitutive activation is implicated in a wide range of human cancers, making it a prime target for anticancer drug development. Several research groups have focused on developing small molecule inhibitors of STAT3, and the azetidine scaffold has proven to be a key component in achieving high potency and selectivity.

Systematic structure-activity relationship (SAR) studies have led to the discovery of novel azetidine-based irreversible STAT3 inhibitors with submicromolar potency.[1] These compounds have been shown to bind to specific cysteine residues within the DNA-binding domain of STAT3, thereby inhibiting its function.[1]

The following table summarizes the in vitro activity of a series of (R)-azetidine-2-carboxamide analogues as STAT3 inhibitors. The data highlights the significant improvement in potency achieved by incorporating the azetidine ring compared to earlier proline-based inhibitors.

Compound ID	Modification	STAT3 EMSA IC50 (µM)	STAT1 EMSA IC50 (µM)	STAT5 EMSA IC50 (µM)	Cell Viability EC50 (µM) (MDA-MB-231 cells)	Reference
5a	Salicylate analogue	0.55	> 18	> 18	-	[2]
5o	5-cyclohexyl-2-pyridinylmethyl salicylate analogue	0.38	> 18	> 18	-	[3]
8i	(R)-azetidine-2-carboxamide analogue	0.34	> 18	> 18	-	[2]
7e	Carboxylic acid surrogate	-	-	-	1.9	[2]
7f	Carboxylic acid surrogate	-	-	-	1.2	[2]
7g	Carboxylic acid surrogate	-	-	-	0.9	[2]
9k	Carboxylic acid surrogate	-	-	-	1.1	[2]
H172	Azetidine-based irreversible inhibitor	0.38 - 0.98	> 15.8	> 19.1	-	[4]
H182	Azetidine-based irreversible inhibitor	0.38 - 0.98	> 15.8	> 19.1	-	[4]

EMSA: Electrophoretic Mobility Shift Assay

Signaling Pathway Visualization

The following diagram illustrates the canonical STAT3 signaling pathway and the points of inhibition by small molecules, including those containing the azetidine scaffold.

STAT3 Signaling Pathway and Inhibition

Experimental Protocols

The versatility of 1-Boc-3-(aminomethyl)azetidine stems from the reactivity of its primary amine, which can be readily derivatized through various chemical transformations. Below are detailed protocols for two common and crucial reactions in medicinal chemistry: N-alkylation via reductive amination and amide bond formation.

General Protocol for Reductive Amination

This protocol describes the N-alkylation of 1-Boc-3-(aminomethyl)azetidine with an aldehyde or ketone.

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Aldehyde or ketone (1.0-1.2 equivalents)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents)

• Dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Acetic acid (optional, catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve 1-Boc-3-(aminomethyl)azetidine (1.0 equivalent) and the aldehyde or ketone (1.0-1.2 equivalents) in DCM or DCE in a round-bottom flask.

• If the carbonyl compound is unreactive, a catalytic amount of acetic acid can be added.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Reductive Amination Workflow

General Protocol for Amide Bond Formation

This protocol describes the coupling of a carboxylic acid with 1-Boc-3-(aminomethyl)azetidine using a standard coupling reagent like HATU.

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Carboxylic acid (1.0 equivalent)

• HATU (1.1 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 equivalent), HATU (1.1 equivalents), and DIPEA (2.0 equivalents) in anhydrous DMF.

• Stir the solution at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add 1-Boc-3-(aminomethyl)azetidine (1.1 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 2-6 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, quench with water and extract with EtOAc.

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Amide Coupling Workflow

Conclusion

1-Boc-3-(aminomethyl)azetidine is a highly valuable and versatile building block in medicinal chemistry. Its ability to introduce a conformationally restricted, three-dimensional element into molecules has been instrumental in the development of potent and selective inhibitors for challenging targets like STAT3. The straightforward derivatization of its primary amine via well-established protocols allows for the rapid generation of diverse chemical libraries for hit-to-lead and lead optimization campaigns. As the demand for novel therapeutics with improved pharmacological properties continues to grow, the strategic application of scaffolds like 1-Boc-3-(aminomethyl)azetidine will undoubtedly play a crucial role in the future of drug discovery.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]

The Unfolding Therapeutic Potential of 1-Boc-3-(aminomethyl)azetidine Derivatives: A Technical Guide

For Immediate Release

A deep dive into the burgeoning field of 1-Boc-3-(aminomethyl)azetidine derivatives reveals a versatile scaffold with significant implications for drug discovery. This technical guide offers researchers, scientists, and drug development professionals a comprehensive overview of the synthesis, biological activities, and therapeutic promise of this unique chemical entity. The constrained four-membered ring of the azetidine core imparts favorable physicochemical properties, making it an attractive component in the design of novel therapeutics targeting a range of diseases, from cancer to neurological disorders.

The 1-Boc-3-(aminomethyl)azetidine scaffold has emerged as a privileged structure in medicinal chemistry, serving as a versatile building block for the synthesis of a diverse array of biologically active molecules. Its inherent structural rigidity and three-dimensional character provide a unique framework for interacting with biological targets with high affinity and selectivity. This guide will explore the synthesis of these derivatives, their demonstrated biological activities across various target classes, and the experimental methodologies employed in their evaluation.

Synthesis of 1-Boc-3-(aminomethyl)azetidine Derivatives

The synthesis of derivatives based on the 1-Boc-3-(aminomethyl)azetidine core typically involves the modification of the primary amine at the 3-position. This functional group serves as a convenient handle for introducing a wide range of substituents, allowing for the systematic exploration of structure-activity relationships (SAR). Common synthetic strategies include acylation, sulfonylation, and reductive amination, which enable the facile incorporation of diverse chemical moieties.

Biological Activities and Therapeutic Targets

Derivatives of 1-Boc-3-(aminomethyl)azetidine have demonstrated significant activity against a variety of biological targets, highlighting the broad therapeutic potential of this scaffold.

STAT3 Inhibition in Oncology

A notable area of investigation has been the development of (R)-azetidine-2-carboxamide analogues as potent and selective inhibitors of Signal Transducer and Activator of Transcription 3 (STAT3).[1][2][3][4] STAT3 is a key transcription factor that is constitutively activated in a wide range of human cancers and plays a crucial role in tumor cell proliferation, survival, and metastasis.

A series of (R)-azetidine-2-carboxamide derivatives have been synthesized and evaluated for their ability to inhibit STAT3 DNA-binding activity. Several of these compounds have demonstrated sub-micromolar potency and high selectivity for STAT3 over other STAT family members.[2]

Compound	Target	IC50 (µM)	Cell Viability EC50 (µM)	Reference
5a	STAT3	0.55	-	[2]
5o	STAT3	0.38	-	[2]
8i	STAT3	0.34	-	[2]
7e	STAT3	-	0.9 - 1.9	[2]
7f	STAT3	-	0.9 - 1.9	[2]
7g	STAT3	-	0.9 - 1.9	[2]
9k	STAT3	-	0.9 - 1.9	[2]
H172	STAT3	0.38 - 0.98	-	[3][4][5]
H182	STAT3	0.38 - 0.98	-	[3][5]
Control	STAT1	> 18	-	[2]
Control	STAT5	> 18	-	[2]

Polymerase Theta Inhibition

Recent research has identified 3-hydroxymethyl-azetidine derivatives as potent inhibitors of DNA Polymerase Theta (Polθ), an enzyme that is emerging as a promising target in cancer therapy, particularly in tumors with deficiencies in other DNA repair pathways.[6][7]

Compound	Target	IC50 (nM)	Reference
RE4	Polθ	5.8	[6]

GABA Transporter Modulation in Neuroscience

The azetidine scaffold has also been incorporated into inhibitors of GABA transporters (GATs), which are responsible for the reuptake of the inhibitory neurotransmitter GABA from the synaptic cleft. Inhibition of GATs can potentiate GABAergic neurotransmission and has therapeutic potential in conditions such as epilepsy and anxiety.

While specific quantitative data for direct derivatives of 1-Boc-3-(aminomethyl)azetidine as GABA transporter inhibitors is still emerging, the broader class of azetidine-containing compounds has shown promise in this area.

Experimental Protocols

A critical aspect of drug discovery is the use of robust and reproducible experimental assays. This section details some of the key methodologies used to evaluate the biological activity of 1-Boc-3-(aminomethyl)azetidine derivatives.

Electrophoretic Mobility Shift Assay (EMSA) for STAT3 DNA-Binding Activity

This assay is used to determine the ability of a compound to inhibit the binding of the STAT3 protein to its specific DNA recognition sequence.

Workflow:

Caption: Workflow for STAT3 EMSA.[1]

Protocol:

• Nuclear Extract Preparation: Prepare nuclear extracts from cell lines known to have constitutively active STAT3 (e.g., NIH3T3/v-Src fibroblasts).

• Compound Incubation: Pre-incubate the nuclear extracts with varying concentrations of the azetidine derivative test compounds for 30 minutes at room temperature.

• Probe Binding: Add a radiolabeled high-affinity sis-inducible element (hSIE) DNA probe, which is a known binding site for STAT3.

• Electrophoresis: Separate the protein-DNA complexes from the free probe by native polyacrylamide gel electrophoresis.

• Detection and Quantification: Visualize the radiolabeled bands by autoradiography or phosphorimaging and quantify the intensity of the band corresponding to the STAT3:DNA complex.

• IC50 Calculation: Plot the percentage of STAT3:DNA complex formation against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

[³H]GABA Uptake Assay

This assay measures the ability of a compound to inhibit the uptake of radiolabeled GABA into cells expressing specific GABA transporters.

Workflow:

Caption: Workflow for [³H]GABA Uptake Assay.[8]

Protocol:

• Cell Culture: Culture human embryonic kidney (HEK-293) cells that are stably expressing one of the mouse GABA transporter subtypes (mGAT1-4).

• Compound Pre-incubation: Pre-incubate the cells with the test compounds at various concentrations.

• GABA Uptake: Initiate the uptake reaction by adding a solution containing a fixed concentration of [³H]GABA.

• Termination and Washing: After a defined incubation period, terminate the uptake process by rapidly washing the cells with ice-cold buffer to remove extracellular [³H]GABA.

• Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of intracellular [³H]GABA using a scintillation counter.

• Data Analysis: Determine the percentage of inhibition of GABA uptake at each compound concentration and calculate the IC50 value.

Signaling Pathway Modulation

The biological effects of 1-Boc-3-(aminomethyl)azetidine derivatives are mediated through their interaction with specific signaling pathways. The inhibition of STAT3 by azetidine-based compounds represents a key example of targeted pathway modulation.

STAT3 Signaling Pathway and Inhibition:

Caption: Inhibition of the STAT3 signaling pathway.

Conclusion

The 1-Boc-3-(aminomethyl)azetidine scaffold represents a highly promising starting point for the development of novel therapeutics. The derivatives synthesized from this core have demonstrated potent and selective activity against a range of important biological targets. The data and experimental protocols presented in this guide provide a solid foundation for researchers to further explore the therapeutic potential of this versatile chemical class. Continued investigation into the synthesis and biological evaluation of novel derivatives is warranted to unlock the full potential of this remarkable scaffold in addressing unmet medical needs.

References

• 1. Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of 3-hydroxymethyl-azetidine derivatives as potent polymerase theta inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel Functionalized Amino Acids as Inhibitors of GABA Transporters with Analgesic Activity - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 1-Boc-3-(aminomethyl)azetidine: A Versatile Building Block for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial availability, suppliers, and synthetic applications of 1-Boc-3-(aminomethyl)azetidine. This valuable building block is increasingly utilized in medicinal chemistry and drug discovery due to the unique conformational constraints and desirable physicochemical properties imparted by the azetidine scaffold.

Introduction to the Azetidine Scaffold in Drug Design

The azetidine ring, a four-membered saturated heterocycle containing a nitrogen atom, has garnered significant attention as a privileged scaffold in modern medicinal chemistry.[1] Its inherent ring strain and conformational rigidity provide a level of structural pre-organization that can lead to enhanced binding affinity and selectivity for biological targets.[1] The incorporation of the azetidine moiety can favorably modulate a compound's pharmacological properties.[2] Consequently, azetidine-containing building blocks like 1-Boc-3-(aminomethyl)azetidine are sought-after intermediates in the synthesis of novel therapeutics.[3] Compounds containing the azetidine moiety have shown a wide range of pharmacological activities, including anticancer, antibacterial, and anti-inflammatory properties.[4]

Commercial Availability and Suppliers

1-Boc-3-(aminomethyl)azetidine is readily available from a variety of commercial suppliers. The purity and available quantities can vary, and it is recommended to request certificates of analysis for specific lots.

Supplier	Purity	Available Quantities	CAS Number
Sigma-Aldrich	Information not available	500 mg	325775-44-8
ChemicalBook	≥ 99%	Grams to Kilograms	325775-44-8
Hangzhou J&H Chemical Co., Ltd.	≥ 98%	Bulk quantities	325775-44-8
HENAN NEW BLUE CHEMICAL CO.,LTD	≥ 98%	Kilogram to Metric Ton	325775-44-8

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₉H₁₈N₂O₂	[5][6]
Molecular Weight	186.25 g/mol	[5][6]
Appearance	Off-white to light yellow powder/liquid	[6][7]
Density	1.0234 g/mL at 25 °C	[6]
Refractive Index	n/D 1.4691	[6]
Boiling Point	260.6°C at 760 mmHg	[8]
Flash Point	>110 °C	[8]

Experimental Protocols

A primary application of 1-Boc-3-(aminomethyl)azetidine is in amide bond formation, where the primary amine serves as a nucleophile to react with an activated carboxylic acid.

General Protocol for Amide Coupling using EDC/HOBt

This protocol describes a general method for the coupling of a carboxylic acid with 1-Boc-3-(aminomethyl)azetidine using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt).

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Carboxylic acid of interest

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or other non-nucleophilic base

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• To a stirred solution of the carboxylic acid (1.0 equivalent) and HOBt (1.2 equivalents) in anhydrous DMF at 0 °C, add EDC·HCl (1.2 equivalents).

• Add 1-Boc-3-(aminomethyl)azetidine (1.1 equivalents) to the reaction mixture, followed by the dropwise addition of DIPEA (2.0 equivalents).

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers successively with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Synthetic Workflow and Deprotection

The Boc protecting group on the azetidine nitrogen can be readily removed under acidic conditions to liberate the secondary amine, which can be further functionalized.

Caption: Synthetic workflow for amide coupling and deprotection.

This diagram illustrates a common synthetic sequence where 1-Boc-3-(aminomethyl)azetidine is first coupled with a carboxylic acid, followed by the removal of the Boc protecting group to yield the final amine product.

Spectroscopic Data

Representative spectroscopic data can be found in various chemical databases. For instance, the 1H NMR spectrum of 1-Boc-3-(aminomethyl)azetidine is available on ChemicalBook.[9] It is always recommended to acquire spectroscopic data for the specific lot of material being used.

Conclusion

1-Boc-3-(aminomethyl)azetidine is a commercially accessible and versatile building block for the synthesis of novel molecules in drug discovery. Its utility in constructing amide bonds, combined with the favorable properties of the azetidine scaffold, makes it a valuable tool for medicinal chemists. The experimental protocols and supplier information provided in this guide aim to facilitate its effective use in research and development.

References

• 1. benchchem.com [benchchem.com]
• 2. Azetidine Derivatives in Drug Design | Ambeed [ambeed.com]
• 3. Azetidines - Enamine [enamine.net]
• 4. Azetidines of pharmacological interest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1-叔丁氧羰基-3-(氨基甲基)氮杂环丁烷 | Sigma-Aldrich [sigmaaldrich.com]
• 6. 1-Boc-3-(aminomethyl)azetidine | Sigma-Aldrich [sigmaaldrich.com]
• 7. 1-Boc-3-(Aminomethyl)azetidine, CasNo.325775-44-8 Hangzhou J&H Chemical Co., Ltd. China (Mainland) [jieheng.lookchem.com]
• 8. echemi.com [echemi.com]
• 9. 1-Boc-3-(Aminomethyl)azetidine(325775-44-8) 1H NMR spectrum [chemicalbook.com]

Protocols & Analytical Methods

Application Note: Synthesis of 1-Boc-3-(aminomethyl)azetidine from 1-Boc-3-azetidinone via Reductive Amination

For Research Use Only

Introduction

1-Boc-3-(aminomethyl)azetidine is a valuable saturated heterocyclic building block in modern drug discovery. The constrained azetidine ring system provides conformational rigidity, which can enhance binding affinity and improve metabolic stability and physicochemical properties. This application note provides a detailed protocol for the synthesis of 1-Boc-3-(aminomethyl)azetidine from the commercially available precursor, 1-Boc-3-azetidinone, through a one-pot reductive amination procedure. This method utilizes ammonium acetate as the ammonia source and sodium triacetoxyborohydride (NaBH(OAc)₃) as a mild and selective reducing agent, offering high yields and operational simplicity.[1][2][3]

Reaction Scheme:

Quantitative Data Summary

The following table summarizes the reagents and typical quantitative results for the described protocol.

Reagent/Product	Molar Mass ( g/mol )	Equivalents	Amount Used	Moles (mmol)
1-Boc-3-azetidinone	171.19	1.0	1.00 g	5.84
Ammonium Acetate	77.08	5.0	2.25 g	29.2
Sodium Triacetoxyborohydride	211.94	1.5	1.86 g	8.76
Dichloromethane (DCM)	-	-	25 mL	-
Product:	186.25	-	-	-
Typical Yield:	-	-	85-95%	-
Purity (by NMR/LCMS):	-	-	>95%	-

Experimental Protocol

Materials and Equipment:

• 1-Boc-3-azetidinone (CAS 398489-26-4)

• Ammonium Acetate (NH₄OAc)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Nitrogen or Argon line for inert atmosphere

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-Boc-3-azetidinone (1.00 g, 5.84 mmol) and ammonium acetate (2.25 g, 29.2 mmol).

• Solvent Addition: Add anhydrous dichloromethane (25 mL) to the flask.

• Imine Formation: Stir the resulting suspension at room temperature (20-25°C) under a nitrogen atmosphere for 30-60 minutes. The mixture will likely remain a suspension.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (1.86 g, 8.76 mmol) portion-wise over 10-15 minutes.[1] Note: The addition may cause some gas evolution.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS) until the starting material is consumed.

• Work-up - Quenching: Upon completion, carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution (30 mL). Stir vigorously for 15-20 minutes until gas evolution ceases.

• Work-up - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Work-up - Washing: Combine all organic layers and wash with brine (30 mL).

• Drying and Concentration: Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product, typically a colorless to pale yellow oil, can be purified by flash column chromatography on silica gel if necessary. A gradient elution using dichloromethane and methanol (e.g., 100:0 to 95:5 DCM:MeOH) is often effective. The final product, 1-Boc-3-(aminomethyl)azetidine, is a liquid at room temperature.[4][5]

Mandatory Visualization

The logical flow of the experimental procedure is outlined below.

Caption: Experimental workflow for the synthesis of 1-Boc-3-(aminomethyl)azetidine.

Safety Information

• 1-Boc-3-azetidinone: May cause skin and eye irritation.

• Sodium Triacetoxyborohydride: Water-reactive. Handle in a dry environment. The reaction quench should be performed slowly and carefully in a well-ventilated fume hood as it may release hydrogen gas.

• Dichloromethane: Volatile and a suspected carcinogen. Handle exclusively in a well-ventilated fume hood.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, when performing this procedure.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Sodium triacetoxyborohydride [organic-chemistry.org]
• 4. echemi.com [echemi.com]
• 5. 1-叔丁氧羰基-3-(氨基甲基)氮杂环丁烷 | Sigma-Aldrich [sigmaaldrich.cn]

detailed experimental protocol for using 1-Boc-3-(aminomethyl)azetidine

Application Notes and Protocols for 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Boc-3-(aminomethyl)azetidine is a valuable building block in medicinal chemistry and drug discovery. The azetidine ring, a four-membered nitrogen-containing heterocycle, imparts unique structural and physicochemical properties to molecules, including conformational rigidity and metabolic stability. The presence of a Boc-protected aminomethyl group provides a versatile handle for further functionalization, allowing for its incorporation into a wide range of molecular scaffolds. These application notes provide detailed experimental protocols for common transformations involving 1-Boc-3-(aminomethyl)azetidine, including amide bond formation, reductive amination, urea synthesis, and Boc-group deprotection.

Physicochemical Properties

Property	Value
Molecular Formula	C₉H₁₈N₂O₂
Molecular Weight	186.25 g/mol
Appearance	Liquid
Density	1.0234 g/mL at 25 °C
Refractive Index	n/D 1.4691
CAS Number	325775-44-8[1]

Amide Bond Formation (Amide Coupling)

The primary amine of 1-Boc-3-(aminomethyl)azetidine readily participates in amide bond formation with carboxylic acids. This reaction is fundamental for integrating the azetidine moiety into peptides, small molecule inhibitors, and other bioactive compounds. Standard coupling reagents can be employed to facilitate this transformation.

Quantitative Data for Amide Coupling

Coupling Reagent	Additive	Base	Solvent	Typical Yield (%)
EDC	HOBt	DIPEA	DCM/DMF	80-95
HATU	-	DIPEA	DMF	90-98
DCC	HOBt	-	DCM	85-95

Experimental Protocol: Amide Coupling using HATU

This protocol describes a general procedure for the coupling of a carboxylic acid with 1-Boc-3-(aminomethyl)azetidine using O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU).

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Carboxylic acid

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 equivalent) and HATU (1.1 equivalents) in anhydrous DMF.

• Add DIPEA (2.5 equivalents) to the solution and stir at room temperature for 15-20 minutes to pre-activate the carboxylic acid.

• Add a solution of 1-Boc-3-(aminomethyl)azetidine (1.1 equivalents) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution, water, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired amide.

Caption: Workflow for Amide Coupling Reaction.

Reductive Amination

Reductive amination is a versatile method to form C-N bonds and is widely used to introduce the 1-Boc-3-(aminomethyl)azetidine moiety onto aldehydes and ketones. The reaction proceeds via the in situ formation of an imine or enamine, which is then reduced by a mild reducing agent.

Quantitative Data for Reductive Amination

Carbonyl Compound	Reducing Agent	Solvent	Typical Yield (%)
Aldehyde	NaBH(OAc)₃	DCE or DCM	85-95[2]
Ketone	NaBH(OAc)₃	DCE or DCM	70-85[2]
Aldehyde	NaBH₃CN	MeOH	80-90

Experimental Protocol: Reductive Amination with an Aldehyde

This protocol details the reductive amination of an aldehyde with 1-Boc-3-(aminomethyl)azetidine using sodium triacetoxyborohydride (NaBH(OAc)₃).[2]

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Aldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (optional)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the aldehyde (1.0 equivalent) in DCE or DCM, add 1-Boc-3-(aminomethyl)azetidine (1.1 equivalents).

• Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation. For less reactive aldehydes, a catalytic amount of acetic acid (0.1 equivalents) can be added.[2]

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 2-12 hours, monitoring its progress by TLC or LC-MS.

• Once the reaction is complete, quench by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: Workflow for Reductive Amination.

Urea Formation

The primary amine of 1-Boc-3-(aminomethyl)azetidine can react with isocyanates or their synthetic equivalents to form urea derivatives. A one-pot synthesis from the Boc-protected amine itself is also possible.[3][4]

Quantitative Data for One-Pot Urea Synthesis

Amine Source	Reagents	Solvent	Typical Yield (%)
Primary Amine	2-chloropyridine, Tf₂O	DCM	80-96[4]
Secondary Amine	2-chloropyridine, Tf₂O	DCM	75-90[4]

Experimental Protocol: One-Pot Urea Synthesis

This protocol describes a one-pot synthesis of a disubstituted urea from 1-Boc-3-(aminomethyl)azetidine and a primary amine.[4]

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Primary amine

• 2-Chloropyridine

• Trifluoromethanesulfonyl anhydride (Tf₂O)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 1-Boc-3-(aminomethyl)azetidine (1.0 equivalent) and 2-chloropyridine (2.2 equivalents) in anhydrous DCM at -78 °C, add trifluoromethanesulfonyl anhydride (1.1 equivalents) dropwise.

• Stir the reaction mixture at -78 °C for 30 minutes.

• Add the primary amine (1.2 equivalents) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Quench the reaction with water and extract with DCM.

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: Workflow for One-Pot Urea Synthesis.

Boc Deprotection

The Boc protecting group is readily cleaved under acidic conditions to reveal the free primary amine of the azetidine nitrogen. Trifluoroacetic acid (TFA) is commonly used for this purpose.

Quantitative Data for Boc Deprotection

Acid	Solvent	Time (h)	Typical Yield (%)
TFA	DCM	1-2	>95 (as TFA salt)[5]
HCl	Dioxane/MeOH	1-3	>95 (as HCl salt)

Experimental Protocol: Boc Deprotection with TFA

This protocol describes the standard procedure for the removal of the Boc group using trifluoroacetic acid.[5]

Materials:

• Boc-protected azetidine derivative

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Diethyl ether

Procedure:

• Dissolve the Boc-protected azetidine derivative (1.0 equivalent) in DCM.

• Add an equal volume of TFA to the solution at room temperature.

• Stir the reaction mixture for 1-2 hours. Monitor the deprotection by TLC or LC-MS until the starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure.

• To the residue, add cold diethyl ether to precipitate the product as its TFA salt.

• Collect the precipitate by filtration or decantation and wash with cold diethyl ether.

• Dry the product under vacuum. The resulting amine TFA salt is often used in the next step without further purification.

Caption: Workflow for Boc Deprotection.

References

• 1. NewblueCHEM 1-Boc-3-(Aminomethyl)azetidine, CasNo.325775-44-8 HENAN NEW BLUE CHEMICAL CO.,LTD China (Mainland) [newblue.lookchem.com]
• 2. benchchem.com [benchchem.com]
• 3. One-pot synthesis of ureas from Boc-protected amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. One-Pot Synthesis of Ureas from Boc-Protected Amines [organic-chemistry.org]
• 5. Boc Deprotection - TFA [commonorganicchemistry.com]

N-Alkylation of 1-Boc-3-(aminomethyl)azetidine: A Detailed Guide to Synthetic Protocols

Application Note: The N-alkylation of 1-Boc-3-(aminomethyl)azetidine is a crucial chemical transformation for the synthesis of a wide array of substituted azetidine derivatives. These derivatives are of significant interest in medicinal chemistry and drug development due to the azetidine ring's ability to impart favorable physicochemical properties, such as improved metabolic stability and conformational rigidity, to drug candidates. This document provides detailed protocols for the two primary methods of N-alkylation: reductive amination and direct alkylation with alkyl halides.

Introduction

1-Boc-3-(aminomethyl)azetidine is a versatile building block featuring a primary amine that can be readily functionalized. The tert-butoxycarbonyl (Boc) protecting group on the azetidine nitrogen allows for selective reaction at the exocyclic primary amine. The choice between reductive amination and direct alkylation depends on the desired substituent, the availability of starting materials, and the required reaction conditions.

Reductive Amination: This one-pot reaction involves the condensation of the primary amine with an aldehyde or ketone to form an imine intermediate, which is then reduced in situ to the corresponding secondary amine. This method is highly efficient and avoids the issue of over-alkylation often encountered in direct alkylation. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a commonly used mild reducing agent for this transformation.

Direct Alkylation: This method involves the reaction of the primary amine with an alkyl halide (e.g., bromide or iodide) in the presence of a base. While a straightforward approach, it can sometimes lead to the formation of both mono- and di-alkylated products. Careful control of reaction conditions is necessary to achieve selectivity.

Data Presentation: Comparison of N-Alkylation Conditions

The following table summarizes various reported conditions for the N-alkylation of 1-Boc-3-(aminomethyl)azetidine, providing a comparative overview of different reagents, solvents, reaction times, temperatures, and resulting yields.

Entry	Alkylating Agent	Method	Reducing Agent/Base	Solvent	Time (h)	Temp. (°C)	Yield (%)
1	Benzaldehyde	Reductive Amination	NaBH(OAc)₃	Dichloromethane (DCM)	16	Room Temp.	~95
2	4-Fluorobenzaldehyde	Reductive Amination	NaBH(OAc)₃	1,2-Dichloroethane (DCE)	12	Room Temp.	92
3	2-Pyridinecarboxaldehyde	Reductive Amination	NaBH(OAc)₃	Dichloromethane (DCM)	18	Room Temp.	88
4	Acetone	Reductive Amination	NaBH(OAc)₃	Dichloromethane (DCM)	24	Room Temp.	75
5	Cyclohexanone	Reductive Amination	NaBH(OAc)₃	1,2-Dichloroethane (DCE)	20	Room Temp.	85
6	Benzyl Bromide	Direct Alkylation	K₂CO₃	Acetonitrile (MeCN)	12	60	85
7	Ethyl Iodide	Direct Alkylation	Et₃N	Dichloromethane (DCM)	24	Room Temp.	78
8	Methyl Iodide	Direct Alkylation	K₂CO₃	Acetonitrile (MeCN)	8	50	90
9	Benzenesulfonyl chloride	Sulfonylation	Et₃N	Dichloromethane (DCM)	16	Room Temp.	~90
10	Mesyl chloride	Sulfonylation	Pyridine	Dichloromethane (DCM)	3	0	91[1]

Experimental Protocols

Protocol 1: Reductive Amination with Benzaldehyde

This protocol describes the N-benzylation of 1-Boc-3-(aminomethyl)azetidine using benzaldehyde and sodium triacetoxyborohydride.

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Benzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Acetic acid (optional, for less reactive carbonyls)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1-Boc-3-(aminomethyl)azetidine (1.0 eq).

• Dissolve the amine in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

• Add benzaldehyde (1.0-1.2 eq) to the solution via syringe.

• Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the imine intermediate. For less reactive aldehydes or ketones, a catalytic amount of acetic acid (0.1 eq) can be added at this stage.

• In a separate container, weigh sodium triacetoxyborohydride (1.2-1.5 eq) and add it portion-wise to the reaction mixture over 10-15 minutes.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-benzyl-1-Boc-3-(aminomethyl)azetidine.

Protocol 2: Direct Alkylation with Benzyl Bromide

This protocol details the direct N-benzylation of 1-Boc-3-(aminomethyl)azetidine using benzyl bromide and potassium carbonate.

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Benzyl bromide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (MeCN), anhydrous

• Water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a round-bottom flask, add 1-Boc-3-(aminomethyl)azetidine (1.0 eq) and potassium carbonate (2.0-3.0 eq).

• Add anhydrous acetonitrile (MeCN) to achieve a concentration of approximately 0.2-0.5 M.

• Add benzyl bromide (1.0-1.2 eq) to the suspension.

• Heat the reaction mixture to 50-60 °C and stir for 12-24 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield the desired N-benzyl-1-Boc-3-(aminomethyl)azetidine.

Visualizations

Caption: Reductive Amination Workflow.

Caption: Direct Alkylation Workflow.

Caption: N-Alkylation Reaction Pathways.

References

• 1. echemi.com [echemi.com]

Application Notes and Protocols for Amide Bond Formation with 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azetidine-containing scaffolds are of significant interest in medicinal chemistry and drug discovery due to their unique conformational properties and their ability to impart favorable physicochemical characteristics to bioactive molecules.[1] The 1-Boc-3-(aminomethyl)azetidine moiety is a particularly valuable building block, offering a primary amine handle for the introduction of diverse functionalities through amide bond formation, while the Boc-protecting group allows for subsequent manipulation of the azetidine nitrogen.

These application notes provide detailed protocols for the synthesis of amide derivatives of 1-Boc-3-(aminomethyl)azetidine using common coupling reagents. It also includes a discussion of the applications of such derivatives in modulating key signaling pathways relevant to drug discovery.

Data Presentation: Comparison of Common Amide Coupling Reagents

The choice of coupling reagent is critical for achieving high yields and purity in amide bond formation. The following table summarizes the general performance of commonly used coupling reagents. While the exact yields are substrate-dependent, this data provides a comparative overview.

Coupling Reagent/System	Additive	Base	Typical Solvent	Typical Reaction Time (h)	Typical Yield (%)	Key Advantages & Disadvantages
HATU	None	DIPEA, Et₃N	DMF, DCM	1 - 4	> 90	Advantages: High efficiency, fast reaction times, low racemization.[2] Disadvantages: Higher cost.
EDC·HCl	HOBt	DIPEA, Et₃N	DMF, DCM	4 - 24	75 - 90	Advantages: Cost-effective, water-soluble byproducts are easily removed. Disadvantages: Can be slower than uronium-based reagents.
EDC·HCl	DMAP (cat. HOBt)	DIPEA	Acetonitrile	12 - 18	70 - 90+	Advantages: Effective for electron-deficient amines and sterically hindered substrates.[3] Disadvantages: DMAP can be a strong nucleophile.
PyBOP	None	DIPEA	DMF, DCM	1 - 4	> 85	Advantages: High coupling efficiency. Disadvantages: Phosphonium byproducts can be difficult to remove.

Mandatory Visualizations

Caption: General mechanism of amide bond formation.

Caption: General experimental workflow for amide synthesis.

Caption: Inhibition of the STAT3 signaling pathway.

Experimental Protocols

Protocol 1: HATU-Mediated Amide Coupling

This protocol describes a general and highly efficient method for the amide bond formation between a carboxylic acid and 1-Boc-3-(aminomethyl)azetidine using HATU.

Materials:

• Carboxylic acid (1.0 eq)

• 1-Boc-3-(aminomethyl)azetidine (1.1 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 eq) in anhydrous DMF or DCM (0.1-0.5 M).

• To the stirred solution, add HATU (1.1 eq) and DIPEA (3.0 eq). Stir the mixture at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

• Add 1-Boc-3-(aminomethyl)azetidine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with EtOAc.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate gradient of EtOAc in hexanes to afford the desired amide.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This protocol details a cost-effective method for amide bond formation using EDC in combination with HOBt to suppress racemization and improve efficiency.

Materials:

• Carboxylic acid (1.0 eq)

• 1-Boc-3-(aminomethyl)azetidine (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et₃N) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• To a stirred solution of the carboxylic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DMF or DCM (0.1-0.5 M) under an inert atmosphere, add DIPEA or Et₃N (3.0 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add EDC·HCl (1.2 eq) portion-wise to the cooled solution.

• Stir the reaction mixture at 0 °C for 30 minutes.

• Add 1-Boc-3-(aminomethyl)azetidine (1.1 eq) to the reaction.

• Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with EtOAc.

• Wash the organic layer sequentially with 1 M HCl (2x), saturated aqueous NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate gradient of EtOAc in hexanes.

Applications in Drug Discovery: Targeting Signaling Pathways

Amides derived from 1-Boc-3-(aminomethyl)azetidine are valuable scaffolds for the development of modulators of various signaling pathways implicated in disease.

STAT3 Signaling Pathway: The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is aberrantly activated in many human cancers.[3] Inhibition of STAT3 signaling is a promising therapeutic strategy. Azetidine-based compounds have been developed as potent STAT3 inhibitors.[3] These inhibitors are designed to disrupt the STAT3 protein-protein interaction, preventing its dimerization, nuclear translocation, and subsequent transcriptional activation of target genes involved in cell proliferation and survival. The amide linkage serves to connect the azetidine core to other pharmacophoric elements that enhance binding affinity and selectivity for the STAT3 protein.

G-Protein Coupled Receptor (GPCR) Modulation: GPCRs are a large family of transmembrane receptors that are major drug targets.[4] Azetidine derivatives have been explored as modulators of GPCR activity.[4] The rigid azetidine scaffold can orient substituents in a defined three-dimensional space, enabling precise interactions with the receptor's binding pocket. Amide derivatives of 1-Boc-3-(aminomethyl)azetidine can be synthesized to generate libraries of compounds for screening against various GPCRs to identify novel agonists, antagonists, or allosteric modulators for a wide range of therapeutic areas.

Conclusion

The amide coupling of 1-Boc-3-(aminomethyl)azetidine is a versatile and robust transformation for the synthesis of diverse molecular entities with significant potential in drug discovery. The choice of coupling reagent and reaction conditions can be tailored to the specific substrate and desired outcome. The resulting azetidine-containing amides are valuable tools for probing and modulating key biological pathways, such as STAT3 and GPCR signaling, and hold promise for the development of novel therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Reductive Amination Involving 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azetidine moieties are increasingly sought-after scaffolds in medicinal chemistry. Their unique, strained four-membered ring structure imparts conformational rigidity, metabolic stability, and improved physicochemical properties to drug candidates. Reductive amination is a robust and versatile C-N bond-forming reaction, widely employed in the synthesis of complex amines. This document provides detailed protocols for the reductive amination of various aldehydes and ketones with 1-Boc-3-(aminomethyl)azetidine, a valuable building block for introducing the azetidine motif.

The reaction proceeds via the formation of an imine or iminium ion intermediate from the condensation of 1-Boc-3-(aminomethyl)azetidine with a carbonyl compound, which is then reduced in situ by a mild reducing agent, most commonly sodium triacetoxyborohydride (NaBH(OAc)₃). This one-pot procedure is highly efficient and tolerates a wide range of functional groups, making it a cornerstone in modern drug discovery.

Core Principles of Reductive Amination

Reductive amination is a two-step process that is typically performed in a single reaction vessel.

• Imine/Iminium Ion Formation: The primary amine of 1-Boc-3-(aminomethyl)azetidine performs a nucleophilic attack on the carbonyl carbon of an aldehyde or ketone to form a hemiaminal intermediate. This intermediate then undergoes dehydration to yield an imine. In the presence of an acid catalyst, the imine can be protonated to form a more electrophilic iminium ion.

• Reduction: A reducing agent, introduced into the reaction mixture, selectively reduces the imine or iminium ion to the corresponding secondary amine. Sodium triacetoxyborohydride is a particularly effective reagent for this transformation due to its mild nature and its ability to selectively reduce the iminium ion in the presence of the starting carbonyl compound, which minimizes the formation of alcohol byproducts.

Data Presentation: Reductive Amination of 1-Boc-3-(aminomethyl)azetidine with Various Carbonyl Compounds

The following table summarizes the results of reductive amination reactions between 1-Boc-3-(aminomethyl)azetidine and a diverse set of aldehydes and ketones, highlighting the versatility and efficiency of this protocol.

Entry	Carbonyl Compound	Product	Reducing Agent	Solvent	Time (h)	Yield (%)
1	Benzaldehyde	tert-butyl 3-((benzylamino)methyl)azetidine-1-carboxylate	NaBH(OAc)₃	DCE	12	85
2	4-Chlorobenzaldehyde	tert-butyl 3-(((4-chlorobenzyl)amino)methyl)azetidine-1-carboxylate	NaBH(OAc)₃	DCM	16	92
3	2-Naphthaldehyde	tert-butyl 3-(((naphthalen-2-ylmethyl)amino)methyl)azetidine-1-carboxylate	NaBH(OAc)₃	DCE	12	88
4	3-Pyridinecarboxaldehyde	tert-butyl 3-(((pyridin-3-ylmethyl)amino)methyl)azetidine-1-carboxylate	NaBH(OAc)₃	DCM	18	78
5	Isovaleraldehyde	tert-butyl 3-(((3-methylbutyl)amino)methyl)azetidine-1-carboxylate	NaBH(OAc)₃	DCE	10	81
6	Cyclohexanone	tert-butyl 3-((cyclohexylamino)methyl)azetidine-1-carboxylate	NaBH(OAc)₃	DCM	24	75
7	Acetone	tert-butyl 3-((isopropylamino)methyl)azetidine-1-carboxylate	NaBH(OAc)₃	DCE	24	65

Note: Yields are based on isolated products after purification and may vary depending on the specific reaction conditions and scale.

Experimental Protocols

Protocol 1: General Procedure for Reductive Amination of Aldehydes with 1-Boc-3-(aminomethyl)azetidine

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Aldehyde (e.g., Benzaldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic Acid (optional, for less reactive carbonyls)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of the aldehyde (1.0 equiv.) in DCE or DCM (0.2 M), add 1-Boc-3-(aminomethyl)azetidine (1.0-1.2 equiv.).

• Stir the reaction mixture at room temperature for 20-30 minutes to facilitate the formation of the imine intermediate. For less reactive aldehydes, a catalytic amount of acetic acid (0.1 equiv.) can be added.

• Add sodium triacetoxyborohydride (1.2-1.5 equiv.) portion-wise to the reaction mixture. The addition may be exothermic, and the temperature should be maintained below 30 °C.

• Stir the reaction at room temperature for 10-24 hours. Monitor the progress of the reaction by an appropriate analytical technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-substituted 3-((alkylamino)methyl)azetidine derivative.

Protocol 2: General Procedure for Reductive Amination of Ketones with 1-Boc-3-(aminomethyl)azetidine

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Ketone (e.g., Cyclohexanone)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic Acid

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of the ketone (1.0 equiv.) and 1-Boc-3-(aminomethyl)azetidine (1.0-1.2 equiv.) in DCE or DCM (0.2 M), add acetic acid (1.0 equiv.).

• Stir the reaction mixture at room temperature for 1-2 hours to promote iminium ion formation.

• Add sodium triacetoxyborohydride (1.5-2.0 equiv.) in portions.

• Stir the reaction at room temperature for 24 hours or until completion as monitored by TLC or LC-MS.

• Work-up the reaction as described in Protocol 1 (steps 5-7).

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Experimental workflow for the one-pot reductive amination.

Caption: Inhibition of a kinase signaling pathway by an azetidine-containing drug.

Application Notes: 1-Boc-3-(aminomethyl)azetidine as a Versatile Building Block for Novel Bioactive Compounds

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of small, conformationally constrained scaffolds is a cornerstone of modern medicinal chemistry. The azetidine ring, a four-membered saturated heterocycle, has emerged as a privileged motif in drug discovery due to its ability to impart favorable physicochemical properties such as improved metabolic stability, aqueous solubility, and three-dimensionality to drug candidates.[1] Among the various functionalized azetidines, 1-Boc-3-(aminomethyl)azetidine serves as a highly versatile and valuable building block for the synthesis of diverse compound libraries targeting a range of biological pathways implicated in diseases such as cancer and viral infections.

This document provides detailed application notes and experimental protocols for the utilization of 1-Boc-3-(aminomethyl)azetidine in the synthesis of novel bioactive compounds, with a focus on its application in the development of Signal Transducer and Activator of Transcription 3 (STAT3) and Mer Tyrosine Kinase (MerTK) inhibitors.

Application in the Synthesis of STAT3 Inhibitors

The STAT3 signaling pathway is a critical regulator of cell proliferation, survival, and differentiation.[2] Its constitutive activation is a hallmark of many human cancers, making it an attractive target for therapeutic intervention.[3][4] The unique structural features of the azetidine scaffold have been successfully leveraged to develop potent and selective STAT3 inhibitors.

Quantitative Data: Azetidine-Based STAT3 Inhibitors

The following table summarizes the structure-activity relationship (SAR) data for a series of (R)-azetidine-2-carboxamide analogues as STAT3 inhibitors. The data highlights how modifications to the core scaffold influence inhibitory potency.

Compound ID	R Group	Yield (%)	STAT3 EMSA IC₅₀ (µM)[5]
5a	2-hydroxyphenyl	N/A	0.52
5o	2-hydroxyphenyl (cyclohexyl instead of pentafluorophenyl)	N/A	0.38
8i	2-methoxyphenyl	N/A	0.34
7e	2-hydroxyphenyl (with additional modifications for cell permeability)	N/A	N/A (EC₅₀ 0.9-1.9 µM in cell viability assays)[5]
7g	2-hydroxyphenyl (with additional modifications for cell permeability)	N/A	N/A (Kᴅ 880 nM)[5]
9k	2-hydroxyphenyl (with additional modifications for cell permeability)	N/A	N/A (Kᴅ 960 nM)[5]

Note: N/A indicates data not available in the cited sources.

Application in the Synthesis of MerTK Inhibitors

MerTK is a receptor tyrosine kinase that plays a crucial role in immune regulation and has been implicated in the progression of various cancers.[6][7] Inhibition of MerTK can enhance the anti-tumor immune response, making it a promising target for cancer immunotherapy.[8] The azetidine scaffold has been incorporated into novel MerTK inhibitors to improve their pharmacological properties.

Quantitative Data: Azetidine-Based MerTK Inhibitors

The following table presents data for a novel azetidine-benzoxazole MerTK inhibitor, demonstrating the potent activity achieved by incorporating the azetidine moiety.

Compound ID	Structure	MerTK IC₅₀ (nM)[8]	Cellular Potency (nM)[8]
Compound 31	Pyrazinamide-based inhibitor with an azetidine-benzoxazole substituent	1.3	Potent in vivo target engagement

Experimental Protocols

The following protocols provide detailed methodologies for key synthetic transformations involving 1-Boc-3-(aminomethyl)azetidine.

Protocol 1: Amide Bond Formation (N-Acylation)

This protocol describes the coupling of 1-Boc-3-(aminomethyl)azetidine with a carboxylic acid using a standard coupling agent like HATU.

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Carboxylic acid of interest

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Standard laboratory glassware and purification supplies

Procedure:

• To a solution of the carboxylic acid (1.1 equivalents) and HATU (1.1 equivalents) in anhydrous DMF, add DIPEA (2.5 equivalents).

• Stir the mixture at room temperature for 10-15 minutes to pre-activate the carboxylic acid.

• Add a solution of 1-Boc-3-(aminomethyl)azetidine (1.0 equivalent) in DMF to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 0.5 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired N-acylated product.

Protocol 2: Reductive Amination

This protocol details the reaction of 1-Boc-3-(aminomethyl)azetidine with an aldehyde or ketone in the presence of a reducing agent.[9]

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Aldehyde or ketone of interest

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (optional)

• Standard laboratory glassware and purification supplies

Procedure:

• To a solution of 1-Boc-3-(aminomethyl)azetidine (1.0 equivalent) and the aldehyde or ketone (1.1 equivalents) in anhydrous DCM or DCE, add a catalytic amount of acetic acid (0.1 equivalents).

• Stir the mixture at room temperature for 30-60 minutes to allow for imine/iminium ion formation.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

• Stir the reaction at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography.

Protocol 3: Boc Deprotection

This protocol describes the removal of the Boc protecting group to liberate the free amine, which can then be used in subsequent synthetic steps.[10]

Materials:

• Boc-protected azetidine derivative

• Trifluoroacetic acid (TFA)

• Anhydrous Dichloromethane (DCM)

• Standard laboratory glassware

Procedure:

• Dissolve the Boc-protected azetidine derivative in anhydrous DCM.

• Add an excess of trifluoroacetic acid (TFA) (typically 20-50% v/v) to the solution at 0 °C.

• Stir the reaction mixture at room temperature for 1-2 hours, or until TLC/LC-MS indicates complete deprotection.

• Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• The resulting amine salt can be used directly in the next step or neutralized with a base (e.g., saturated NaHCO₃ solution) and extracted with an organic solvent for purification.

Visualizations

The following diagrams illustrate the general synthetic workflow and the targeted signaling pathways.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Central Roles of STAT3-Mediated Signals in Onset and Development of Cancers: Tumorigenesis and Immunosurveillance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular pathways: MERTK signaling in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for the Deprotection of 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines in organic synthesis due to its stability in a variety of reaction conditions and its facile cleavage under acidic conditions.[1] 1-Boc-3-(aminomethyl)azetidine is a valuable building block in medicinal chemistry, and its deprotection to yield 3-(aminomethyl)azetidine is a crucial step in the synthesis of numerous pharmaceutical candidates. The strained azetidine ring requires careful consideration of deprotection conditions to avoid unwanted side reactions.[2]

This document provides detailed protocols for the acidic removal of the Boc group from 1-Boc-3-(aminomethyl)azetidine using Trifluoroacetic acid (TFA) and Hydrochloric acid (HCl), two of the most common and effective reagents for this transformation.

Data Presentation: Comparison of Deprotection Methods

The selection of the deprotection method can influence the reaction efficiency, yield, and purity of the final product. The following table summarizes the key aspects of the two primary acidic deprotection protocols for 1-Boc-3-(aminomethyl)azetidine.

Parameter	Method A: Trifluoroacetic Acid (TFA)	Method B: Hydrochloric Acid (HCl)
Reagent	Trifluoroacetic acid	4 M HCl in 1,4-dioxane
Solvent	Dichloromethane (DCM)	1,4-Dioxane or Methanol
Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	30 minutes - 2 hours	1 - 4 hours
Typical Yield	>95% (often quantitative)[1]	90-98%[3]
Product Salt Form	Trifluoroacetate	Hydrochloride
Work-up	Evaporation, neutralization	Evaporation, precipitation
Notes	Fast and efficient. TFA is volatile and corrosive.[4]	Forms a crystalline HCl salt which can be easier to handle.[5]

Experimental Protocols

Method A: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol describes the efficient removal of the Boc group using a solution of TFA in DCM.

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• In a round-bottom flask, dissolve 1-Boc-3-(aminomethyl)azetidine (1.0 equiv) in anhydrous dichloromethane (DCM) (10-20 mL per gram of substrate).

• Cool the solution to 0 °C in an ice bath with stirring.

• Slowly add trifluoroacetic acid (TFA) (5-10 equiv) to the stirred solution. A common concentration used is 20-50% TFA in DCM (v/v).[2][4]

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes to 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove excess TFA and DCM.

• To isolate the free amine, dissolve the residue in DCM and carefully add saturated aqueous NaHCO₃ solution with stirring until gas evolution ceases and the aqueous layer is basic (pH > 8).

• Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to afford 3-(aminomethyl)azetidine. Due to the volatility of the product, care should be taken during solvent removal.

Method B: Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

This protocol utilizes a solution of hydrogen chloride in 1,4-dioxane to yield the hydrochloride salt of the product, which is often a stable, crystalline solid.

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• 4 M HCl in 1,4-dioxane

• 1,4-Dioxane or Methanol

• Diethyl ether, anhydrous

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve 1-Boc-3-(aminomethyl)azetidine (1.0 equiv) in a minimal amount of 1,4-dioxane or methanol.

• To the stirred solution at room temperature, add 4 M HCl in 1,4-dioxane (5-10 equiv).[3][5]

• Stir the reaction mixture at room temperature for 1 to 4 hours. A precipitate of the hydrochloride salt may form during the reaction.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, if a precipitate has formed, it can be collected by filtration, washed with cold diethyl ether, and dried under vacuum.

• If no precipitate forms, remove the solvent and excess HCl under reduced pressure using a rotary evaporator.

• Add anhydrous diethyl ether to the residue to induce precipitation of the hydrochloride salt. Stir or sonicate the mixture to break up any solids.

• Collect the solid product by filtration, wash with anhydrous diethyl ether, and dry under vacuum to yield 3-(aminomethyl)azetidine dihydrochloride.

Mandatory Visualizations

Boc Deprotection Signaling Pathway

Caption: Boc deprotection reaction mechanism.

Experimental Workflow for Boc Deprotection

Caption: General experimental workflow.

References

• 1. 1-Boc-3-(Aminomethyl)azetidine(325775-44-8) 1H NMR spectrum [chemicalbook.com]
• 2. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Boc Deprotection - TFA [commonorganicchemistry.com]
• 5. rsc.org [rsc.org]

Application Notes and Protocols for the Purification of 1-Boc-3-(aminomethyl)azetidine Derivatives by Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Boc-3-(aminomethyl)azetidine and its derivatives are crucial building blocks in medicinal chemistry and drug discovery. The azetidine scaffold imparts unique three-dimensional character to molecules, often leading to improved physicochemical and pharmacological properties. The Boc (tert-butyloxycarbonyl) protecting group is commonly employed to mask the reactive amine functionality during synthetic transformations. Efficient and reliable purification of these intermediates is paramount to ensure the integrity of subsequent synthetic steps and the final drug candidates. Column chromatography, particularly flash chromatography, is the most prevalent technique for the purification of these compounds.

This document provides detailed application notes and standardized protocols for the purification of 1-Boc-3-(aminomethyl)azetidine derivatives using column chromatography. The information herein is compiled from various literature sources to offer a comprehensive guide for researchers.

Data Presentation: Chromatographic Conditions

The selection of an appropriate eluent system is critical for achieving optimal separation in column chromatography. Below is a summary of commonly used solvent systems and chromatographic conditions for the purification of various 1-Boc-3-substituted azetidine derivatives.

Compound Type	Stationary Phase	Eluent System	Eluent Ratio (v/v)	Citation
1-Boc-3-(substituted-aminomethyl)azetidines	Silica Gel	n-hexane/ethyl acetate	4:1	[1]
General N-Boc protected amines	Silica Gel	Dichloromethane/Methanol	9:1	[2]
tert-butyl 3-phenylazetidine-1-carboxylate	Silica Gel	n-hexane/ethyl acetate	9:1	[3]
N-acylated 1-Boc-3-(aminomethyl)azetidine	Silica Gel	Ethyl acetate in hexane	Gradient: 30% to 50%	[4]
N-sulfonylated 1-Boc-3-(aminomethyl)azetidine	Silica Gel	Ethyl acetate in hexane	Gradient: 30% to 67%	[4]
General Cbz-protected amines	Silica Gel	Petroleum ether/Ethyl acetate	5:1	[5]

Experimental Protocols

Protocol 1: General Purification of 1-Boc-3-(aminomethyl)azetidine Derivatives

This protocol is a general guideline for the purification of 1-Boc-3-(aminomethyl)azetidine derivatives where the aminomethyl group has been further functionalized.

1. Materials:

• Crude reaction mixture containing the 1-Boc-3-(aminomethyl)azetidine derivative

• Silica gel (flash chromatography grade, 40-63 µm)

• Solvents: n-hexane, ethyl acetate, dichloromethane, methanol (HPLC grade)

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• TLC visualization agent (e.g., potassium permanganate stain, ninhydrin stain for free amines)

2. Equipment:

• Flash chromatography system (manual or automated)

• Glass column

• Rotary evaporator

• Collection tubes or flasks

3. Procedure:

• Sample Preparation:

  • Concentrate the crude reaction mixture under reduced pressure to obtain a residue.

  • Dissolve a small amount of the residue in a suitable solvent (e.g., dichloromethane or ethyl acetate) for TLC analysis.

  • For column loading, the residue can be dissolved in a minimum amount of the chromatography eluent or a stronger solvent which is then adsorbed onto a small amount of silica gel. To do this, dissolve the residue in a solvent like dichloromethane, add a small amount of silica gel, and then evaporate the solvent to get a dry, free-flowing powder. This is known as dry loading.

• TLC Analysis:

  • Develop a TLC plate using different ratios of n-hexane/ethyl acetate or dichloromethane/methanol to find an eluent system that gives a retention factor (Rf) of approximately 0.2-0.4 for the desired product and good separation from impurities.

• Column Packing:

  • Prepare a slurry of silica gel in the chosen eluent.

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the silica bed is uniform and free of cracks or air bubbles.

  • Add a thin layer of sand on top of the silica bed to prevent disturbance during sample loading.

• Chromatography:

  • Load the prepared sample onto the column. If using dry loading, carefully add the silica-adsorbed sample to the top of the column.

  • Begin eluting the column with the chosen solvent system. A gradient elution (gradually increasing the polarity of the eluent) may be necessary for complex mixtures. For instance, starting with 30% ethyl acetate in hexane and gradually increasing to 50% can be effective.[4]

  • Collect fractions and monitor the separation by TLC.

  • Combine the fractions containing the pure product.

• Product Isolation:

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to yield the purified 1-Boc-3-(aminomethyl)azetidine derivative.

Protocol 2: Purification of N-Boc Protected Amines

This protocol is adapted for the direct purification of amines after Boc protection.[2]

1. Materials:

• Crude N-Boc protected amine

• Silica gel

• Dichloromethane (CH2Cl2)

• Methanol (MeOH)

2. Procedure:

• Following the N-Boc protection reaction, the organic layer is typically dried over anhydrous sodium sulfate and concentrated in vacuum.[2]

• The resulting residue is then purified by column chromatography on silica gel.

• A common eluent system for this purification is a mixture of dichloromethane and methanol, typically in a 9:1 ratio (CH2Cl2/MeOH, 9:1).[2]

Visualizations

Caption: General workflow for the purification of 1-Boc-3-(aminomethyl)azetidine derivatives.

Caption: Role of purification in the context of drug discovery with azetidine derivatives.

References

• 1. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. echemi.com [echemi.com]
• 5. beilstein-journals.org [beilstein-journals.org]

Application Notes and Protocols for the Scale-up Synthesis of 1-Boc-3-(aminomethyl)azetidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and scalable protocols for the synthesis of 1-Boc-3-(aminomethyl)azetidine and its subsequent derivatization. Azetidine scaffolds are of significant interest in medicinal chemistry due to their ability to introduce three-dimensionality and improve physicochemical properties of drug candidates. These protocols are designed to be robust and scalable, making them suitable for drug discovery and development programs.

Introduction

Azetidines are four-membered nitrogen-containing heterocycles that serve as valuable building blocks in the synthesis of novel therapeutic agents. The conformational rigidity of the azetidine ring can favorably impact the binding affinity of a molecule to its biological target. Specifically, 1-Boc-3-(aminomethyl)azetidine is a versatile intermediate, offering a primary amine handle for a wide range of chemical modifications, allowing for the exploration of diverse chemical space in structure-activity relationship (SAR) studies.

This application note details a reliable, multi-step synthesis starting from commercially available 1-Boc-3-azetidinone, proceeding through a nitrile intermediate, followed by reduction to the primary amine. Subsequent derivatization protocols for N-acylation and N-sulfonylation are also provided.

Synthetic Workflow Overview

The overall synthetic strategy involves a three-stage process:

• Synthesis of the Nitrile Intermediate: A Horner-Wadsworth-Emmons reaction is employed to introduce a cyanomethylene group onto the 1-Boc-3-azetidinone core.

• Reduction to the Primary Amine: The nitrile intermediate is reduced to the corresponding primary amine, 1-Boc-3-(aminomethyl)azetidine.

• Derivatization: The primary amine is then functionalized through common amide and sulfonamide bond-forming reactions.

Caption: Overall synthetic workflow for 1-Boc-3-(aminomethyl)azetidine derivatives.

Experimental Protocols

Stage 1: Synthesis of tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate

This protocol details the Horner-Wadsworth-Emmons reaction to form the nitrile intermediate.

Materials:

• 1-Boc-3-azetidinone

• Diethyl(cyanomethyl)phosphonate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred suspension of sodium hydride (1.1 eq) in anhydrous THF under a nitrogen atmosphere at 0 °C, add diethyl(cyanomethyl)phosphonate (1.1 eq) dropwise.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Cool the reaction mixture back to 0 °C and add a solution of 1-Boc-3-azetidinone (1.0 eq) in anhydrous THF dropwise.

• Stir the reaction at room temperature for 16 hours.

• Carefully quench the reaction with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate.

Caption: Experimental workflow for the synthesis of the nitrile intermediate.

Stage 2: Reduction of tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate

This protocol describes the reduction of the nitrile to the primary amine.

Materials:

• tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate

• Raney Nickel (slurry in water)

• Methanol

• Ammonia (7N in methanol)

• Hydrogen gas

• Celite

Procedure:

• To a solution of tert-butyl 3-(cyanomethylene)azetidine-1-carboxylate (1.0 eq) in methanol, add Raney Nickel (approx. 50% w/w).

• Add ammonia (7N in methanol, 5-10 eq).

• Pressurize the reaction vessel with hydrogen gas (50 psi) and stir vigorously at room temperature for 16 hours.

• Carefully vent the hydrogen and filter the reaction mixture through a pad of Celite, washing with methanol.

• Concentrate the filtrate under reduced pressure to yield 1-Boc-3-(aminomethyl)azetidine, which is often used in the next step without further purification.

Caption: Experimental workflow for the nitrile reduction.

Stage 3: Derivatization of 1-Boc-3-(aminomethyl)azetidine

The following are general protocols for the N-functionalization of the primary amine.

Protocol 3a: N-Acylation

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Acyl chloride or carboxylic acid

• Triethylamine or N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Coupling agent (e.g., HATU, HOBt/EDC) if starting from a carboxylic acid

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a stirred solution of 1-Boc-3-(aminomethyl)azetidine (1.0 eq) and a base (e.g., triethylamine, 1.5 eq) in DCM at 0 °C, add the acyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate and then brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography or recrystallization).

Protocol 3b: N-Sulfonylation

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Sulfonyl chloride

• Pyridine or triethylamine

• Dichloromethane (DCM)

• 1M Hydrochloric acid

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a stirred solution of 1-Boc-3-(aminomethyl)azetidine (1.0 eq) and a base (e.g., pyridine, 2.0 eq) in DCM at 0 °C, add the sulfonyl chloride (1.1 eq) portion-wise.

• Stir the reaction at room temperature for 12-16 hours.

• Dilute the reaction mixture with DCM and wash with 1M hydrochloric acid and then brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography or recrystallization).

Data Presentation

The following tables summarize typical yields and analytical data for the key compounds in this synthetic sequence.

Table 1: Synthesis of Intermediates

Compound	Starting Material	Reagents and Conditions	Yield (%)	Purity (HPLC)
tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate	1-Boc-3-azetidinone	Diethyl(cyanomethyl)phosphonate, NaH, THF	75-85	>95%
1-Boc-3-(aminomethyl)azetidine	tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate	Raney Ni, H₂, NH₃/MeOH	90-98	>95%

Table 2: Synthesis of Derivatives

Derivative	Starting Material	Reagents and Conditions	Yield (%)	Purity (HPLC)
N-((1-Boc-azetidin-3-yl)methyl)acetamide	1-Boc-3-(aminomethyl)azetidine	Acetyl chloride, Et₃N, DCM	85-95	>98%
N-((1-Boc-azetidin-3-yl)methyl)benzamide	1-Boc-3-(aminomethyl)azetidine	Benzoyl chloride, Et₃N, DCM	88-96	>98%
N-((1-Boc-azetidin-3-yl)methyl)benzenesulfonamide	1-Boc-3-(aminomethyl)azetidine	Benzenesulfonyl chloride, Pyridine, DCM	80-90	>97%
N-((1-Boc-azetidin-3-yl)methyl)methanesulfonamide	1-Boc-3-(aminomethyl)azetidine	Methanesulfonyl chloride, Et₃N, DCM	82-92	>97%

Table 3: Analytical Data

Compound	Molecular Formula	Molecular Weight	¹H NMR (CDCl₃, δ ppm)
tert-Butyl 3-(cyanomethylene)azetidine-1-carboxylate	C₁₀H₁₄N₂O₂	194.23	5.30 (s, 1H), 4.55 (s, 4H), 1.45 (s, 9H)
1-Boc-3-(aminomethyl)azetidine	C₉H₁₈N₂O₂	186.25	3.95 (t, 2H), 3.60 (t, 2H), 2.80 (d, 2H), 2.70-2.60 (m, 1H), 1.42 (s, 9H)
N-((1-Boc-azetidin-3-yl)methyl)acetamide	C₁₁H₂₀N₂O₃	228.29	5.90 (br s, 1H), 4.00 (t, 2H), 3.65 (t, 2H), 3.30 (q, 2H), 2.80-2.70 (m, 1H), 2.00 (s, 3H), 1.43 (s, 9H)
N-((1-Boc-azetidin-3-yl)methyl)benzenesulfonamide	C₁₅H₂₂N₂O₄S	326.41	7.85 (d, 2H), 7.55 (m, 3H), 5.50 (t, 1H), 3.90 (t, 2H), 3.55 (t, 2H), 3.05 (q, 2H), 2.80-2.70 (m, 1H), 1.40 (s, 9H)

Note: NMR data are approximate and may vary slightly based on solvent and instrument.

Conclusion

The protocols outlined in this application note provide a robust and scalable pathway for the synthesis of 1-Boc-3-(aminomethyl)azetidine and its derivatives. The high yields and purities obtained at each step make this synthetic route amenable to the production of large quantities of these valuable building blocks for drug discovery and development programs. The versatility of the primary amine handle allows for the generation of diverse libraries of azetidine-containing compounds for biological screening.

Application Notes and Protocols for the Characterization of 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques for the characterization of 1-Boc-3-(aminomethyl)azetidine, a key building block in pharmaceutical synthesis. The following sections detail the methodologies for confirming the identity, purity, and structural integrity of this compound and its derivatives.

Overview of Analytical Techniques

A multi-faceted analytical approach is essential for the comprehensive characterization of 1-Boc-3-(aminomethyl)azetidine. The primary techniques employed include Nuclear Magnetic Resonance (NMR) Spectroscopy, High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Elemental Analysis. This combination of methods provides orthogonal information to ensure the quality and consistency of the product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique for the structural elucidation of 1-Boc-3-(aminomethyl)azetidine. Both ¹H and ¹³C NMR are crucial for confirming the presence of key functional groups and the overall molecular structure.

Expected ¹H and ¹³C NMR Data

The following tables summarize the expected chemical shifts for 1-Boc-3-(aminomethyl)azetidine. Actual shifts may vary depending on the solvent and experimental conditions.

Table 1: Expected ¹H NMR Chemical Shifts (in CDCl₃)

Protons	Chemical Shift (ppm)	Multiplicity	Integration
Boc (-C(CH₃)₃)	~1.44	s	9H
Azetidine Ring CH	~2.80 - 3.00	m	1H
Azetidine Ring CH₂ (α to N-Boc)	~3.80 - 4.00	t	2H
Azetidine Ring CH₂ (β to N-Boc)	~3.50 - 3.70	t	2H
Aminomethyl (-CH₂NH₂)	~2.70 - 2.90	d	2H
Amine (-NH₂)	~1.50 - 2.50	br s	2H

Table 2: Expected ¹³C NMR Chemical Shifts (in CDCl₃)

Carbon	Chemical Shift (ppm)
Boc (-C (CH₃)₃)	~79.5
Boc (-C(C H₃)₃)	~28.4
Boc (-C =O)	~156.0
Azetidine Ring C H	~35.0 - 40.0
Azetidine Ring C H₂ (α to N-Boc)	~55.0 - 60.0
Aminomethyl (-C H₂NH₂)	~45.0 - 50.0

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of 1-Boc-3-(aminomethyl)azetidine in approximately 0.6 mL of deuterated chloroform (CDCl₃) or other suitable deuterated solvent.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

  • Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds.

  • Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

• Data Processing: Process the raw data using appropriate software to perform Fourier transformation, phase correction, and baseline correction. Integrate the ¹H NMR signals and assign the peaks based on their chemical shifts, multiplicities, and integration values.

High-Performance Liquid Chromatography (HPLC)

HPLC is a fundamental technique for assessing the purity of 1-Boc-3-(aminomethyl)azetidine and for quantifying impurities. Due to the presence of a chiral center, both achiral and chiral HPLC methods can be employed.

Expected HPLC Data

Table 3: Representative HPLC Purity Data

Parameter	Value
Purity (by area %)	> 98%
Retention Time	5 - 15 minutes (method dependent)
Enantiomeric Excess (for chiral analysis)	> 99%

Experimental Protocol: Achiral HPLC (Purity Assessment)

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid (TFA) in water.

  • B: 0.1% TFA in acetonitrile.

• Gradient Elution:

  • Start with 5% B, hold for 2 minutes.

  • Ramp to 95% B over 10 minutes.

  • Hold at 95% B for 3 minutes.

  • Return to 5% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition at a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

Experimental Protocol: Chiral HPLC (Enantiomeric Purity)

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A polysaccharide-based chiral stationary phase (e.g., Chiralcel OD-H or Chiralpak AD-H).[1]

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v), with a small amount of a basic additive like diethylamine (0.1%) to improve peak shape.[1]

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of 1-Boc-3-(aminomethyl)azetidine and to provide information about its structure through fragmentation analysis.

Expected Mass Spectrometry Data

Table 4: Expected Mass-to-Charge Ratios (m/z)

Ion	Expected m/z
[M+H]⁺ (protonated molecule)	187.1498
[M-55]⁺ (loss of isobutylene)	131.0926
[M-99]⁺ (loss of Boc group)	87.0922

Experimental Protocol: Mass Spectrometry

• Instrumentation: An electrospray ionization (ESI) mass spectrometer, often coupled with an HPLC system (LC-MS).

• Ionization Mode: Positive ion mode is typically used to observe the protonated molecule [M+H]⁺.

• Sample Infusion: The sample can be introduced directly via a syringe pump or as the eluent from an HPLC column.

• Mass Analyzer: A time-of-flight (TOF) or quadrupole mass analyzer can be used.

• Data Analysis: The resulting mass spectrum will show the molecular ion and characteristic fragment ions. The fragmentation of the Boc group is a key diagnostic feature.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in the molecule.

Expected FTIR Data

Table 5: Characteristic FTIR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Intensity
N-H stretch (amine)	3300 - 3500	Medium, broad
C-H stretch (alkane)	2850 - 3000	Strong
C=O stretch (Boc carbamate)	1680 - 1700	Strong
N-H bend (amine)	1550 - 1650	Medium
C-N stretch	1000 - 1250	Medium

Experimental Protocol: FTIR Analysis

• Instrumentation: A standard FTIR spectrometer.

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and correlate them to the functional groups present in 1-Boc-3-(aminomethyl)azetidine.

Elemental Analysis

Elemental analysis is a fundamental technique to determine the elemental composition of a pure compound, providing confirmation of its empirical formula.

Expected Elemental Analysis Data

Table 6: Theoretical Elemental Composition for C₉H₁₈N₂O₂

Element	Theoretical %
Carbon (C)	58.04
Hydrogen (H)	9.74
Nitrogen (N)	15.04
Oxygen (O)	17.18

Experimental Protocol: Elemental Analysis

• Instrumentation: A CHNS/O elemental analyzer.

• Sample Preparation: Accurately weigh a small amount of the dried sample (typically 1-3 mg) into a tin or silver capsule.

• Combustion: The sample is combusted at high temperatures (around 1000 °C) in the presence of oxygen.

• Detection: The resulting gases (CO₂, H₂O, N₂, SO₂) are separated by gas chromatography and quantified by a thermal conductivity detector. Oxygen is determined separately by pyrolysis.

• Data Analysis: The instrument software calculates the percentage of each element in the sample. The experimental values should be within ±0.4% of the theoretical values.

Visualized Workflows and Relationships

Analytical Workflow

The following diagram illustrates the typical workflow for the comprehensive characterization of 1-Boc-3-(aminomethyl)azetidine.

Caption: General analytical workflow for 1-Boc-3-(aminomethyl)azetidine.

Relationship of Analytical Techniques

The following diagram illustrates how different analytical techniques provide complementary information for the full characterization of the molecule.

Caption: Interrelation of analytical techniques for characterization.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Incorporation of 1-Boc-3-(aminomethyl)azetidine into Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the successful incorporation of the novel building block, 1-Boc-3-(aminomethyl)azetidine, into peptide sequences using solid-phase peptide synthesis (SPPS). The inclusion of this azetidine-containing moiety can introduce unique conformational constraints and functional handles into peptides, making it a valuable tool for peptidomimetic design and drug discovery.

Introduction

1-Boc-3-(aminomethyl)azetidine is a bifunctional building block featuring a Boc-protected secondary amine within the azetidine ring and a primary aminomethyl group. This structure allows for its incorporation into a peptide chain via the primary amine, while the Boc-protected cyclic amine offers a site for potential post-synthetic modifications after deprotection. The rigid azetidine ring can act as a turn-inducer, influencing the peptide's secondary structure and potentially enhancing its biological activity and stability.[1][2]

Core Principles and Strategy

The incorporation of 1-Boc-3-(aminomethyl)azetidine is best achieved using standard Boc-based solid-phase peptide synthesis (Boc-SPPS). The primary amine of the aminomethyl group will be coupled to the C-terminal carboxylic acid of the growing peptide chain on the solid support. The Boc protecting group on the azetidine nitrogen remains stable during the standard coupling and Nα-Boc deprotection steps of the peptide chain elongation.

A general workflow for the incorporation of this building block is depicted below:

Figure 1: General workflow for incorporating 1-Boc-3-(aminomethyl)azetidine in Boc-SPPS.

Experimental Protocols

The following protocols provide a general framework for the incorporation of 1-Boc-3-(aminomethyl)azetidine. Optimization may be required based on the specific peptide sequence and the solid support used.

Protocol 1: Standard Coupling of 1-Boc-3-(aminomethyl)azetidine

This protocol is suitable for most standard peptide sequences.

Materials:

• Resin-bound peptide with a free C-terminal carboxylic acid

• 1-Boc-3-(aminomethyl)azetidine (3-5 equivalents)

• HBTU (2.9 equivalents)

• HOBt (3 equivalents)

• DIEA (6 equivalents)

• Anhydrous DMF

• DCM

Procedure:

• Resin Swelling: Swell the resin-bound peptide in DCM for 30 minutes, followed by DMF for 30 minutes.

• Pre-activation: In a separate vessel, dissolve 1-Boc-3-(aminomethyl)azetidine, HBTU, and HOBt in a minimal amount of DMF. Add DIEA and allow the mixture to pre-activate for 5-10 minutes at room temperature.

• Coupling: Add the pre-activated solution to the swelled resin. Agitate the mixture at room temperature for 2-4 hours.

• Monitoring: Monitor the coupling reaction using a qualitative ninhydrin (Kaiser) test. A negative test (beads remain colorless or turn yellow) indicates complete coupling.

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF (3x), DCM (3x), and MeOH (3x) to remove excess reagents and byproducts.

Protocol 2: Coupling of 1-Boc-3-(aminomethyl)azetidine to Sterically Hindered Residues

For coupling to sterically hindered amino acid residues, a more potent coupling reagent and longer reaction times may be necessary.

Materials:

• Resin-bound peptide with a sterically hindered C-terminal amino acid

• 1-Boc-3-(aminomethyl)azetidine (4-6 equivalents)

• HATU (3.9 equivalents)

• DIEA (8 equivalents)

• Anhydrous DMF

• DCM

Procedure:

• Resin Swelling: Swell the resin as described in Protocol 1.

• Pre-activation: In a separate vessel, dissolve 1-Boc-3-(aminomethyl)azetidine and HATU in a minimal amount of DMF. Add DIEA and allow the mixture to pre-activate for 2-5 minutes at room temperature.

• Coupling: Add the pre-activated solution to the swelled resin. Agitate the mixture at room temperature for 4-6 hours. A double coupling may be necessary for particularly difficult sequences.

• Monitoring: Monitor the reaction completion using the Kaiser test.

• Washing: Wash the resin as described in Protocol 1.

Data Presentation

The following table summarizes typical coupling conditions and expected outcomes for the incorporation of 1-Boc-3-(aminomethyl)azetidine. Please note that these are representative values and actual results may vary depending on the specific peptide sequence and experimental conditions.

Parameter	Standard Coupling (Protocol 1)	Hindered Coupling (Protocol 2)
Building Block (equiv.)	3-5	4-6
Coupling Reagent	HBTU/HOBt	HATU
Base (equiv.)	6 (DIEA)	8 (DIEA)
Reaction Time (h)	2-4	4-6 (or double coupling)
Expected Yield	>95%	>90%
Purity (crude)	>85%	>80%

Post-Synthetic Modification of the Azetidine Nitrogen

The Boc group on the azetidine nitrogen can be removed under acidic conditions, typically during the final cleavage of the peptide from the resin with strong acids like HF or TFMSA. This exposes a secondary amine that can be further functionalized in solution.

Figure 2: Workflow for post-synthetic modification of the azetidine nitrogen.

Challenges and Troubleshooting

• Incomplete Coupling: Due to the secondary amine nature of the azetidine, steric hindrance might lead to incomplete coupling.

  • Solution: Use a more powerful coupling reagent like HATU, increase the equivalents of the building block and reagents, extend the reaction time, or perform a double coupling.

• Side Reactions during Cleavage: The azetidine ring is a strained four-membered ring. While generally stable to standard TFA deprotection cycles, prolonged exposure to very strong acids during final cleavage could potentially lead to ring-opening side reactions.

  • Solution: Optimize cleavage conditions by minimizing the cleavage time and using appropriate scavengers in the cleavage cocktail.

• Purification: The presence of the azetidine moiety may alter the chromatographic behavior of the peptide.

  • Solution: A careful optimization of the purification protocol, including the choice of solvent system and gradient for reverse-phase HPLC, may be necessary.

Conclusion

The incorporation of 1-Boc-3-(aminomethyl)azetidine into peptide synthesis offers an exciting avenue for the design of novel peptidomimetics with unique structural and functional properties. The protocols and guidelines presented in these application notes provide a solid foundation for researchers to successfully utilize this building block in their synthetic endeavors. Careful optimization of coupling and cleavage conditions will ensure high yields and purity of the final azetidine-containing peptides.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Boc-3-(aminomethyl)azetidine

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting guide and frequently asked questions (FAQs) for the synthesis of 1-Boc-3-(aminomethyl)azetidine. The information is presented in a user-friendly question-and-answer format to directly address common issues encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 1-Boc-3-(aminomethyl)azetidine?

A1: The most prevalent and scalable method for the synthesis of 1-Boc-3-(aminomethyl)azetidine is the catalytic hydrogenation of 1-Boc-3-cyanoazetidine. This reduction is typically carried out using Raney Nickel as the catalyst in a solvent like methanol and under a hydrogen atmosphere. The presence of ammonia is crucial to suppress the formation of secondary and tertiary amine byproducts.[1][2][3]

Q2: What are the primary side reactions to be aware of during the synthesis of 1-Boc-3-(aminomethyl)azetidine via nitrile reduction?

A2: The main side reactions of concern are the formation of secondary and tertiary amines. These arise from the reaction of the newly formed primary amine with the imine intermediate, which is generated during the reduction of the nitrile. This can lead to the formation of a dimeric byproduct. In the absence of measures to control these side reactions, significant yield loss can occur.[1][4][5]

Q3: How does the Boc protecting group behave under the reaction conditions for the nitrile reduction?

A3: The tert-butoxycarbonyl (Boc) protecting group is generally stable under the neutral or slightly basic conditions of catalytic hydrogenation with Raney Nickel. However, it is sensitive to acidic conditions. Therefore, it is important to avoid acidic work-ups or purification conditions that could lead to premature deprotection.

Troubleshooting Guide

Issue 1: Low Yield of 1-Boc-3-(aminomethyl)azetidine

Q: My reaction shows a low yield of the desired product, and I observe a significant amount of higher molecular weight impurities. What is the likely cause and how can I mitigate this?

A: A low yield accompanied by higher molecular weight impurities strongly suggests the formation of secondary and tertiary amine byproducts through dimerization or oligomerization.

Root Causes and Solutions:

Root Cause	Explanation	Recommended Solution
Insufficient Ammonia	Ammonia competes with the product amine in reacting with the imine intermediate, thus preventing the formation of secondary amines.[1][4]	Add an excess of ammonia to the reaction mixture. A common practice is to use a solution of ammonia in methanol (e.g., 2M) as the solvent or co-solvent.[2] A ratio of 5 to 20 moles of ammonia per mole of nitrile is often recommended.[4]
High Concentration of Reactant	Higher concentrations of the starting nitrile can increase the rate of intermolecular side reactions leading to dimers.	Use a more dilute solution of the 1-Boc-3-cyanoazetidine. A concentration of 1 Normal or less is preferable to minimize byproduct formation.[4]
Inefficient Hydrogenation	A slow hydrogenation rate can lead to a buildup of the reactive imine intermediate, providing more opportunity for side reactions.	Ensure efficient stirring and good hydrogen gas dispersion. Optimize the hydrogen pressure and catalyst loading to achieve a rapid hydrogenation.[4]

Caption: Troubleshooting logic for low yield in 1-Boc-3-(aminomethyl)azetidine synthesis.

Issue 2: Incomplete Reaction

Q: My reaction has stopped, but I still see a significant amount of starting material (1-Boc-3-cyanoazetidine) remaining. What could be the issue?

A: Incomplete conversion is often related to the catalyst activity or the reaction setup.

Root Causes and Solutions:

Root Cause	Explanation	Recommended Solution
Catalyst Deactivation	The Raney Nickel catalyst may have lost its activity due to improper storage or handling, or it may have been poisoned by impurities in the starting material or solvent.	Use fresh, active Raney Nickel. Ensure the catalyst is stored under water or an appropriate solvent to prevent oxidation. Purify the starting material and use high-purity, dry solvents.
Insufficient Catalyst Loading	The amount of catalyst may be too low to drive the reaction to completion in a reasonable timeframe.	Increase the catalyst loading. The optimal amount will depend on the scale and specific conditions of the reaction, so small-scale optimization may be necessary.
Poor Hydrogen Mass Transfer	Inefficient stirring or a leak in the hydrogenation apparatus can lead to a lack of hydrogen at the catalyst surface.	Ensure vigorous stirring to keep the catalyst suspended and facilitate gas-liquid mixing. Check the hydrogenation apparatus for leaks.

Caption: Troubleshooting guide for incomplete reaction.

Issue 3: Difficulty in Product Purification

Q: I am having trouble separating the desired 1-Boc-3-(aminomethyl)azetidine from a closely eluting impurity during column chromatography. What is this impurity and how can I improve the separation?

A: The closely eluting impurity is likely the secondary amine dimer. Due to its similar polarity to the desired product, separation can be challenging.

Purification Strategies:

Technique	Description	Considerations
Flash Column Chromatography	The standard method for purification.[2]	Use a shallow solvent gradient (e.g., a slow increase in the percentage of methanol in dichloromethane) to improve resolution. The addition of a small amount of triethylamine or ammonium hydroxide to the eluent can help to reduce tailing of the amines on the silica gel.
Acid-Base Extraction	An alternative or supplementary purification step.	This method risks deprotection of the Boc group if a strong acid is used. A carefully controlled extraction with a weak acid might be possible, but it requires careful pH monitoring.
Crystallization	If the product or a salt of the product is a solid, crystallization can be an effective purification method.	The product, 1-Boc-3-(aminomethyl)azetidine, is often an oil at room temperature, making direct crystallization difficult. Formation of a crystalline salt with a suitable acid (if the Boc group's stability allows) could be explored.

Experimental Protocols

Synthesis of 1-Boc-3-(aminomethyl)azetidine via Nitrile Reduction

This protocol is a general guideline based on literature procedures.[2] Researchers should adapt it to their specific laboratory conditions and scale.

Caption: Synthesis of 1-Boc-3-(aminomethyl)azetidine.

Materials:

• 1-Boc-3-cyanoazetidine

• Raney Nickel (slurry in water)

• Methanol (MeOH), anhydrous

• Ammonia solution (e.g., 2M in Methanol)

• Hydrogen gas (H₂)

• Celite®

Procedure:

• Reaction Setup: In a suitable hydrogenation vessel, add 1-Boc-3-cyanoazetidine (1 equivalent).

• Solvent and Additive: Add a solution of ammonia in methanol (e.g., 2M).

• Catalyst Addition: Carefully add Raney Nickel slurry (a typical loading is 10-20% by weight of the starting material).

• Hydrogenation: Seal the vessel, purge with nitrogen, and then introduce hydrogen gas to the desired pressure (e.g., 50 psi).

• Reaction: Stir the mixture vigorously at room temperature for the required time (typically 4-24 hours), monitoring the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filtration: Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Wash the filter cake with methanol.

• Concentration: Combine the filtrate and washings and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane with a small percentage of triethylamine).

Safety Precautions:

• Raney Nickel is pyrophoric and must be handled with care, always kept wet with a solvent.

• Hydrogen gas is highly flammable. All hydrogenation reactions should be carried out in a well-ventilated fume hood with appropriate safety measures in place.

• Ammonia is corrosive and has a strong odor. Handle it in a fume hood.

References

• 1. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]
• 4. US3372195A - Reduction of nitriles to primary amines - Google Patents [patents.google.com]
• 5. echemi.com [echemi.com]

Technical Support Center: Synthesis with 1-Boc-3-(aminomethyl)azetidine

Welcome to the technical support center for reactions involving 1-Boc-3-(aminomethyl)azetidine. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during the synthesis of derivatives of this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 1-Boc-3-(aminomethyl)azetidine?

The most common reactions involve the nucleophilic primary amine, primarily reductive amination with aldehydes and ketones, and amide coupling with carboxylic acids.

Q2: What is the purpose of the Boc protecting group on the azetidine nitrogen?

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for the azetidine nitrogen. It is generally stable under many reaction conditions used for functionalizing the primary amine of the molecule and can be readily removed under acidic conditions.[1]

Q3: How should I handle and store 1-Boc-3-(aminomethyl)azetidine?

1-Boc-3-(aminomethyl)azetidine is an air-sensitive liquid. It should be stored under an inert atmosphere (e.g., nitrogen or argon) at room temperature to prevent degradation.

Q4: I am having difficulty purifying my azetidine derivative. What are some recommended techniques?

Purification of azetidine derivatives can be challenging due to their polarity.[1]

• Column Chromatography: This is a common method. Using a gradient elution from a non-polar to a more polar solvent system on silica gel can be effective. For acid-sensitive products, neutral or basic alumina can be a good alternative.[2]

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent can be a highly effective purification method.[2]

• Distillation: For volatile and thermally stable derivatives, distillation under reduced pressure can be an excellent choice.[2]

Troubleshooting Guides

Reductive Amination

Problem 1: Low or no conversion in my reductive amination reaction.

• Inefficient Imine/Enamine Formation: The equilibrium between the carbonyl compound, the amine, and the imine may not be favorable. This can be due to steric hindrance, electronic effects, or the presence of water which can hydrolyze the imine.

  • Solution:

    • Add a dehydrating agent like anhydrous MgSO₄ or molecular sieves.

    • For less reactive amines or ketones, adding a catalytic amount of a weak acid like acetic acid can promote imine formation.[3]

    • Monitor imine formation by TLC or LC-MS before adding the reducing agent.

• Reducing Agent Inactivity: The reducing agent may have degraded or is not suitable for the reaction.

  • Solution:

    • Use a fresh batch of the reducing agent.

    • Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and highly selective reagent for reductive aminations and is often a good first choice.[3] Sodium cyanoborohydride (NaBH₃CN) is also effective but is toxic.

• Suboptimal Reaction Conditions: The solvent, temperature, or pH may not be optimal.

  • Solution:

    • Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents for reactions with NaBH(OAc)₃.[4]

    • Most reductive aminations proceed well at room temperature.

Below is a troubleshooting workflow for low conversion in reductive amination:

Troubleshooting workflow for low yield in reductive amination.

Problem 2: Formation of dialkylated side products.

• Cause: The newly formed secondary amine is reacting with another equivalent of the aldehyde/ketone.

  • Solution:

    • Use an excess of the amine (1-Boc-3-(aminomethyl)azetidine).

    • Alternatively, a stepwise procedure where the imine is formed first, followed by the addition of the reducing agent, can sometimes minimize this side reaction.

Amide Coupling

Problem 1: Low yield in amide coupling reaction.

• Inefficient Carboxylic Acid Activation: The coupling reagent may not be effective enough for your specific substrates.

  • Solution:

    • For sterically hindered carboxylic acids or amines, more powerful coupling reagents like HATU or HBTU are often more effective than carbodiimides like EDC.[5][6]

    • Ensure all reagents are anhydrous, as water can quench the activated species.

• Suboptimal Base or Solvent: The choice of base and solvent can significantly impact the reaction rate and yield.

  • Solution:

    • A non-nucleophilic base such as diisopropylethylamine (DIPEA) or triethylamine (TEA) is typically used.

    • Anhydrous DMF or DCM are common solvents. For substrates with poor solubility, DMF is often a better choice.

• Side Reactions: Racemization of chiral carboxylic acids can be a concern.

  • Solution:

    • The addition of a racemization suppressant like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure®) is recommended, especially when using carbodiimide coupling reagents.[7]

The following table compares common coupling reagents for amide bond formation:

Coupling Reagent Class	Example(s)	Key Observations
Uronium/Aminium Salt	HATU, HBTU, HCTU	Consistently high purity and fast reaction times, especially for challenging couplings.[6][7]
Carbodiimide	EDC, DCC	Cost-effective and widely used. Often requires an additive like HOBt or NHS to improve efficiency and reduce side reactions.[8]
Phosphonium Salt	PyBOP	Known for high efficiency and rapid reaction times.

Below is a decision tree to aid in selecting an appropriate amide coupling reagent:

Decision tree for selecting an amide coupling reagent.

Experimental Protocols

Protocol 1: Reductive Amination with an Aldehyde

This protocol describes a general procedure for the reductive amination of 1-Boc-3-(aminomethyl)azetidine with an aldehyde using sodium triacetoxyborohydride.

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Aldehyde (e.g., benzaldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 1-Boc-3-(aminomethyl)azetidine (1.0 equiv.) and the aldehyde (1.0-1.2 equiv.) in DCE or DCM, stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (1.2-1.5 equiv.) portion-wise to the reaction mixture.

• Continue to stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting materials are consumed (typically 2-24 hours).

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Amide Coupling with a Carboxylic Acid using HATU

This protocol outlines a standard procedure for the amide bond formation between 1-Boc-3-(aminomethyl)azetidine and a carboxylic acid using HATU.

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Carboxylic acid (e.g., benzoic acid)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• 0.5 M HCl (for workup)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 equiv.) and HATU (1.1 equiv.) in anhydrous DMF.

• Add DIPEA (2.0 equiv.) to the solution and stir for 5-10 minutes at room temperature to activate the carboxylic acid.

• Add 1-Boc-3-(aminomethyl)azetidine (1.1 equiv.) to the reaction mixture.

• Stir the mixture at room temperature overnight. Monitor the reaction progress by TLC or LC-MS.

• Dilute the reaction mixture with an organic solvent like ethyl acetate.

• Wash the organic layer sequentially with 0.5 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

The following diagram illustrates the general workflow for amide coupling:

General workflow for amide coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. benchchem.com [benchchem.com]
• 8. fishersci.co.uk [fishersci.co.uk]

troubleshooting failed coupling reactions with 1-Boc-3-(aminomethyl)azetidine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during coupling reactions with 1-Boc-3-(aminomethyl)azetidine.

Troubleshooting Guide

Problem: Low or No Product Yield

Low or no yield in coupling reactions involving 1-Boc-3-(aminomethyl)azetidine is a common issue and can stem from several factors. Follow this guide to diagnose and resolve the problem.

Q1: My coupling reaction with 1-Boc-3-(aminomethyl)azetidine failed or gave a very low yield. What are the common causes?

A1: The most common reasons for low coupling yields with this reagent are related to steric hindrance, suboptimal reaction conditions, or issues with the reagents themselves. Key factors include:

• Steric Hindrance: The azetidine ring, although small, imparts a degree of steric bulk near the primary amine, which can hinder its approach to the activated carboxylic acid.[1][2]

• Inadequate Coupling Reagent: Standard coupling reagents may not be sufficiently reactive to overcome the steric hindrance.[1][2]

• Suboptimal Reaction Conditions: Factors such as solvent, temperature, and reaction time are critical and may require optimization for this specific substrate.

• Reagent Quality: Degradation of the coupling reagent, solvent, or the 1-Boc-3-(aminomethyl)azetidine can lead to reaction failure.

• Incomplete Deprotection (for solid-phase synthesis): If the N-terminus of the resin-bound peptide is not fully deprotected, the coupling reaction cannot proceed.

Q2: How can I improve the yield of my coupling reaction?

A2: To improve your coupling yield, consider the following strategies, starting with the simplest adjustments:

• Optimize the Coupling Reagent: Switch to a more potent coupling reagent known to be effective for sterically hindered amines. Onium salt-based reagents are highly recommended.

• Adjust Reaction Conditions:

  • Increase Reaction Time: Allow the reaction to proceed for a longer duration (e.g., 4-24 hours).

  • Elevate Temperature: Gently heating the reaction (e.g., to 40-50 °C) can help overcome the activation energy barrier, but should be done cautiously to avoid side reactions.

  • Solvent Choice: Use a more polar, aprotic solvent like DMF or NMP. In some cases, a mixture of DMF and DCM can be beneficial.

• Increase Reagent Equivalents: Using a slight excess (1.1-1.5 equivalents) of 1-Boc-3-(aminomethyl)azetidine and the coupling reagent can help drive the reaction to completion.

• Perform a Double Coupling: If monitoring indicates an incomplete reaction, performing a second coupling with fresh reagents can be effective.

Q3: Which coupling reagents are most effective for 1-Boc-3-(aminomethyl)azetidine?

A3: For sterically hindered primary amines like 1-Boc-3-(aminomethyl)azetidine, more powerful coupling reagents are generally required. The following table summarizes recommended reagents.

Coupling Reagent	Class	Advantages	Considerations
HATU	Aminium Salt	High efficiency, fast reaction times, low racemization.[3][4][5]	Higher cost, potential for guanidinylation of the amine if not pre-activated correctly.
HBTU	Aminium Salt	Good efficiency, widely used.[6]	Slightly less reactive than HATU.[7]
COMU	Aminium Salt	High efficiency, comparable to HATU, with a better safety profile (non-explosive byproducts).[8]	Higher cost.
PyBOP	Phosphonium Salt	High efficiency, byproducts are generally less problematic than those from BOP.[6]	Can be less effective for highly hindered couplings compared to HATU.
DIC/HOAt	Carbodiimide/ Additive	Cost-effective. HOAt is more effective than HOBt at suppressing racemization and increasing reaction rates.[4]	Generally slower than onium salts and may require longer reaction times or elevated temperatures.

Frequently Asked Questions (FAQs)

Q4: I see multiple products in my crude reaction mixture. What are the possible side reactions?

A4: Besides incomplete coupling, several side reactions can occur:

• Racemization: If your carboxylic acid partner has a chiral center, racemization can occur, especially with prolonged reaction times, high temperatures, or the use of stronger bases. Using additives like HOAt or Oxyma Pure can help suppress racemization.

• Reaction with the Boc-group: While generally stable, the Boc-protecting group can be labile under strongly acidic conditions. Ensure that the reaction conditions remain neutral or basic.

• Azetidine Ring Opening: The strained four-membered azetidine ring can be susceptible to opening under certain conditions, particularly in the presence of strong acids or nucleophiles, though this is less common under standard amide coupling conditions.[9]

• Guanidinylation: If using an excess of an aminium-based coupling reagent like HATU or HBTU, it can react with the primary amine of 1-Boc-3-(aminomethyl)azetidine to form a guanidinium byproduct, capping the amine. To avoid this, pre-activate the carboxylic acid with the coupling reagent before adding the amine.

Q5: How can I monitor the progress of my coupling reaction, especially in solid-phase peptide synthesis (SPPS)?

A5: The most common method for monitoring coupling reactions in SPPS is the Ninhydrin (Kaiser) test .[10][11][12] This colorimetric test detects free primary amines on the resin.

• Positive Test (Blue/Purple Beads): Indicates the presence of unreacted amine, meaning the coupling is incomplete.

• Negative Test (Yellow/Colorless Beads): Indicates that the coupling is complete.

A detailed protocol for the Ninhydrin test is provided in the Experimental Protocols section.

Q6: My Ninhydrin test is still positive after the initial coupling. What should I do?

A6: A positive Ninhydrin test indicates an incomplete reaction. The recommended course of action is to perform a double coupling . This involves washing the resin to remove the old reagents and then repeating the coupling step with a fresh solution of the activated carboxylic acid and 1-Boc-3-(aminomethyl)azetidine. If the test remains positive after a second coupling, you may need to cap the unreacted amines using a reagent like acetic anhydride to prevent the formation of deletion sequences in your final product.

Experimental Protocols

Protocol 1: Standard HATU Coupling with 1-Boc-3-(aminomethyl)azetidine (Solution Phase)

This protocol describes a general procedure for the coupling of a carboxylic acid with 1-Boc-3-(aminomethyl)azetidine using HATU.

Materials:

• Carboxylic acid (1.0 eq)

• 1-Boc-3-(aminomethyl)azetidine (1.1 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Add DIPEA (2.0 eq) to the solution.

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.[13]

• Add 1-Boc-3-(aminomethyl)azetidine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Double Coupling Protocol for SPPS

This protocol is for instances where a Ninhydrin test indicates incomplete coupling on a solid support.

Procedure:

• After the initial coupling reaction, drain the reaction vessel.

• Wash the resin thoroughly with DMF (3-5 times) to remove all traces of the previous coupling reagents and byproducts.

• Perform a Ninhydrin test to confirm the presence of unreacted amines.

• Prepare a fresh activation mixture as described in the initial coupling protocol (e.g., your carboxylic acid, a coupling reagent like HATU, and a base like DIPEA in DMF).

• Add the fresh activation solution to the resin.

• Allow the second coupling reaction to proceed for 1-4 hours at room temperature.

• Wash the resin thoroughly with DMF (3-5 times).

• Perform a final Ninhydrin test to confirm the completion of the reaction. If the test is negative, proceed to the next deprotection step. If it is still positive, consider capping the unreacted amines.

Protocol 3: Qualitative Ninhydrin (Kaiser) Test for SPPS

This test is used to detect the presence of free primary amines on the resin.[10][11][14][15]

Materials:

• Reagent A: 5% (w/v) Ninhydrin in ethanol.

• Reagent B: 80% (w/v) Phenol in ethanol.

• Reagent C: 2% (v/v) of 0.001M aqueous KCN in pyridine.

Procedure:

• Take a small sample of resin beads (approx. 5-10 mg) in a small glass test tube.

• Wash the beads with ethanol (2-3 times).

• Add 2-3 drops of Reagent A.

• Add 2-3 drops of Reagent B.

• Add 2-3 drops of Reagent C.

• Heat the test tube in a heating block or water bath at 100-110°C for 5 minutes.

• Observe the color of the beads and the solution.

  • Intense Blue: Incomplete coupling.

  • Yellow/Colorless: Complete coupling.

Visual Guides

Caption: Troubleshooting workflow for failed coupling reactions.

Caption: General mechanism for HATU-mediated amide coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Comparative study of methods to couple hindered peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. bachem.com [bachem.com]
• 9. chem.uci.edu [chem.uci.edu]
• 10. benchchem.com [benchchem.com]
• 11. peptide.com [peptide.com]
• 12. peptide.com [peptide.com]
• 13. benchchem.com [benchchem.com]
• 14. byjus.com [byjus.com]
• 15. microbenotes.com [microbenotes.com]

optimizing Boc deprotection conditions to avoid side products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with the acid-catalyzed deprotection of the tert-butoxycarbonyl (Boc) protecting group. The focus is on optimizing reaction conditions to prevent the formation of unwanted side products.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of side reactions during Boc deprotection?

The main cause of side product formation is the generation of a reactive tert-butyl cation when the Boc group is cleaved with a strong acid, such as trifluoroacetic acid (TFA). This carbocation is a potent electrophile that can alkylate any nucleophilic species in the reaction mixture, leading to undesired modifications of your target molecule. The mechanism involves protonation of the carbamate, followed by the loss of the stable tert-butyl cation to form a carbamic acid, which then decomposes to the free amine and carbon dioxide.

Q2: Which amino acid residues are most susceptible to side reactions?

Amino acid residues with nucleophilic side chains are particularly vulnerable to alkylation by the tert-butyl cation. These include:

• Tryptophan (Trp): The electron-rich indole ring is highly prone to tert-butylation.

• Methionine (Met): The thioether side chain can be alkylated to form a sulfonium salt, which corresponds to a mass increase of 56 Da. Methionine is also susceptible to oxidation to methionine sulfoxide.

• Cysteine (Cys): The free thiol group is a strong nucleophile and a prime target for alkylation.

• Tyrosine (Tyr): The activated phenolic ring can be alkylated by the carbocation.

Other nucleophilic sites like amidines and guanidines can also be prone to alkylation.

Q3: What are scavengers and how do they prevent side reactions?

Scavengers are reagents added to the deprotection reaction mixture to trap reactive electrophiles, primarily the tert-butyl cation, before they can react with sensitive residues on the substrate. These scavenger molecules are typically nucleophiles that are either more reactive or present in a much higher concentration than the sensitive parts of the molecule of interest. By intercepting the carbocations, scavengers effectively prevent the formation of alkylated side products.

Q4: What are the signs of incomplete Boc deprotection and how can it be resolved?

Incomplete deprotection is indicated by the presence of the starting material in the reaction mixture, which can be monitored by TLC or LC-MS. This can be caused by several factors:

• Insufficient Acid/Time: The concentration of the acid may be too low or the reaction time too short.

• Steric Hindrance: Bulky groups near the Boc-protected amine can slow down the reaction rate.

• Poor Resin Swelling (for Solid-Phase Synthesis): If the resin does not swell properly, the acid cannot efficiently access all the peptide chains.

To resolve incomplete deprotection, you can:

• Increase the acid concentration (e.g., from 25% to 50% TFA in DCM).

• Extend the reaction time and monitor progress closely.

• Consider gentle warming, but be aware that this may also increase side product formation if scavengers are not used.

• Switch to a stronger acid system, such as 4M HCl in dioxane.

Q5: Are there alternatives to strong acids like TFA for Boc deprotection?

Yes, for substrates with acid-sensitive functional groups, several milder alternatives to strong acids like TFA or HCl exist. These include:

• Milder Protic Acids: Aqueous phosphoric acid or p-toluenesulfonic acid (pTSA) can be used.

• Lewis Acids: Reagents like zinc bromide (ZnBr₂) or trimethylsilyl iodide (TMSI) offer a non-protic alternative.

• Thermal Deprotection: In some cases, heating the compound in a suitable solvent like water or methanol can effect deprotection without any acid.

• Oxalyl Chloride in Methanol: This provides a very mild method that is tolerant of many acid-labile groups.

Troubleshooting Guides

Issue 1: Unexpected peaks in HPLC/LC-MS, often with a +56 Da mass shift.

• Possible Cause: Alkylation of sensitive amino acid residues (Trp, Met, Cys, Tyr) by the tert-butyl cation. The +56 Da mass shift is a characteristic sign of tert-butylation.

• Solution: Incorporate a scavenger or a scavenger cocktail into the deprotection reagent. The choice of scavenger depends on the specific residues present in your compound (see Table 1). For example, triisopropylsilane (TIS) is a general and highly effective carbocation scavenger, while thioanisole is particularly effective for protecting methionine.

Issue 2: Incomplete deprotection (starting material remains).

• Possible Cause 1: Insufficient concentration of acid or insufficient reaction time.

• Solution 1: Increase the acid concentration (e.g., from 20% to 50% TFA) or extend the reaction time, monitoring by TLC or LC-MS. Gentle warming can also be applied, but must be done cautiously with an effective scavenger cocktail in place.

• Possible Cause 2: Steric hindrance around the Boc-protected amine.

• Solution 2: Use more forcing conditions, such as a stronger acid system (e.g., 4M HCl in dioxane), longer reaction times, or gentle heat. It is critical to use an effective scavenger cocktail under these conditions.

Issue 3: Degradation of other acid-sensitive functional groups (e.g., esters, acetals).

• Possible Cause: The use of strong acids like TFA is cleaving other acid-labile groups in the molecule.

• Solution: Switch to a milder deprotection method. Consider using Lewis acids (e.g., ZnBr₂ in DCM), thermal deprotection, or other non-acidic methods like oxalyl chloride in methanol.

Data Presentation

Table 1: Common Scavengers for Protecting Sensitive Amino Acid Residues

Sensitive Residue	Common Scavengers	Rationale / Comments
Tryptophan (Trp)	Triisopropylsilane (TIS), Triethylsilane (TES), Thioanisole, 1,2-Ethanedithiol (EDT)	TIS and TES are highly effective carbocation scavengers. EDT can also prevent acid-catalyzed oxidation.
Methionine (Met)	Thioanisole	Prevents S-alkylation by the tert-butyl cation.
Cysteine (Cys)	1,2-Ethanedithiol (EDT)	A commonly used scavenger to protect the free thiol group from alkylation.
Tyrosine (Tyr)	Phenol, Anisole, m-Cresol	These phenolic compounds act as decoys for the tert-butyl cation.

| General Purpose | Water (H₂O), Triisopropylsilane (TIS) | Water traps the cation to form tert-butanol. TIS is a highly effective reducing scavenger. |

Table 2: Comparison of Common Acidic Deprotection Cocktails

Reagent Cocktail	Composition (v/v/v or v/v/w)	Primary Use Case & Notes
Standard TFA/TIS/H₂O	95 : 2.5 : 2.5	A general-purpose and effective cocktail for many sequences.
Simple TFA/TIS	95 : 5	Effective for peptides containing Trp, Met, and Tyr.
Reagent K	TFA / Phenol / H₂O / Thioanisole / EDT (82.5:5:5:5:2.5)	Recommended for peptides with multiple sensitive residues, including Cys.

| HCl in Dioxane | 4M Solution | A stronger alternative to TFA for sterically hindered or difficult-to-deprotect amines. |

Table 3: Overview of Alternative (Milder) Boc Deprotection Methods

Method/Reagent	Typical Conditions	Time	Suitability & Notes
Thermal (Boiling Water)	Water, 100 °C	10 min - 2 h	A "green" and acid-free method suitable for thermally stable compounds.
Lewis Acid (ZnBr₂)	ZnBr₂ (2-3 equiv.), DCM, RT	Overnight	Non-protic alternative, useful for substrates with other acid-labile groups.
Oxalyl Chloride/Methanol	(COCl)₂ (3 equiv.), Methanol, RT	1 - 4 h	Very mild procedure tolerant of acid-labile esters and other sensitive groups.

| Aqueous Phosphoric Acid | 85% H₃PO₄, often with a co-solvent | 3 - 14 h | Mild, selective, and environmentally benign, but can have slower reaction times. |

Experimental Protocols

Protocol 1: Standard Boc Deprotection with TFA and Scavengers (Solution-Phase)

• Dissolution: Dissolve the Boc-protected compound in a suitable solvent such as dichloromethane (DCM).

• Scavenger Addition: Add the appropriate scavenger(s) based on the substrate's structure (see Table 1). A common general-purpose scavenger is Triisopropylsilane (TIS), typically added at 2.5-5% (v/v).

• Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add Trifluoroacetic Acid (TFA) to a final concentration of 25-50% (v/v).

• Reaction: Allow the reaction to warm to room temperature and stir for 30 minutes to 2 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, remove the solvent and excess TFA under reduced pressure using a rotary evaporator. To ensure complete removal of residual TFA, co-evaporate the residue with a solvent like toluene. The resulting amine TFA salt can often be used directly or neutralized with a mild base.

Protocol 2: Milder Boc Deprotection using HCl in Dioxane

• Dissolution: Dissolve the Boc-protected substrate in a minimal amount of a suitable solvent if needed (e.g., DCM, Methanol).

• Acid Addition: At 0 °C, add a solution of 4M HCl in 1,4-dioxane (typically 5-10 equivalents).

• Reaction: Stir the reaction at 0 °C to room temperature. Reaction times can vary and should be monitored by TLC or LC-MS.

• Work-up: Upon completion, the solvent is removed under reduced pressure to yield the crude product as the hydrochloride salt.

Protocol 3: Mild Deprotection with Oxalyl Chloride in Methanol

• Dissolution: Dissolve the N-Boc protected substrate in methanol.

• Reagent Addition: Add oxalyl chloride (typically 3 equivalents) to the solution at room temperature.

• Reaction: Stir the reaction for 1-4 hours at room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the starting material.

• Work-up: Once the reaction is complete, remove the solvent under reduced pressure. The crude product can then be purified by standard methods.

Visualizations

Technical Support Center: Purification of Polar Azetidine Compounds

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the purification of polar azetidine compounds.

Frequently Asked Questions (FAQs)

Q1: What makes polar azetidine compounds so challenging to purify?

The purification of polar azetidine compounds presents several difficulties stemming from their inherent structural and chemical properties:

• High Polarity: The nitrogen atom within the azetidine ring, often accompanied by other polar functional groups like hydroxyls or amines, results in high polarity. This makes these compounds highly soluble in polar solvents, leading to poor retention on traditional normal-phase silica gel chromatography.[1]

• Basicity: The basic nature of the azetidine nitrogen leads to strong interactions with the acidic silanol groups on the surface of silica gel. This can cause significant peak tailing, streaking, or even irreversible binding to the stationary phase.[1][2]

• Ring Strain and Instability: The four-membered ring of azetidine is strained, making it susceptible to ring-opening or rearrangements, especially in the presence of acidic stationary phases.[1]

• Low UV Activity: Simple azetidine derivatives may lack a strong chromophore, which complicates their detection by UV-Vis during chromatographic purification.[1]

Q2: What are the recommended initial steps before attempting to purify a novel polar azetidine compound?

Before proceeding with purification, it is crucial to gather as much information as possible about your compound. A systematic approach can save significant time and resources.

• Solubility Testing: Determine the solubility of your compound in a range of solvents with varying polarities. This will help in selecting an appropriate solvent system for chromatography or crystallization.

• Stability Assessment: Test the stability of your compound on a small amount of silica gel using a 2D TLC plate. This will indicate if the compound is prone to degradation on the stationary phase.[3]

• TLC Analysis: Use Thin Layer Chromatography (TLC) to screen for a suitable mobile phase that provides a good retention factor (Rf) of approximately 0.2-0.3 for your target compound.[4]

Troubleshooting Guides

This section addresses specific issues that you may encounter during the purification of polar azetidine compounds.

Issue 1: Poor or No Retention in Reversed-Phase HPLC

Q: My polar azetidine compound shows little to no retention on a C18 column and elutes near the solvent front. How can I improve its retention?

This is a common problem with polar compounds in reversed-phase (RP) chromatography because of their strong affinity for the polar mobile phase over the nonpolar stationary phase.[4][5][6] Here are several strategies to enhance retention:

• Increase Mobile Phase Polarity: If you are not already using a 100% aqueous mobile phase, you can gradually increase the aqueous portion. However, be aware that standard C18 columns can undergo "phase collapse" in highly aqueous conditions (typically >95% water), leading to poor and irreproducible retention.[4][7]

• Employ a More Polar Stationary Phase: Consider using a reversed-phase column with a more polar character. Columns with embedded polar groups (EPG) or phenyl-hexyl phases can offer different selectivity and improved retention for polar analytes.[4][8] These columns are also often stable in 100% aqueous mobile phases.[8]

• Utilize Ion-Pairing Chromatography: For ionizable azetidine compounds, adding an ion-pairing agent to the mobile phase can enhance retention. However, these agents can be difficult to work with, may require long equilibration times, and are often not compatible with mass spectrometry (MS).[6]

• Switch to HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for highly polar compounds. It uses a polar stationary phase with a mobile phase rich in a less polar organic solvent.[1]

Issue 2: Peak Tailing and Streaking in Normal-Phase Chromatography

Q: I am observing significant peak tailing and streaking for my basic azetidine compound on a silica gel column. What is causing this and how can I fix it?

Peak tailing and streaking for basic compounds on silica gel are typically caused by strong interactions between the basic nitrogen of the azetidine and the acidic silanol groups on the silica surface.[1][2]

Here’s how to troubleshoot this issue:

• Mobile Phase Modification: Add a basic modifier to your mobile phase to compete with your compound for the active sites on the silica gel. Common additives include triethylamine (0.1-2%) or ammonia (often added to methanol).[4]

• Use of Deactivated Silica: Consider using a deactivated or end-capped silica gel to reduce the number of accessible acidic silanol groups.

• Alternative Stationary Phases: Alumina can be a better option than silica for the purification of basic compounds.[2] You can also explore bonded phases like amino- or diol-functionalized silica.[7][9]

Issue 3: Compound Decomposition on the Column

Q: My polar azetidine compound appears to be degrading on the silica gel during flash chromatography. How can I purify it without decomposition?

The strained azetidine ring can be labile, and the acidic nature of silica gel can catalyze decomposition.[1]

• Deactivate the Silica Gel: Before packing the column, you can flush the silica gel with a solvent mixture containing a small amount of a base like triethylamine (1-2%) to neutralize the acidic sites.[4]

• Alternative Purification Methods: If decomposition persists, consider alternative methods that do not rely on silica gel:

  • Preparative HPLC (Reverse-Phase or HILIC): This can provide high-resolution separation under less harsh conditions.

  • Ion-Exchange Chromatography (IEX): This technique separates molecules based on their charge and is well-suited for basic compounds like azetidines.[10][11]

  • Crystallization: If your compound is a solid, crystallization can be a highly effective purification method.[12][13]

Data Presentation

Table 1: Comparison of Chromatographic Techniques for Polar Azetidine Purification

Technique	Stationary Phase	Mobile Phase	Advantages	Disadvantages
Normal-Phase Chromatography (NPC)	Silica, Alumina	Non-polar organic solvents (e.g., Hexane, EtOAc) with basic additives	Well-established, cost-effective	Peak tailing, streaking, potential for compound degradation[1][2]
Reversed-Phase Chromatography (RPC)	C18, C8, Phenyl-Hexyl, Embedded Polar Group	Polar solvents (e.g., Water, Acetonitrile, Methanol)	Good for moderately polar compounds, MS-compatible	Poor retention of highly polar compounds, phase collapse with high aqueous content[7]
Hydrophilic Interaction Liquid Chromatography (HILIC)	Bare Silica, Amino, Diol, Amide	High organic content with a small amount of aqueous buffer	Excellent retention for very polar compounds, MS-compatible[9][14][15]	Can require longer equilibration times
Ion-Exchange Chromatography (IEX)	Cation or Anion Exchange Resins	Aqueous buffers with varying pH and ionic strength	High capacity and selectivity for charged molecules	Primarily for ionizable compounds, can require desalting step

Experimental Protocols

Protocol 1: HILIC Purification of a Polar Azetidine Derivative

This protocol provides a general methodology for purifying a highly polar azetidine compound using HILIC.

• Column Selection: Choose a suitable HILIC stationary phase such as bare silica, amino, or diol.

• Mobile Phase Preparation:

  • Mobile Phase A: 95:5 (v/v) acetonitrile:water with 10 mM ammonium formate.

  • Mobile Phase B: 50:50 (v/v) acetonitrile:water with 10 mM ammonium formate.

• Column Equilibration:

  • Flush the column with 100% Mobile Phase B for 5-10 column volumes.

  • Equilibrate the column with 100% Mobile Phase A for at least 10-20 column volumes, or until the baseline is stable. HILIC may require longer equilibration times than reversed-phase methods.

• Sample Preparation: Dissolve the sample in a solvent that is as close as possible to the initial mobile phase conditions (high organic content) to ensure good peak shape.

• Elution: Run a gradient from a high concentration of Mobile Phase A to a desired concentration of Mobile Phase B to elute the compound.

• Optimization: Adjust the gradient slope, buffer concentration, and pH to optimize selectivity and peak shape.[4]

Protocol 2: Crystallization of a Polar Azetidine Salt

This protocol outlines a general procedure for purifying a polar azetidine by converting it to a salt and then crystallizing it.

• Salt Formation:

  • Dissolve the crude azetidine compound in a suitable organic solvent (e.g., isopropanol, ethanol).

  • Add a stoichiometric amount of an acid (e.g., HCl in ether, p-toluenesulfonic acid) to form the corresponding salt.

• Solvent Screening:

  • In separate small vials, test the solubility of the salt in a range of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, and mixtures thereof) at room temperature and upon heating.

  • A good crystallization solvent will dissolve the compound when hot but not when cold.[13]

• Crystallization Procedure:

  • Dissolve the salt in the minimum amount of the chosen hot solvent.

  • Allow the solution to cool slowly to room temperature. If no crystals form, try scratching the inside of the flask or adding a seed crystal.

  • Once crystals begin to form, place the flask in an ice bath or refrigerator to maximize the yield.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold crystallization solvent.

  • Dry the crystals under vacuum.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Purification [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. Strategies to Enable and Simplify HPLC Polar Compound Separation | Separation Science [sepscience.com]
• 7. labex.hu [labex.hu]
• 8. HPLC problems with very polar molecules - Axion Labs [axionlabs.com]
• 9. teledynelabs.com [teledynelabs.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. benchchem.com [benchchem.com]
• 13. community.wvu.edu [community.wvu.edu]
• 14. biotage.com [biotage.com]
• 15. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]

preventing dimer formation in reactions with 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the common challenge of dimer formation in reactions involving 1-Boc-3-(aminomethyl)azetidine. Our aim is to equip researchers with the knowledge to optimize their reaction conditions and maximize the yield of their desired products.

Troubleshooting Guide: Dimer Formation

Issue: Significant formation of a dimeric byproduct is observed during amide coupling or reductive amination.

The primary amine of 1-Boc-3-(aminomethyl)azetidine can react with a second molecule of an activated intermediate or itself, leading to the formation of an undesired dimer. This side reaction is particularly prevalent in amide coupling and reductive amination reactions.

Potential Causes and Solutions:

• High Reaction Concentration: Increased proximity of reactant molecules favors self-reaction.

  • Solution: Decrease the overall reaction concentration. A typical starting point is 0.1 M, with further dilution to 0.05 M if dimerization persists.

• Rapid Addition of Reagents: A high localized concentration of 1-Boc-3-(aminomethyl)azetidine can occur if it is added too quickly to the reaction mixture.

  • Solution: Employ slow, dropwise addition of the 1-Boc-3-(aminomethyl)azetidine solution to the reaction mixture over an extended period (e.g., 30-60 minutes), preferably using a syringe pump for consistent delivery.

• Suboptimal Coupling Agent (for Amide Coupling): Less efficient coupling agents can lead to slower reaction rates with the desired carboxylic acid, providing more opportunity for the amine to self-react.

  • Solution: Switch to a more efficient coupling reagent. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is often a superior choice for minimizing side reactions in challenging couplings.[1][2]

• Incorrect Order of Addition (for Amide Coupling): If the amine is present before the carboxylic acid is fully activated, dimerization is more likely.

  • Solution: Pre-activate the carboxylic acid with the coupling agent and a suitable base (e.g., DIPEA) for 15-30 minutes before commencing the slow addition of 1-Boc-3-(aminomethyl)azetidine.[1]

Frequently Asked Questions (FAQs)

Q1: What is the common dimeric byproduct in reactions with 1-Boc-3-(aminomethyl)azetidine?

A1: In amide coupling reactions, the dimer is formed when the primary amine of one molecule of 1-Boc-3-(aminomethyl)azetidine attacks the activated carboxylic acid group of another intended reaction partner that has already coupled with a molecule of the azetidine. In reductive amination, it can occur if the primary amine reacts with the newly formed secondary amine.

Q2: How can I detect the formation of the dimer?

A2: The dimer can typically be identified by LC-MS analysis, where it will appear as a peak with a mass corresponding to two molecules of 1-Boc-3-(aminomethyl)azetidine linked together (minus the elements of water in an amide bond). ¹H NMR spectroscopy can also be used to identify the dimer by the presence of characteristic signals for the coupled product.

Q3: Are there specific reaction conditions that are known to minimize dimer formation?

A3: Yes, high dilution and slow addition of the amine are the most effective strategies.[1] For amide couplings, using a highly efficient coupling reagent like HATU and pre-activating the carboxylic acid are also crucial.[1][2]

Q4: Can the choice of solvent impact dimer formation?

A4: While the primary factors are concentration and addition rate, the choice of solvent can influence reaction kinetics. Anhydrous polar aprotic solvents like DMF or DCM are commonly used for these reactions. It is essential to ensure the solvent is anhydrous, as water can hydrolyze activated intermediates and affect yields.

Q5: Is dimer formation a problem in both amide coupling and reductive amination?

A5: Yes, while the mechanism differs, dimerization can be a side reaction in both processes due to the reactive primary amine of 1-Boc-3-(aminomethyl)azetidine. The troubleshooting strategies of using dilute conditions and slow addition are applicable in both cases.

Data Presentation

The following table provides a summary of expected outcomes for an amide coupling reaction with 1-Boc-3-(aminomethyl)azetidine under various conditions. The data is illustrative and based on general principles of controlling dimerization.

Condition ID	Concentration (M)	Addition of Amine	Coupling Reagent	Pre-activation Time (min)	Expected Dimer Formation (%)	Expected Product Yield (%)
1	0.5	Rapid (bolus)	EDC/HOBt	0	30-40	50-60
2	0.1	Rapid (bolus)	EDC/HOBt	0	15-25	65-75
3	0.1	Slow (30 min)	EDC/HOBt	15	10-15	75-85
4	0.1	Slow (30 min)	HATU	15	< 5	> 90
5	0.05	Slow (60 min)	HATU	15	< 2	> 95

Experimental Protocols

Protocol 1: Amide Coupling with Minimized Dimer Formation

This protocol is designed for the coupling of a generic carboxylic acid with 1-Boc-3-(aminomethyl)azetidine using HATU to achieve a high yield of the desired amide with minimal dimer formation.

Materials:

• Carboxylic acid (1.0 eq)

• 1-Boc-3-(aminomethyl)azetidine (1.05 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Syringe pump

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF to a concentration of approximately 0.1 M.

• Add DIPEA (2.5 eq) to the mixture and stir at room temperature for 15 minutes to pre-activate the carboxylic acid.

• In a separate flask, dissolve 1-Boc-3-(aminomethyl)azetidine (1.05 eq) in a small volume of anhydrous DMF.

• Using a syringe pump, add the 1-Boc-3-(aminomethyl)azetidine solution dropwise to the reaction mixture over 30-60 minutes.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring its progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Signaling Pathways

Caption: Reaction pathways for desired amide formation versus dimer byproduct formation.

Experimental Workflow

Caption: Recommended experimental workflow to minimize dimer formation.

Logical Relationships

Caption: Troubleshooting logic for addressing dimer formation.

References

• 1. benchchem.com [benchchem.com]
• 2. americapeptide.com [americapeptide.com]

managing the reactivity of the primary amine in 1-Boc-3-(aminomethyl)azetidine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for managing the reactivity of the primary amine in 1-Boc-3-(aminomethyl)azetidine. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving the primary amine of 1-Boc-3-(aminomethyl)azetidine?

The primary amine of 1-Boc-3-(aminomethyl)azetidine is a versatile nucleophile used in a variety of coupling reactions. The most common transformations include:

• Amide Bond Formation: Acylation with carboxylic acids, acid chlorides, or activated esters to form amides. This is a widely used reaction in medicinal chemistry to link the azetidine moiety to other fragments.

• Sulfonamide Formation: Reaction with sulfonyl chlorides to yield sulfonamides.

• Reductive Amination: Condensation with aldehydes or ketones to form an intermediate imine, which is subsequently reduced to a secondary amine. This allows for the introduction of a wide range of substituents.

Q2: The Boc protecting group on the azetidine nitrogen is acid-labile. Will it be stable under the conditions for reacting the primary amine?

The stability of the Boc group is a critical consideration. While it is generally stable to many conditions used to functionalize the primary amine (e.g., standard amide coupling, reductive amination with sodium triacetoxyborohydride), it can be cleaved under strongly acidic conditions. For instance, if an amide coupling reaction requires the use of a hydrochloride salt of a carboxylic acid, the reaction mixture might become acidic enough to partially or fully deprotect the Boc group. It is crucial to maintain neutral or slightly basic conditions if the Boc group needs to remain intact.

Q3: Can I selectively react the primary amine in the presence of other nucleophiles?

The primary amine of 1-Boc-3-(aminomethyl)azetidine is generally the most nucleophilic site in the molecule under neutral or basic conditions. This allows for a high degree of chemoselectivity. However, in the presence of other highly reactive nucleophiles or under forcing conditions, side reactions may occur. Careful control of stoichiometry and reaction conditions is key.

Troubleshooting Guides

Amide Bond Formation

Problem: Low or no yield of the desired amide product.

Potential Cause	Suggested Solution
Inefficient Carboxylic Acid Activation	Choose a more potent coupling reagent. For sterically hindered acids or amines, HATU or COMU are often more effective than EDC/HOBt. Pre-activation of the carboxylic acid with the coupling reagent for 15-30 minutes before adding the amine can also improve yields.
Side Reaction of Activated Ester	The O-acylisourea intermediate formed with carbodiimides (like EDC) can rearrange to an unreactive N-acylurea. Using an additive like HOBt or HOAt can trap the active intermediate as a more stable ester, minimizing this side reaction.
Poor Solubility of Reagents	Ensure all reagents are fully dissolved. DMF and DCM are common solvents. For poorly soluble starting materials, a co-solvent system or gentle heating might be necessary.
Basic Amine Quenching the Reaction	Use a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA) to neutralize any acid present (e.g., from hydrochloride salts of reagents) and to facilitate the reaction. Typically, 2-3 equivalents of base are used.

Problem: Formation of an unexpected side product.

Potential Cause	Identification and Solution
N-Acylurea Formation	This byproduct arises from the rearrangement of the O-acylisourea intermediate when using carbodiimide coupling reagents. It is often difficult to remove by chromatography. Solution: Add HOBt or HOAt to the reaction mixture.
Guanidine Formation	The primary amine can react with the carbodiimide (e.g., EDC) to form a guanidine byproduct. Solution: Add the carboxylic acid, coupling reagent, and additive first to allow for the formation of the active ester before introducing the amine.

Reductive Amination

Problem: Low yield of the desired secondary amine.

Potential Cause	Suggested Solution
Inefficient Imine Formation	Imine formation is often the rate-limiting step and is reversible. Add a dehydrating agent like anhydrous MgSO₄ or molecular sieves to drive the equilibrium towards the imine. A catalytic amount of acetic acid can also facilitate this step.
Reduction of the Aldehyde/Ketone	If using a strong reducing agent like sodium borohydride (NaBH₄), it can reduce the starting carbonyl compound. Solution: Use a milder, more selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃), which is known to preferentially reduce the protonated imine (iminium ion).
Steric Hindrance	The azetidine moiety can be sterically demanding. For hindered substrates, the reaction may require longer reaction times, elevated temperatures, or the use of a more reactive reducing system. A Lewis acid catalyst such as Ti(OiPr)₄ may also be beneficial.

Problem: Over-alkylation leading to a tertiary amine.

Potential Cause	Suggested Solution
Reaction of the product with starting aldehyde	The secondary amine product can react with another molecule of the aldehyde to form a tertiary amine.
Solution 1: Control Stoichiometry	Use a slight excess of the amine relative to the aldehyde to ensure the aldehyde is consumed before significant over-alkylation can occur.
Solution 2: Two-step Procedure	First, form the imine by stirring the aldehyde and 1-Boc-3-(aminomethyl)azetidine together (often with a dehydrating agent). Once the imine is formed (as monitored by TLC or NMR), then add the reducing agent.

Data Presentation

Table 1: Comparison of Common Coupling Reagents for Amide Bond Formation

Coupling Reagent	Additive	Typical Solvent	Key Advantages	Potential Disadvantages
EDC	HOBt or HOAt	DMF, DCM	Water-soluble byproducts, cost-effective.	Can lead to N-acylurea byproduct without an additive; risk of racemization.
HATU	None	DMF	High efficiency, fast reaction times, low racemization.	Higher cost, potential for side reactions if not used correctly.
DCC	DMAP	DCM, THF	High activation efficiency.	Dicyclohexylurea (DCU) byproduct is insoluble and requires filtration for removal.
COMU	None	DMF	Very high efficiency, even for hindered substrates.	Higher cost compared to carbodiimides.

Table 2: Example Reaction Yields

Reaction Type	Reagents	Product	Yield	Reference
Sulfonylation	Mesyl chloride, Pyridine, DCM	tert-butyl 3-((methylsulfonamido)methyl)azetidine-1-carboxylate	91%	[1]
Amide Coupling	Boc-proline, EDC, HOBt (cat.), Acetonitrile	Boc-L-Pro-coupled product	75%	[2]

Experimental Protocols & Visualizations

Protocol 1: General Procedure for Amide Coupling using HATU

This protocol describes a reliable method for the formation of an amide bond between a carboxylic acid and 1-Boc-3-(aminomethyl)azetidine using HATU.

• Reagent Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 eq.), HATU (1.1 eq.), and a non-nucleophilic base such as DIPEA (2.0 eq.) in anhydrous DMF.

• Activation: Stir the solution at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Coupling: Add a solution of 1-Boc-3-(aminomethyl)azetidine (1.1 eq.) in anhydrous DMF to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature for 2-16 hours. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃, water, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Caption: Experimental workflow for HATU-mediated amide coupling.

Protocol 2: General Procedure for Reductive Amination using NaBH(OAc)₃

This protocol details a one-pot method for reductive amination.

• Reaction Setup: To a solution of the aldehyde or ketone (1.0 eq.) in a suitable anhydrous solvent (e.g., 1,2-dichloroethane (DCE) or DCM), add 1-Boc-3-(aminomethyl)azetidine (1.0-1.2 eq.).

• Imine Formation: Stir the reaction mixture at room temperature for 20-60 minutes. For less reactive carbonyls, a catalytic amount of acetic acid (0.1 eq.) can be added to facilitate imine formation.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2-1.5 eq.) portion-wise to the reaction mixture. The addition may be exothermic, so control the rate to maintain the temperature below 30 °C.

• Reaction Monitoring: Stir the reaction at room temperature for 2-24 hours, monitoring by TLC or LC-MS.

• Quenching and Work-up: Upon completion, slowly quench the reaction with a saturated aqueous solution of NaHCO₃. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Caption: Troubleshooting decision tree for reductive amination.

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 1-Boc-3-(aminomethyl)azetidine Derivatives

Welcome to the technical support center for the synthesis and derivatization of 1-Boc-3-(aminomethyl)azetidine. This guide provides answers to frequently asked questions, troubleshooting advice for common experimental issues, and detailed protocols to assist researchers, scientists, and drug development professionals in their work with this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in synthesizing and functionalizing azetidine derivatives? A1: The primary challenges stem from the inherent ring strain of the four-membered azetidine ring. This strain can make the ring susceptible to opening, especially under harsh reaction conditions. Common issues include low yields, difficulties in purification due to the polarity of the compounds, and the potential for undesired side reactions or polymerization. Careful selection of protecting groups, reagents, and solvents is crucial for success.

Q2: Why is the Boc (tert-butoxycarbonyl) group commonly used for protecting the azetidine nitrogen? A2: The Boc group is widely used because it is stable under a variety of reaction conditions, including many nucleophilic and basic environments used for functionalizing the 3-position of the azetidine ring. It can be reliably removed under acidic conditions (e.g., with trifluoroacetic acid, TFA), offering a robust and predictable deprotection strategy.

Q3: What is the role of the solvent in the derivatization of 1-Boc-3-(aminomethyl)azetidine? A3: The solvent plays a critical role in several ways:

• Solubility: It must effectively dissolve the azetidine substrate, reagents, and any catalysts to ensure a homogeneous reaction mixture.

• Reactivity: The polarity and boiling point of the solvent can influence reaction rates. For instance, polar aprotic solvents like dichloromethane (DCM), acetonitrile (MeCN), and tetrahydrofuran (THF) are commonly used.[1][2] In some cases, higher boiling solvents may be needed to drive a reaction to completion.[3]

• Side Reactions: The choice of solvent can help minimize side reactions. Protic solvents like methanol are suitable for certain steps like nitrile reduction but may interfere with acylation or sulfonylation reactions by reacting with the electrophile.[1]

Q4: How are 1-Boc-3-(aminomethyl)azetidine derivatives typically purified? A4: Purification is most commonly achieved using flash column chromatography on silica gel. Due to the polar nature of the amine functionality, a gradient elution is often employed, starting with a less polar solvent system (e.g., ethyl acetate in hexanes) and gradually increasing the polarity to elute the desired product.[1]

Troubleshooting Guide

Q1: I am getting a low yield in my acylation/sulfonylation reaction. What are the potential solvent-related causes and solutions? A1: Low yields are a common issue. Before altering catalysts or reagents, consider the following solvent effects:

• Problem: Incomplete Reaction.

  • Cause: The reaction may not be going to completion due to insufficient temperature or time. This is common in sterically hindered reactions.

  • Solution: Consider switching to a solvent with a higher boiling point. For example, if a reaction is sluggish in dichloromethane (DCM, b.p. ~40°C), switching to a solvent like 1,2-dichloroethane (DCE, b.p. ~83°C) and heating to reflux may improve the yield. This strategy has proven effective in related azetidine syntheses.[3] Ensure the reaction is monitored by TLC or LC-MS to confirm the consumption of starting material.

• Problem: Poor Solubility of Starting Materials.

  • Cause: If your 1-Boc-3-(aminomethyl)azetidine or acylating/sulfonylating agent is not fully dissolved, the reaction will be slow and incomplete.

  • Solution: Screen for a solvent that provides better solubility for all components. Polar aprotic solvents are generally a good starting point. Dichloromethane (DCM) is often effective for sulfonylation, while acetonitrile has been successfully used for aza-Michael additions.[1][2] Tetrahydrofuran (THF) is another common choice.[1] A solvent screen with small-scale reactions is highly recommended.

• Problem: Side Product Formation.

  • Cause: The solvent may be participating in or promoting side reactions. For example, residual water in solvents can hydrolyze sensitive reagents.

  • Solution: Always use anhydrous (dry) solvents for moisture-sensitive reactions like acylations and sulfonylations. Ensure solvents are freshly distilled or from a sealed bottle under an inert atmosphere.

Data Presentation: Solvent Effects on Derivatization

While a direct comparative study screening multiple solvents for a single reaction was not identified in the literature, the following table summarizes yields reported for different derivatization reactions of 1-Boc-3-(aminomethyl)azetidine and related precursors in various solvents. This provides insight into effective solvent choices for specific reaction types.

Reaction Type	Substrate	Reagent	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)	Reference
Mesylation	1-Boc-3-(aminomethyl)azetidine	Mesyl Chloride	Dichloromethane (DCM)	Pyridine	0	3	91%	[1]
Benzene Sulfonylation	1-Boc-3-(aminomethyl)azetidine	Benzenesulfonyl Chloride	Dichloromethane (DCM)	Et₃N	0 to RT	16	N/A	[1]
Amide Coupling	1-Boc-3-(aminomethyl)azetidine	Acid Chloride	Tetrahydrofuran (THF)	Et₃N	RT	N/A	N/A	[1]
Aza-Michael Addition	Methyl (N-Boc-azetidin-3-ylidene)acetate	Pyrazole	Acetonitrile (MeCN)	DBU	65	16	83%	[2]
Aza-Michael Addition	Methyl (N-Boc-azetidin-3-ylidene)acetate	Piperidine	Acetonitrile (MeCN)	DBU	65	4	75%	[2]
Aza-Michael Addition	Methyl (N-Boc-azetidin-3-ylidene)acetate	Pyrrolidine	Acetonitrile (MeCN)	DBU	65	4	61%	[2]

Experimental Protocols & Visualizations

General Synthetic Workflow

The synthesis of 1-Boc-3-(aminomethyl)azetidine derivatives typically follows a two-step process: the formation of the core azetidine structure, followed by functionalization of the aminomethyl group.

Caption: General workflow for synthesis and derivatization.

Troubleshooting Flowchart: Low Reaction Yield

If you are experiencing low yields during the derivatization step, this flowchart provides a logical sequence for troubleshooting, with a focus on solvent-related issues.

Caption: Troubleshooting flowchart for low reaction yield.

Protocol 1: Synthesis of tert-butyl 3-((methylsulfonamido)methyl)azetidine-1-carboxylate[1]

This protocol describes the mesylation of the primary amine in 1-Boc-3-(aminomethyl)azetidine using dichloromethane as the solvent.

Materials:

• tert-Butyl 3-(aminomethyl)azetidine-1-carboxylate (1.0 eq)

• Pyridine

• Methanesulfonyl chloride (MsCl, 1.1 eq)

• Dichloromethane (DCM), anhydrous

• 1N Hydrochloric acid (HCl)

• Water (H₂O)

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 1-Boc-3-(aminomethyl)azetidine (1.0 eq) and pyridine in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar.

• Cool the mixture to 0°C in an ice bath.

• Add methanesulfonyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to stir at 0°C for 3 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with additional DCM.

• Transfer the mixture to a separatory funnel and wash sequentially with 1N HCl, water, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude product.

• The product can be used without further purification or purified by flash column chromatography if necessary. A reported yield for this reaction is 91%.[1]

Protocol 2: Aza-Michael Addition to form a 3,3-disubstituted Azetidine Derivative[2]

This protocol describes the addition of a heterocyclic amine to an α,β-unsaturated azetidine ester using acetonitrile as the solvent.

Materials:

• Methyl (N-Boc-azetidin-3-ylidene)acetate (1.0 eq)

• Heterocyclic amine (e.g., pyrazole, 1.0 eq)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 1.0 eq)

• Acetonitrile (MeCN)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Sodium sulfate (Na₂SO₄)

Procedure:

• In a reaction vial, dissolve methyl (N-Boc-azetidin-3-ylidene)acetate (1.0 eq), the desired heterocyclic amine (1.0 eq), and DBU (1.0 eq) in acetonitrile.

• Seal the vial and stir the mixture at 65°C. The reaction time will vary depending on the nucleophilicity of the amine (e.g., 4 hours for aliphatic amines, 16 hours for pyrazoles).[2]

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After cooling to room temperature, quench the reaction by adding water.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography to isolate the desired product. Yields for this reaction type typically range from 60-85%.[2]

References

• 1. echemi.com [echemi.com]
• 2. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Catalyst Selection for Reactions Involving 1-Boc-3-(aminomethyl)azetidine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Boc-3-(aminomethyl)azetidine. Here, you will find information on catalyst selection and reaction optimization for common transformations involving this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What are the most common reaction types for functionalizing the primary amine of 1-Boc-3-(aminomethyl)azetidine?

A1: The primary amine of 1-Boc-3-(aminomethyl)azetidine is a versatile handle for a variety of functionalization reactions, including:

• N-Alkylation: Introduction of alkyl groups.

• Acylation/Sulfonylation: Formation of amides and sulfonamides.

• Reductive Amination: Reaction with aldehydes and ketones to form secondary or tertiary amines.

• Buchwald-Hartwig Amination: Palladium-catalyzed cross-coupling with aryl or heteroaryl halides to form N-aryl derivatives.

Q2: What are the key challenges when working with 1-Boc-3-(aminomethyl)azetidine?

A2: The primary challenges often stem from the steric hindrance around the primary amine due to the Boc protecting group and the azetidine ring. This can lead to slower reaction rates and require more forcing conditions. Additionally, the azetidine ring itself possesses inherent ring strain, which can influence its reactivity.[1][2][3][4]

Q3: How does the Boc protecting group influence catalyst selection and reaction conditions?

A3: The Boc (tert-butoxycarbonyl) group is generally stable under a wide range of catalytic conditions. However, it is sensitive to strong acids. Therefore, reaction conditions should be chosen to avoid acidic environments that could lead to premature deprotection. In some palladium-catalyzed reactions, the Boc group can act as a directing group, influencing the regioselectivity of C-H activation.[5]

Troubleshooting Guides

N-Alkylation

Issue: Low yield or no reaction when attempting N-alkylation with an alkyl halide.

Possible Causes & Solutions:

Cause	Recommended Solution
Low Reactivity of Alkyl Halide	Switch from an alkyl chloride to a more reactive alkyl bromide or iodide. Alternatively, convert the corresponding alcohol to a better leaving group, such as a tosylate or mesylate.
Steric Hindrance	Increase the reaction temperature. Consider using a microwave reactor to accelerate the reaction.
Insufficient Basicity	Use a stronger, non-nucleophilic base such as cesium carbonate (Cs₂CO₃) or potassium tert-butoxide (t-BuOK).
Poor Solubility	Choose a polar aprotic solvent like DMF, DMSO, or NMP to ensure all reactants are in solution.
Side Reactions (Over-alkylation)	Use a larger excess of 1-Boc-3-(aminomethyl)azetidine relative to the alkylating agent.

Acylation/Sulfonylation

Issue: Incomplete conversion or formation of multiple products during acylation.

Possible Causes & Solutions:

Cause	Recommended Solution
Insufficiently Activated Acylating Agent	For carboxylic acids, use a coupling agent like HATU or HBTU. For less reactive acid chlorides, consider converting the carboxylic acid to a more reactive mixed anhydride.
Base-Induced Side Reactions	Use a non-nucleophilic organic base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA). For sensitive substrates, a weaker inorganic base like potassium carbonate (K₂CO₃) may be beneficial.
Hydrolysis of Acylating Agent	Ensure anhydrous reaction conditions by using dry solvents and an inert atmosphere (nitrogen or argon).

Buchwald-Hartwig Amination

Issue: Low yield in the palladium-catalyzed N-arylation of 1-Boc-3-(aminomethyl)azetidine.

Possible Causes & Solutions:

Cause	Recommended Solution
Catalyst Deactivation	Use a pre-catalyst such as a G3 or G4 Buchwald precatalyst to ensure efficient generation of the active Pd(0) species. Ensure the reaction is performed under an inert atmosphere.
Inappropriate Ligand	For sterically hindered substrates like this azetidine derivative, bulky, electron-rich phosphine ligands such as XPhos, SPhos, or tBuXPhos are often effective.
Poorly Reactive Aryl Halide	Aryl chlorides are generally less reactive than aryl bromides or iodides. For aryl chlorides, a more electron-rich ligand and higher reaction temperatures may be required.[6]
Base Incompatibility	Strong bases like NaOtBu or LHMDS are commonly used. However, for substrates with base-sensitive functional groups, weaker bases like K₃PO₄ or Cs₂CO₃ should be considered.
Hydrodehalogenation of Aryl Halide	This side reaction can be minimized by careful selection of the base and solvent, and by ensuring the reaction is anhydrous.

Suzuki Coupling (of a derivative)

Issue: Low yield in a Suzuki coupling of a 1-Boc-3-(halomethyl)azetidine derivative.

Possible Causes & Solutions:

Cause	Recommended Solution
Catalyst Poisoning by Amine	While the primary amine is not directly involved in this case, residual starting material or related impurities can inhibit the catalyst. Ensure high purity of the starting halide.
Protodeboronation of Boronic Acid	Use anhydrous solvents and consider using a boronic ester (e.g., pinacol ester) which can be more stable. Running the reaction under anhydrous conditions can also mitigate this side reaction.
Inefficient Transmetalation	The choice of base is crucial for the formation of the active boronate species. K₂CO₃ or K₃PO₄ are commonly used.
Poor Catalyst/Ligand Combination	A common catalyst system for Suzuki couplings is Pd(dppf)Cl₂. For challenging substrates, ligands with electron-donating properties can be beneficial.[7]

Experimental Protocols & Data

Sulfonylation of 1-Boc-3-(aminomethyl)azetidine

This protocol describes the formation of a sulfonamide, a common bioisostere for an amide.

Reaction: 1-Boc-3-(aminomethyl)azetidine + Methanesulfonyl Chloride (MsCl) -> N-((1-(tert-butoxycarbonyl)azetidin-3-yl)methyl)methanesulfonamide

Experimental Protocol: To a solution of 1-Boc-3-(aminomethyl)azetidine (1.0 equiv) and pyridine (in excess, can be used as solvent or co-solvent with DCM) in dichloromethane (DCM) at 0 °C, methanesulfonyl chloride (1.1 equiv) is added dropwise. The reaction mixture is stirred at 0 °C for 3 hours. The reaction is then diluted with DCM and washed sequentially with 1N HCl, water, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford the product.

Quantitative Data:

Reactant	Equivalents	Yield (%)	Reference
Methanesulfonyl Chloride	1.1	91	[8]
Benzenesulfonyl Chloride	1.1	Not specified	[8]

Reductive Amination of N-Boc-3-azetidinone

This protocol details the reductive amination of a key precursor to derivatives of 1-Boc-3-(aminomethyl)azetidine.

Reaction: N-Boc-3-azetidinone + Amine -> N-substituted 1-Boc-3-aminoazetidine

Experimental Protocol: To a solution of N-Boc-3-azetidinone (1.0 equiv) in 1,2-dichloroethane (DCE), the desired amine (1.0-1.2 equiv) is added. The mixture is stirred at room temperature for 20-30 minutes. Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2-1.5 equiv) is then added portion-wise. The reaction is stirred at room temperature for 2-24 hours. Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by flash column chromatography.

Quantitative Data for Reductive Amination:

Amine	Reducing Agent	Solvent	Yield (%)
Benzylamine	NaBH(OAc)₃	DCE	~70-90
Aniline	NaBH(OAc)₃	DCE	~60-85
Morpholine	NaBH(OAc)₃	DCE	~75-95

Yields are typical and may vary based on specific reaction conditions.

Visualizations

Logical Workflow for Troubleshooting Low Yield in N-Alkylation

Caption: A decision-making workflow for addressing low yields in N-alkylation reactions.

Signaling Pathway for Buchwald-Hartwig Amination Catalyst Selection

Caption: Key considerations for selecting a catalyst system for Buchwald-Hartwig amination.

References

• 1. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Palladium-Catalyzed Oxidation of Boc-Protected N-Methylamines with IOAc as the Oxidant: A Boc-Directed sp3 C-H Bond Activation [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. echemi.com [echemi.com]

Technical Support Center: Synthesis of 1-Boc-3-(aminomethyl)azetidine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis of 1-Boc-3-(aminomethyl)azetidine, with a specific focus on the critical role of temperature control. This guide is intended for researchers, scientists, and drug development professionals to help navigate potential challenges during the synthesis process.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 1-Boc-3-(aminomethyl)azetidine where temperature control is crucial?

A1: Two primary, temperature-sensitive routes are commonly employed:

• Route A: Boc protection of 3-(aminomethyl)azetidine or its salts.

• Route B: Reduction of 1-Boc-3-cyanoazetidine.

Both routes involve steps that are highly dependent on precise temperature control to ensure optimal yield and purity.

Q2: Why is temperature control so critical during the Boc protection step?

A2: The most common reagent for Boc protection, di-tert-butyl dicarbonate ((Boc)₂O), is thermally sensitive. At elevated temperatures, it can decompose into isobutylene, tert-butanol, and carbon dioxide, which not only reduces the efficiency of the protection reaction but can also introduce impurities that are difficult to remove. It is recommended to perform this step at temperatures ranging from 0 °C to room temperature.

Q3: What are the consequences of improper temperature control during the reduction of 1-Boc-3-cyanoazetidine?

A3: The catalytic hydrogenation of nitriles, often using Raney Nickel, is sensitive to temperature.[1] Deviations from the optimal temperature range can lead to:

• Formation of byproducts: Higher temperatures can promote the formation of secondary and tertiary amines through the reaction of the newly formed primary amine with intermediate imines.[2][3]

• Reduced catalyst activity and selectivity: Temperature affects the catalyst's performance, potentially leading to incomplete conversion or the formation of undesired products.

• Safety hazards: Hydrogenation reactions are exothermic and can lead to a runaway reaction if not properly cooled.

Q4: My Boc protection reaction is sluggish at 0 °C. Can I increase the temperature?

A4: While a slight increase in temperature to room temperature (20-25 °C) may be acceptable and can increase the reaction rate, exceeding this can lead to the degradation of the (Boc)₂O reagent.[4] Before increasing the temperature, ensure that other factors such as stirring efficiency, reagent quality, and stoichiometry are optimal.

Q5: I am observing significant amounts of secondary amine byproduct in my nitrile reduction. How can I mitigate this?

A5: The formation of secondary amines is a common side reaction.[2][3] To minimize this, consider the following temperature-related adjustments:

• Lower the reaction temperature: Running the reaction at a lower temperature (e.g., 0-10 °C) can improve selectivity for the primary amine, although it may require a longer reaction time.

• Optimize hydrogen pressure: While not directly a temperature parameter, the interplay between temperature and pressure is crucial. Ensure you are using the recommended pressure for the specific catalyst and temperature.

Troubleshooting Guides

Problem 1: Low Yield in Boc Protection of 3-(aminomethyl)azetidine

Symptom	Potential Cause	Troubleshooting Action
Low yield of 1-Boc-3-(aminomethyl)azetidine with unreacted starting material.	Reaction temperature too low: The reaction rate is too slow for complete conversion in the allotted time.	Gradually warm the reaction to room temperature (20-25 °C) and monitor by TLC or LC-MS.
Low yield with the presence of unknown impurities.	Reaction temperature too high: (Boc)₂O has decomposed.	Maintain the reaction temperature between 0 °C and room temperature. Ensure the (Boc)₂O is added slowly to a cooled solution of the amine to control any initial exotherm.
Localized heating: Inefficient stirring can create "hot spots" where (Boc)₂O decomposes.	Ensure vigorous and efficient stirring throughout the reaction.

Problem 2: Poor Purity in the Reduction of 1-Boc-3-cyanoazetidine

Symptom	Potential Cause	Troubleshooting Action
Presence of significant secondary and/or tertiary amine byproducts.	Reaction temperature too high: Promotes the reaction between the product amine and reaction intermediates.[2][3]	Lower the reaction temperature. For many nitrile reductions with Raney Nickel, maintaining a temperature between room temperature and slightly below is optimal.[5] Consider starting at a lower temperature (e.g., 10-15 °C) and allowing the reaction to slowly warm to room temperature.
Incomplete reaction, with starting material remaining.	Reaction temperature too low: The catalytic activity is reduced at very low temperatures.	If the reaction is sluggish at a lower temperature, a modest increase may be necessary. However, this should be done cautiously while monitoring for byproduct formation. Ensure the catalyst is active and used in the correct amount.
Broad impurity profile.	Runaway reaction: Poor temperature control leading to an uncontrolled exotherm.	Ensure adequate cooling capacity for the reactor size. For larger scale reactions, consider a semi-batch process where one of the reagents is added portion-wise to manage the heat generated.

Data Presentation

The following tables provide illustrative data on the impact of temperature on the key synthetic steps. This data is based on general principles of organic synthesis and the information gathered, as specific comparative studies for this exact molecule were not found in the public literature.

Table 1: Illustrative Effect of Temperature on Boc Protection of 3-(aminomethyl)azetidine

Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Notes
0 - 5	12	85	>98	Slower reaction rate, but high purity.
20 - 25	4	95	>98	Optimal balance of reaction rate and purity.
40	2	70	90	Significant (Boc)₂O decomposition observed.
60	1	<50	<80	Severe reagent decomposition.

Table 2: Illustrative Effect of Temperature on Raney Nickel Reduction of 1-Boc-3-cyanoazetidine

Temperature (°C)	H₂ Pressure (bar)	Reaction Time (h)	Yield of Primary Amine (%)	Secondary Amine Impurity (%)
10	50	24	90	<1
25	50	8	92	~2-3
40	50	4	85	~10-15
60	50	2	70	>20

Experimental Protocols

Protocol 1: Synthesis of 1-Boc-3-(aminomethyl)azetidine via Boc Protection

Materials:

• 3-(Aminomethyl)azetidine dihydrochloride

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Water

Procedure:

• Dissolve 3-(aminomethyl)azetidine dihydrochloride in water in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of sodium hydroxide to adjust the pH to >10, while maintaining the temperature below 10 °C.

• To the cooled basic solution, add a solution of di-tert-butyl dicarbonate in dichloromethane dropwise over 30 minutes. Ensure the internal temperature does not exceed 10 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, separate the organic layer.

• Extract the aqueous layer with dichloromethane (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

Protocol 2: Synthesis of 1-Boc-3-(aminomethyl)azetidine via Nitrile Reduction

Materials:

• 1-Boc-3-cyanoazetidine

• Raney Nickel (50% slurry in water)

• Methanol (MeOH) or Ethanol (EtOH)

• Ammonia (7N solution in MeOH, optional)

• Hydrogen gas (H₂)

Procedure:

• To a high-pressure reactor, add 1-Boc-3-cyanoazetidine and methanol.

• If desired, add a solution of ammonia in methanol. This can help to suppress the formation of secondary amine byproducts.[3]

• Carefully add the Raney Nickel slurry.

• Seal the reactor and purge with nitrogen, followed by purging with hydrogen gas.

• Pressurize the reactor with hydrogen to the desired pressure (e.g., 50 bar).

• Begin stirring and maintain the temperature at 20-25 °C.

• Monitor the reaction by observing hydrogen uptake. The reaction is typically exothermic, so cooling may be required to maintain the set temperature.

• After the hydrogen uptake ceases (typically 8-12 hours), carefully vent the reactor and purge with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Wash the filter cake with methanol.

• Concentrate the filtrate under reduced pressure to obtain the crude product, which can be further purified if necessary.

Visualizations

References

• 1. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 2. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 3. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

comparing 1-Boc-3-(aminomethyl)azetidine with 1-Boc-3-aminoazetidine

An Objective Comparison of 1-Boc-3-(aminomethyl)azetidine and 1-Boc-3-aminoazetidine for Drug Discovery

Introduction

Azetidines are four-membered saturated nitrogen heterocycles that have become valuable scaffolds in medicinal chemistry.[1] Their inherent ring strain and conformational rigidity provide a unique tool for medicinal chemists to control the spatial orientation of substituents, which can lead to improved binding affinity and selectivity for biological targets.[1][2] Among the functionalized azetidines, 1-Boc-3-aminoazetidine and 1-Boc-3-(aminomethyl)azetidine are two widely used building blocks. While structurally similar, the single methylene linker in the latter introduces critical differences in physicochemical properties and spatial arrangement, making the choice between them a key decision in drug design.

This guide provides a detailed comparison of these two building blocks, supported by physicochemical data and representative experimental protocols, to aid researchers in selecting the optimal scaffold for their specific drug discovery program.

Structural and Physicochemical Comparison

The primary distinction between the two molecules is the presence of a methylene (-CH2-) group separating the primary amine from the azetidine ring in 1-Boc-3-(aminomethyl)azetidine. This seemingly minor change has significant implications for the molecule's size, basicity, lipophilicity, and conformational flexibility.

Data Summary

The following table summarizes the key physicochemical properties of the two compounds. The addition of a methylene linker in 1-Boc-3-(aminomethyl)azetidine leads to a higher molecular weight, a predicted increase in basicity (pKa), and greater lipophilicity (LogP).

Property	1-Boc-3-aminoazetidine	1-Boc-3-(aminomethyl)azetidine	Reference
CAS Number	193269-78-2	325775-44-8	[3][4][5]
Molecular Formula	C₈H₁₆N₂O₂	C₉H₁₈N₂O₂	[3][6]
Molecular Weight	172.22 g/mol	186.25 g/mol	[6][7]
Appearance	White powder or colorless liquid	Liquid	[3][6][8]
Density	~1.1 g/cm³	1.0234 g/mL (25 °C)	[4][6]
pKa (Predicted)	Not explicitly found; expected to be lower than the aminomethyl analog	9.97 ± 0.29	[9]
LogP	-0.11	0.812	[4][10]
Topological Polar Surface Area (TPSA)	55.56 Ų	55.56 Ų	[4][10]

Implications for Drug Design

The choice between these two building blocks can significantly influence the properties of a final drug candidate. The structural and physicochemical differences dictate how the molecule interacts with its biological target and its overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

• Basicity and Target Interaction: The higher predicted pKa of 1-Boc-3-(aminomethyl)azetidine means its amino group will be more readily protonated at physiological pH. This can be advantageous for forming stronger ionic bonds with acidic residues in a target protein but may also impact cell permeability and off-target interactions.

• Lipophilicity and Permeability: The higher LogP of the aminomethyl derivative suggests greater lipophilicity, which can enhance membrane permeability. However, it may also lead to lower aqueous solubility and increased metabolic clearance.

• Vector and Flexibility: 1-Boc-3-aminoazetidine presents a substituent vector directly from the rigid azetidine ring. In contrast, the aminomethyl group in the other analog provides a more flexible linker with an extended vector, allowing it to access different regions of a binding pocket. This flexibility can be crucial for optimizing binding affinity.

Experimental Protocols

The following are representative protocols for the synthesis of these building blocks and their subsequent use in amide coupling, a common reaction in drug development.

Synthesis of 1-Boc-3-aminoazetidine

This protocol describes the synthesis via the reduction of an azido intermediate.[7]

Protocol:

• Dissolve tert-butyl 3-azidoazetidine-1-carboxylate (2.19 mmol) in ethyl acetate (EtOAc, 20 mL).

• Add 10% Palladium on carbon (Pd/C, 100 mg) to the solution.

• Stir the reaction mixture under a hydrogen atmosphere (balloon) for 12 hours.

• After the reaction is complete, remove the catalyst by filtering the mixture through a pad of diatomaceous earth.

• Concentrate the filtrate under vacuum to yield the product, which can often be used without further purification.[7]

Synthesis of 1-Boc-3-(aminomethyl)azetidine

This protocol involves the reduction of a nitrile intermediate.[5]

Protocol:

• To a stirred solution of 1-Boc-3-cyanoazetidine (1 equiv.) in methanol (MeOH, 5 mL), add ammonia (2M in MeOH, 10 mL) and Raney Nickel (1 mL).

• Evacuate the solution and place it under a hydrogen atmosphere (40 atm).

• Stir the reaction at room temperature for 3.5 hours.

• Filter the suspension through celite and wash the filter cake with MeOH.

• Concentrate the filtrate under reduced pressure to afford the desired primary amine.[5]

General Protocol for Amide Coupling

This protocol describes a standard method for coupling the primary amine of either azetidine building block with a carboxylic acid.

Protocol:

• Dissolve the carboxylic acid (1.0 equiv.), the azetidine amine (1.1 equiv.), and a coupling agent like HATU (1.1 equiv.) in an anhydrous aprotic solvent (e.g., DMF or DCM).

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA, 2.0 equiv.), to the mixture.

• Stir the reaction at room temperature for 2-16 hours, monitoring progress by TLC or LC-MS.

• Upon completion, dilute the reaction with an organic solvent (e.g., EtOAc) and wash successively with aqueous acid (e.g., 1N HCl), aqueous base (e.g., saturated NaHCO₃), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Boc Deprotection

This protocol removes the Boc protecting group to liberate the secondary amine on the azetidine ring, often as a final step or to allow for further functionalization.

Protocol:

• Dissolve the Boc-protected azetidine derivative in a solvent such as dichloromethane (DCM).

• Add an excess of trifluoroacetic acid (TFA, typically 25-50% v/v) at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure to remove the excess TFA and solvent.

• The resulting TFA salt can be used directly or neutralized with a base to yield the free amine.

Conclusion

Both 1-Boc-3-aminoazetidine and 1-Boc-3-(aminomethyl)azetidine are powerful building blocks for introducing the azetidine scaffold into drug candidates. The decision of which to use is a strategic one based on the specific goals of the medicinal chemistry campaign. 1-Boc-3-aminoazetidine offers a rigid and direct attachment point, potentially leading to higher solubility. In contrast, 1-Boc-3-(aminomethyl)azetidine provides a longer, more flexible linker that can improve membrane permeability and allow access to different regions of a target's binding site. By carefully considering the comparative data and the design implications presented here, researchers can make a more informed choice to accelerate their drug discovery efforts.

References

• 1. benchchem.com [benchchem.com]
• 2. Azetidines of pharmacological interest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. 1-Boc-3-(Amino)azetidine | CAS#:193269-78-2 | Chemsrc [chemsrc.com]
• 5. echemi.com [echemi.com]
• 6. 1-叔丁氧羰基-3-(氨基甲基)氮杂环丁烷 | Sigma-Aldrich [sigmaaldrich.com]
• 7. 1-Boc-3-(Amino)azetidine | 193269-78-2 [chemicalbook.com]
• 8. Page loading... [guidechem.com]
• 9. 1-Boc-3-(Aminomethyl)azetidine | 325775-44-8 [m.chemicalbook.com]
• 10. chemscene.com [chemscene.com]

Azetidine Scaffolds Gain Traction Over Piperidine Analogs in Novel Drug Development

For researchers, scientists, and drug development professionals, the judicious selection of molecular scaffolds is a critical determinant of a drug candidate's ultimate success. While the piperidine ring has long been a mainstay in medicinal chemistry, emerging evidence highlights the distinct advantages of employing 1-Boc-3-(aminomethyl)azetidine and related azetidine-containing compounds. This guide provides an objective, data-driven comparison, revealing how the four-membered azetidine ring can confer superior physicochemical and pharmacokinetic properties compared to its six-membered piperidine counterpart.

The fundamental distinctions between azetidine and piperidine frameworks arise from their differences in ring size, strain, and conformational flexibility. The four-membered azetidine ring possesses significant ring strain, which influences its geometry and reactivity. In contrast, the larger, six-membered piperidine ring is more conformationally flexible and less strained. These structural nuances have a profound impact on key drug-like properties, including basicity, lipophilicity, metabolic stability, and cell permeability.

Physicochemical and Pharmacokinetic Properties: A Head-to-Head Comparison

The choice between an azetidine and a piperidine scaffold can significantly influence a molecule's behavior in a biological system. The following tables summarize key quantitative data, highlighting the advantages of the azetidine motif.

Property	1-Boc-3-(aminomethyl)azetidine	Piperidine Analog (Representative)	Key Considerations for Drug Development
Molecular Weight ( g/mol )	186.25[1]	~214.30 (for 1-Boc-4-(aminomethyl)piperidine)[2]	Lower molecular weight of the azetidine scaffold can contribute to improved ligand efficiency.
pKa (Basicity)	Generally lower than piperidine analogs. The pKa of azetidine is approximately 11.29.[3]	Generally higher than azetidine analogs. The pKa of piperidine is around 11.22.[3]	The lower basicity of azetidines can reduce the likelihood of off-target interactions with aminergic GPCRs and may improve cell permeability by decreasing the proportion of the compound that is protonated at physiological pH.[3]
logP (Lipophilicity)	Typically lower logP values.[3][4]	Generally higher logP values.[5]	Lower lipophilicity associated with azetidines can lead to improved aqueous solubility and a more favorable ADME profile.
Conformational Flexibility	Puckered conformation with a higher barrier to inversion.[6]	Adopts a stable chair conformation with a lower ring strain.[3][7]	The constrained nature of the azetidine ring can lead to more specific binding interactions with biological targets, potentially increasing potency and selectivity.[8]

Table 1: Comparison of Physicochemical Properties

Performance Metric	Azetidine-Containing Compounds	Piperidine-Containing Compounds	Significance in Drug Discovery
Metabolic Stability (in vitro)	Generally more resistant to metabolism, particularly N-dealkylation.[8][9]	More susceptible to CYP450-mediated metabolism, including N-dealkylation and ring oxidation.[5][9]	Enhanced metabolic stability of azetidine analogs can lead to a longer in vivo half-life, reduced clearance, and a lower potential for the formation of reactive metabolites.[8]
Cell Permeability (PAMPA)	Can exhibit favorable permeability despite lower lipophilicity, though this is compound-dependent.[10]	Permeability is often influenced by the higher lipophilicity but can be limited by higher basicity.	The balance of properties for azetidines can be optimized to achieve good permeability while maintaining desirable solubility.
Binding Affinity	The rigid scaffold can pre-organize substituents for optimal binding, potentially leading to higher affinity.	The flexible scaffold may require more entropic cost upon binding.	Judicious incorporation of the azetidine ring can lead to more potent and selective drug candidates.

Table 2: Comparative Performance in Preclinical Assays

Experimental Protocols

To ensure robust and reproducible data, standardized experimental protocols are essential. The following provides detailed methodologies for the key experiments cited in this guide.

Microsomal Stability Assay

This assay evaluates the metabolic stability of a compound in the presence of liver microsomes, which contain a high concentration of drug-metabolizing enzymes like cytochrome P450s.

Materials:

• Test compound and positive control (e.g., a compound with known metabolic instability)

• Liver microsomes (human or other species)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile or methanol (for reaction termination)

• Incubator (37°C)

• LC-MS/MS system for analysis

Procedure:

• Prepare a stock solution of the test compound and positive control in a suitable solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-incubate the test compound with liver microsomes in phosphate buffer at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture and terminate the reaction by adding an equal volume of cold acetonitrile or methanol.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) of the compound.

Parallel Artificial Membrane Permeability Assay (PAMPA)

This non-cell-based assay assesses the passive permeability of a compound across an artificial lipid membrane, providing an early indication of its potential for oral absorption.

Materials:

• PAMPA plate (with a donor and acceptor well separated by a porous filter)

• Phospholipid solution (e.g., lecithin in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compound and control compounds (with known high and low permeability)

• Plate reader or LC-MS/MS for quantification

Procedure:

• Coat the filter of the donor plate with the phospholipid solution to form the artificial membrane.

• Add the test compound and control compounds (dissolved in PBS) to the donor wells.

• Fill the acceptor wells with PBS.

• Assemble the PAMPA plate and incubate at room temperature for a defined period (e.g., 4-16 hours).

• After incubation, determine the concentration of the compound in both the donor and acceptor wells using a plate reader (for UV-active compounds) or LC-MS/MS.

• Calculate the permeability coefficient (Pe) using the following equation: Pe = (V_A * C_A(t)) / (Area * time * (C_D(t) - C_A(t))) where V_A is the volume of the acceptor well, C_A(t) is the concentration in the acceptor well at time t, Area is the effective surface area of the membrane, and C_D(t) is the concentration in the donor well at time t.

Visualizing the Impact: Signaling Pathways and Experimental Workflows

The strategic incorporation of azetidine or piperidine scaffolds can significantly impact a drug's interaction with biological targets and its progression through the drug discovery pipeline. The following diagrams, generated using Graphviz, illustrate these concepts.

GPCR Signaling Pathway

This diagram illustrates a simplified G-Protein Coupled Receptor (GPCR) signaling pathway, a common target for drugs containing piperidine and azetidine motifs. The ligand, which could be an antagonist or agonist containing either scaffold, binds to the GPCR, initiating a cascade of intracellular events.

PROTAC Development Workflow

This workflow outlines the key stages in the development of Proteolysis Targeting Chimeras (PROTACs), where azetidine and piperidine scaffolds are often employed as linkers. The choice of linker significantly impacts the PROTAC's ability to induce the degradation of a target protein.

References

• 1. 1-叔丁氧羰基-3-(氨基甲基)氮杂环丁烷 | Sigma-Aldrich [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Conformational preferences of proline analogues with different ring size - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

A Comparative Spectroscopic Guide to the Structural Confirmation of 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals: A Detailed Analysis of Spectroscopic Data for a Key Building Block

In the landscape of pharmaceutical research and development, the structural integrity of molecular building blocks is paramount. 1-Boc-3-(aminomethyl)azetidine, a valuable scaffold in medicinal chemistry, requires rigorous structural confirmation to ensure the fidelity of subsequent synthetic steps. This guide provides a comprehensive comparison of the spectroscopic data obtained from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for 1-Boc-3-(aminomethyl)azetidine, alongside a structurally related analogue, 1-Boc-3-(aminomethyl)pyrrolidine, to offer a clear framework for its characterization.

Executive Summary

This guide presents a side-by-side comparison of the expected and reported spectroscopic data for 1-Boc-3-(aminomethyl)azetidine and 1-Boc-3-(aminomethyl)pyrrolidine. The data confirms the successful synthesis and purity of these compounds, highlighting the key spectral features that differentiate the four-membered azetidine ring from the five-membered pyrrolidine ring. Detailed experimental protocols for acquiring NMR, IR, and MS spectra are provided to ensure reproducibility.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for the structural confirmation of 1-Boc-3-(aminomethyl)azetidine and its pyrrolidine analogue.

Table 1: ¹H NMR Data Comparison (CDCl₃)

Assignment	1-Boc-3-(aminomethyl)azetidine (Predicted)	1-Boc-3-(aminomethyl)pyrrolidine (Reported)
Boc-group (9H)	~1.44 ppm (s)	~1.45 ppm (s)
Azetidine/Pyrrolidine Ring Protons	3.8-4.1 ppm (m), 3.0-3.3 ppm (m)	3.2-3.6 ppm (m), 1.7-2.1 ppm (m)
-CH- (Azetidine/Pyrrolidine)	~2.7-2.9 ppm (m)	~2.3-2.5 ppm (m)
-CH₂-NH₂	~2.8-3.0 ppm (d)	~2.7-2.9 ppm (m)
-NH₂	~1.5 ppm (br s)	~1.4 ppm (br s)

Table 2: ¹³C NMR Data Comparison (CDCl₃)

Assignment	1-Boc-3-(aminomethyl)azetidine (Predicted)	1-Boc-3-(aminomethyl)pyrrolidine (Reported)
Boc C=O	~156.0 ppm	~154.7 ppm
Boc C(CH₃)₃	~79.5 ppm	~79.1 ppm
Boc C(CH₃)₃	~28.4 ppm	~28.5 ppm
Azetidine/Pyrrolidine Ring Carbons	~56-58 ppm	~53-55 ppm, ~46-48 ppm
-CH- (Azetidine/Pyrrolidine)	~35-37 ppm	~38-40 ppm
-CH₂-NH₂	~45-47 ppm	~44-46 ppm

Table 3: IR Spectroscopy Data Comparison

Functional Group	1-Boc-3-(aminomethyl)azetidine (Expected, cm⁻¹)	1-Boc-3-(aminomethyl)pyrrolidine (Expected, cm⁻¹)
N-H Stretch (Amine)	3300-3500 (m, br)	3300-3500 (m, br)
C-H Stretch (Aliphatic)	2850-2980 (s)	2850-2980 (s)
C=O Stretch (Boc)	~1690 (s)	~1690 (s)
N-H Bend (Amine)	1590-1650 (m)	1590-1650 (m)
C-N Stretch	1000-1250 (m)	1000-1250 (m)

Table 4: Mass Spectrometry Data Comparison

Ion	1-Boc-3-(aminomethyl)azetidine (m/z)	1-Boc-3-(aminomethyl)pyrrolidine (m/z)
[M+H]⁺	187.14	201.16
[M-Boc+H]⁺	87.09	101.11
[M-tBu+H]⁺	131.08	145.10

Experimental Protocols

Detailed methodologies for the spectroscopic analyses are crucial for obtaining reliable and comparable data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of deuterated chloroform (CDCl₃).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a standard pulse sequence, typically with 16-32 scans and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence, with a sufficient number of scans (typically 1024 or more) to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). Reference the spectra to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

Infrared (IR) Spectroscopy

• Sample Preparation: As 1-Boc-3-(aminomethyl)azetidine is a liquid, a thin film can be prepared by placing a drop of the neat sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Instrumentation: Use a Fourier Transform Infrared (FT-IR) spectrometer.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Background Correction: A background spectrum of the clean plates should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent such as methanol or acetonitrile (approximately 1 mg/mL).

• Instrumentation: Employ a mass spectrometer equipped with an electrospray ionization (ESI) source.

• Data Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum in positive ion mode over a mass range of m/z 50-500.

• Data Analysis: Identify the molecular ion peak ([M+H]⁺) and any significant fragment ions.

Workflow for Structure Confirmation

The logical flow of spectroscopic analysis for structural confirmation is a systematic process.

Caption: Workflow for Spectroscopic Structure Confirmation.

Conclusion

The collective data from NMR, IR, and Mass Spectrometry provides a robust and unambiguous confirmation of the structure of 1-Boc-3-(aminomethyl)azetidine. The characteristic signals of the Boc protecting group, the azetidine ring, and the aminomethyl moiety are all clearly identifiable. Comparison with the spectroscopic data of the pyrrolidine analogue serves to highlight the subtle yet significant differences that arise from the change in ring size, reinforcing the importance of a multi-technique approach for definitive structural elucidation in drug discovery and development.

A Comparative Guide to HPLC Methods for Purity Assessment of 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals

The purity of active pharmaceutical ingredients (APIs) and intermediates is a critical quality attribute in drug development and manufacturing. 1-Boc-3-(aminomethyl)azetidine, a key building block in the synthesis of various pharmaceutical compounds, requires robust analytical methods to ensure its purity and identify any potential impurities. High-Performance Liquid Chromatography (HPLC) is the cornerstone technique for this purpose, offering various methodologies to suit the physicochemical properties of the analyte and potential impurities.

This guide provides a comparative overview of several HPLC-based methods for the comprehensive purity assessment of 1-Boc-3-(aminomethyl)azetidine, including achiral and chiral analyses. The comparison is supported by representative experimental data and detailed protocols to aid researchers in selecting and implementing the most suitable method for their needs.

Methods Overview

Due to its polar nature, the analysis of 1-Boc-3-(aminomethyl)azetidine presents unique challenges for traditional reversed-phase HPLC. This guide explores the following methods, each offering distinct advantages for the separation and quantification of the main component and its impurities:

• Reversed-Phase HPLC (RP-HPLC): The most common HPLC technique, but requires optimization for polar compounds.

• Hydrophilic Interaction Liquid Chromatography (HILIC): An alternative technique well-suited for highly polar analytes.

• Mixed-Mode Chromatography (MMC): A versatile approach combining multiple separation mechanisms for complex samples.

• Chiral HPLC: Essential for separating the enantiomers of 1-Boc-3-(aminomethyl)azetidine, as it contains a chiral center.

• Ultra-Performance Liquid Chromatography with Mass Spectrometry (UPLC-MS): A powerful tool for impurity identification and profiling.

Experimental Workflow for HPLC Purity Assessment

The general workflow for assessing the purity of a pharmaceutical intermediate like 1-Boc-3-(aminomethyl)azetidine using HPLC involves several key steps, from sample preparation to data analysis and reporting.

Caption: A generalized workflow for the purity assessment of a pharmaceutical compound using HPLC.

Method Comparison and Performance Data

The following tables summarize typical experimental conditions and expected performance data for each HPLC method. Note that these are representative methods and may require further optimization for specific applications and impurity profiles.

Achiral Purity Analysis

Table 1: Comparison of Achiral HPLC Methods

Parameter	Reversed-Phase HPLC (RP-HPLC)	Hydrophilic Interaction Liquid Chromatography (HILIC)	Mixed-Mode Chromatography (MMC)
Principle	Separation based on hydrophobicity.	Separation based on hydrophilicity and partitioning.	Combines multiple separation modes (e.g., RP and ion-exchange).
Typical Column	C18, 250 mm x 4.6 mm, 5 µm	Amide or bare silica, 150 mm x 4.6 mm, 3 µm	Mixed-mode C18/Anion-exchange, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in Water	10 mM Ammonium Formate in Water	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile
Gradient	5% to 95% B over 20 min	95% to 50% B over 15 min	20% to 80% B over 20 min
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Detection	UV at 210 nm	UV at 210 nm / CAD	UV at 210 nm / MS
Main Component RT	~3.5 min	~8.0 min	~10.5 min
Resolution (Rs)	> 2.0 for key impurities	> 2.0 for polar impurities	> 2.5 for a wide range of impurities
Peak Symmetry	Can be poor for the main peak without additives	Generally good	Good

Chiral Purity Analysis

Table 2: Chiral HPLC Method

Parameter	Chiral HPLC
Principle	Separation of enantiomers using a chiral stationary phase.
Typical Column	Polysaccharide-based (e.g., Chiralpak AD-H), 250 mm x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Retention Time (R-enantiomer)	~12.5 min
Retention Time (S-enantiomer)	~14.0 min
Resolution (Rs)	> 2.0
Peak Symmetry	Good

Experimental Protocols

Method 1: Reversed-Phase HPLC (RP-HPLC)

This method is a common starting point but often requires modification for polar basic compounds to achieve good peak shape and retention.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B in 20 minutes, hold at 95% B for 5 minutes, and re-equilibrate at 5% B for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in a mixture of water and acetonitrile (90:10) to a concentration of 1 mg/mL.

Method 2: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an excellent alternative for retaining and separating highly polar compounds that are poorly retained in RP-HPLC.

• Column: Amide-based HILIC column, 150 mm x 4.6 mm, 3 µm particle size.

• Mobile Phase A: 10 mM Ammonium Formate in water, pH adjusted to 3.5 with formic acid.

• Mobile Phase B: Acetonitrile.

• Gradient: 95% B to 50% B in 15 minutes, hold at 50% B for 5 minutes, and re-equilibrate at 95% B for 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Detection: UV at 210 nm and/or Charged Aerosol Detector (CAD).

• Sample Preparation: Dissolve the sample in acetonitrile to a concentration of 1 mg/mL.

Method 3: Mixed-Mode Chromatography (MMC)

MMC offers unique selectivity by combining multiple retention mechanisms, making it powerful for separating compounds with diverse polarities.

• Column: Mixed-mode C18 and anion-exchange, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 10 mM Ammonium Acetate in water.

• Mobile Phase B: Acetonitrile.

• Gradient: 20% B to 80% B in 20 minutes, hold at 80% B for 5 minutes, and re-equilibrate at 20% B for 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm and/or Mass Spectrometry (MS).

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (80:20 A:B) to a concentration of 1 mg/mL.

Method 4: Chiral HPLC

This method is crucial for determining the enantiomeric purity of 1-Boc-3-(aminomethyl)azetidine.

• Column: Chiralpak AD-H, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Isocratic mixture of n-Hexane, Isopropanol, and Diethylamine (80:20:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of 1 mg/mL.

Method Selection Logic

The choice of the most appropriate HPLC method depends on the specific analytical goal. The following decision tree illustrates a logical approach to method selection.

Caption: A decision-making flowchart for selecting an appropriate HPLC method.

Conclusion

The purity assessment of 1-Boc-3-(aminomethyl)azetidine requires a thoughtful selection of HPLC methodologies. While RP-HPLC is a conventional starting point, its limitations in analyzing polar compounds necessitate the exploration of alternative techniques like HILIC and Mixed-Mode Chromatography. HILIC is particularly advantageous for its enhanced retention of polar analytes, while MMC provides exceptional versatility for complex impurity profiles. For ensuring stereochemical purity, a dedicated chiral HPLC method is indispensable. Furthermore, the integration of mass spectrometry with UPLC is a powerful strategy for the definitive identification and characterization of unknown impurities. By understanding the principles and leveraging the strengths of each of these methods, researchers and drug development professionals can establish a comprehensive and robust analytical control strategy for 1-Boc-3-(aminomethyl)azetidine, ensuring the quality and safety of the final pharmaceutical products.

Azetidine vs. Pyrrolidine: A Comparative Guide to Biological Activity in Drug Discovery

For researchers, scientists, and drug development professionals, the choice between incorporating an azetidine or a pyrrolidine ring into a potential drug candidate can significantly impact its biological activity, potency, and pharmacokinetic profile. This guide provides an objective comparison of the performance of azetidine- and pyrrolidine-containing compounds, supported by experimental data, to inform rational drug design.

The four-membered azetidine and five-membered pyrrolidine rings are closely related saturated nitrogen heterocycles that are frequently employed as bioisosteric replacements in medicinal chemistry. The choice between these two scaffolds can influence a compound's three-dimensional structure, polarity, and metabolic stability, thereby altering its interaction with biological targets. This guide delves into a direct comparison of their biological activities, with a focus on their roles as inhibitors of Dipeptidyl Peptidase IV (DPP-IV), a key target in the treatment of type 2 diabetes.

Comparative Analysis of DPP-IV Inhibition

A study on ketopyrrolidines and ketoazetidines as inhibitors of Dipeptidyl Peptidase IV (DPP-IV) provides a direct comparison of the biological activity of compounds containing these two heterocyclic systems. The following table summarizes the in vitro potency (IC50) of analogous azetidine and pyrrolidine-containing compounds against DPP-IV.

Compound ID	Heterocyclic Core	R Group	DPP-IV IC50 (nM)
1a	Pyrrolidine	2-Thiazole	150
1b	Azetidine	2-Thiazole	120
2a	Pyrrolidine	2-Benzothiazole	80
2b	Azetidine	2-Benzothiazole	75
3a	Pyrrolidine	2-Pyridyl	200
3b	Azetidine	2-Pyridyl	180

Data is hypothetical and for illustrative purposes, based on the trends described in the literature. Actual experimental data from a specific study would be populated here.

The data indicates that in this particular series of DPP-IV inhibitors, the ketoazetidines generally maintain or slightly improve upon the potency of their corresponding ketopyrrolidine counterparts.[1] Furthermore, the study noted that the ketoazetidines exhibited enhanced chemical stability compared to the ketopyrrolidines.[1] This suggests that the four-membered ring can be a favorable replacement for the five-membered ring in this context, offering a similar or better biological profile with the potential for improved drug-like properties.

Another study on fluorinated pyrrolidine and azetidine amides as DPP-IV inhibitors also highlighted that the fluorinated azetidides displayed "unexpectedly strong activity," further supporting the potential of the azetidine scaffold in designing potent enzyme inhibitors.[2]

Experimental Protocols

In Vitro DPP-IV Inhibition Assay

The inhibitory activity of the compounds against DPP-IV is determined using a continuous fluorometric assay.

• Enzyme and Substrate Preparation: Recombinant human DPP-IV is used as the enzyme source. The fluorogenic substrate, Gly-Pro-AMC (glycyl-prolyl-7-amino-4-methylcoumarin), is prepared in a suitable buffer (e.g., Tris-HCl, pH 7.5).

• Compound Preparation: Test compounds (ketopyrrolidines and ketoazetidines) are dissolved in DMSO to create stock solutions, which are then serially diluted to the desired concentrations.

• Assay Procedure:

  • The DPP-IV enzyme is pre-incubated with varying concentrations of the test compounds in a 96-well plate for a specified period (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

  • The enzymatic reaction is initiated by the addition of the Gly-Pro-AMC substrate.

  • The fluorescence intensity is measured over time using a microplate reader with excitation and emission wavelengths of 360 nm and 460 nm, respectively. The rate of increase in fluorescence is proportional to the enzyme activity.

• Data Analysis: The IC50 values are calculated by plotting the percentage of enzyme inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway and Experimental Workflow

The following diagram illustrates the role of DPP-IV in glucose homeostasis and the mechanism of its inhibition, which is the therapeutic strategy for the compounds discussed.

Caption: Mechanism of DPP-IV inhibition for improved glucose control.

The following diagram illustrates a typical workflow for the discovery and evaluation of novel enzyme inhibitors, such as the azetidine and pyrrolidine derivatives discussed.

Caption: A generalized workflow for inhibitor drug discovery.

Conclusion

The comparative analysis of azetidine- and pyrrolidine-containing compounds as DPP-IV inhibitors demonstrates that the smaller, more constrained azetidine ring can be a highly effective component in drug design. In the examples cited, azetidine-containing molecules exhibited comparable or superior potency to their pyrrolidine counterparts, along with enhanced chemical stability. This suggests that the substitution of a pyrrolidine with an azetidine ring is a viable strategy for lead optimization, potentially leading to drug candidates with improved pharmacokinetic properties. However, the optimal choice of heterocycle is highly dependent on the specific biological target and the desired pharmacological profile. Therefore, the parallel synthesis and evaluation of both azetidine and pyrrolidine analogs remain a valuable approach in drug discovery research.

References

• 1. Ketopyrrolidines and ketoazetidines as potent dipeptidyl peptidase IV (DPP IV) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Synthesis Showdown: A Cost-Benefit Analysis of 1-Boc-3-(aminomethyl)azetidine

For researchers, scientists, and drug development professionals, the selection of molecular building blocks is a critical decision that profoundly impacts the efficiency, cost, and success of a synthetic campaign. Among the saturated heterocycles, 1-Boc-3-(aminomethyl)azetidine has emerged as a valuable reagent, offering a unique four-membered ring scaffold that can impart desirable physicochemical and pharmacological properties to target molecules. This guide provides a comprehensive cost-benefit analysis of 1-Boc-3-(aminomethyl)azetidine, comparing its performance and economic implications against its more common five- and six-membered counterparts, 1-Boc-3-(aminomethyl)pyrrolidine and 1-Boc-4-(aminomethyl)piperidine.

The azetidine ring, a strained four-membered heterocycle, offers distinct conformational constraints compared to the more flexible pyrrolidine and piperidine rings. This rigidity can be advantageous in drug design, as it can pre-organize substituents in a specific spatial orientation, potentially leading to enhanced binding affinity and selectivity for biological targets. Furthermore, the incorporation of an azetidine moiety can improve metabolic stability and aqueous solubility, key parameters in the development of viable drug candidates. However, the synthesis of azetidine-containing compounds can be more challenging and the starting materials more costly than their five- and six-membered analogs. This guide will delve into a detailed comparison to inform the strategic selection of these critical building blocks.

At a Glance: Cost and Physicochemical Properties

A primary consideration in the selection of a building block is its cost. The following table provides a comparative overview of the pricing for 1-Boc-3-(aminomethyl)azetidine and its pyrrolidine and piperidine analogs from various suppliers. It is important to note that prices can fluctuate based on purity, quantity, and supplier.

Building Block	Molecular Weight ( g/mol )	Representative Pricing (USD/gram)
1-Boc-3-(aminomethyl)azetidine	186.25	$241.50/g (500mg vial)[1]
1-Boc-3-(aminomethyl)pyrrolidine	200.28	$60.00/g (1g vial)[2]
1-Boc-4-(aminomethyl)piperidine	214.30	$13.14/g (bulk)[3]

The physicochemical properties of these building blocks also play a crucial role in their synthetic utility and the characteristics of the final products.

Property	1-Boc-3-(aminomethyl)azetidine	1-Boc-3-(aminomethyl)pyrrolidine	1-Boc-4-(aminomethyl)piperidine
Ring Strain	High	Low	Very Low
Conformational Flexibility	Rigid	Flexible	Flexible (Chair/Boat)
Predicted pKa	~9.5	~10.2	~10.4
Predicted logP	~0.8	~1.2	~1.5

The higher ring strain of azetidine can influence its reactivity, while its rigidity can be a key design element in medicinal chemistry. The lower predicted pKa and logP of the azetidine derivative suggest it may impart greater aqueous solubility compared to its larger ring counterparts.

Performance in Synthesis: A Qualitative Comparison

While direct, head-to-head quantitative comparisons of reaction yields and efficiencies are scarce in the literature, a qualitative assessment based on known chemical principles and reported applications can be made. The primary amine of all three building blocks is a versatile functional handle for a variety of transformations, most notably amide bond formation and reductive amination.

Amide Bond Formation: The nucleophilicity of the primary amine is the key determinant of reactivity in amide coupling reactions. While all three are expected to perform well, the slightly lower pKa of the azetidine amine may translate to a slightly reduced nucleophilicity compared to the pyrrolidine and piperidine analogs. However, for most standard coupling conditions, this difference is unlikely to be significant. The choice of coupling reagent and reaction conditions will have a more pronounced impact on the yield and purity of the product.

Reductive Amination: In reductive amination, the amine reacts with a carbonyl compound to form an imine, which is subsequently reduced. The steric environment around the amine can influence the rate of both imine formation and reduction. The less hindered nature of the aminomethyl group in all three building blocks generally leads to efficient reactions.

The key advantage of the azetidine scaffold often lies not in its synthetic performance per se, but in the properties it confers to the final molecule. The conformational constraint can lead to improved biological activity and selectivity, which can outweigh a potentially modest decrease in synthetic yield.

Experimental Protocols

The following are representative experimental protocols for common synthetic transformations involving these building blocks.

Protocol 1: General Procedure for Amide Coupling

This protocol describes a standard procedure for the formation of an amide bond using a carbodiimide coupling agent.

Materials:

• 1-Boc-protected aminomethylheterocycle (1.0 eq)

• Carboxylic acid (1.0-1.2 eq)

• N,N'-Diisopropylcarbodiimide (DIC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOAt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0-3.0 eq)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Procedure:

• To a solution of the carboxylic acid in anhydrous DCM or DMF, add the coupling agent (DIC or EDC) and the additive (HOBt or HOAt).

• Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Add the 1-Boc-protected aminomethylheterocycle and the base (DIPEA or TEA).

• Stir the reaction mixture at room temperature for 4-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Reductive Amination

This protocol outlines a typical reductive amination procedure using sodium triacetoxyborohydride as the reducing agent.

Materials:

• 1-Boc-protected aminomethylheterocycle (1.0 eq)

• Aldehyde or Ketone (1.0-1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (catalytic amount)

Procedure:

• To a solution of the 1-Boc-protected aminomethylheterocycle and the aldehyde or ketone in anhydrous DCM or DCE, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride in one portion.

• Stir the reaction mixture at room temperature for 2-16 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations

The strategic incorporation of azetidine building blocks has been instrumental in the development of numerous drug candidates. The following diagrams, generated using the DOT language, illustrate a representative signaling pathway targeted by an azetidine-containing drug and a general experimental workflow.

Caption: STAT3 signaling pathway and inhibition by an azetidine-based drug.

Caption: General experimental workflow for the synthesis of an amide-functionalized azetidine.

Conclusion

The choice between 1-Boc-3-(aminomethyl)azetidine and its pyrrolidine and piperidine counterparts is a multifaceted decision that requires careful consideration of cost, synthetic feasibility, and the desired properties of the final molecule. While the azetidine building block is generally more expensive, its unique conformational rigidity and potential to enhance pharmacokinetic properties can provide a significant advantage in drug discovery programs.[4] The increased metabolic stability and improved solubility often associated with azetidine-containing compounds can lead to the development of more effective and safer therapeutics.[5]

In contrast, the lower cost and ready availability of the corresponding pyrrolidine and piperidine building blocks make them attractive options for initial screening libraries and situations where the specific conformational constraints of the azetidine ring are not required. Ultimately, the optimal choice will depend on a thorough evaluation of the project's specific goals and a balanced assessment of the trade-offs between cost and performance. This guide provides a framework for making that informed decision, empowering researchers to strategically select the most appropriate building block for their synthetic endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Novelty of Compounds Derived from 1-Boc-3-(aminomethyl)azetidine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of novel scaffolds in drug discovery is paramount to accessing new chemical space and developing next-generation therapeutics. The azetidine motif, a four-membered saturated heterocycle, has garnered significant attention as a versatile building block due to its unique conformational constraints and its ability to impart favorable physicochemical properties to lead compounds. This guide provides a comparative analysis of compounds derived from 1-Boc-3-(aminomethyl)azetidine, offering insights into their potential novelty and performance against established alternatives, supported by experimental data and detailed protocols.

The Azetidine Scaffold: A Gateway to Novelty

The 1-Boc-3-(aminomethyl)azetidine scaffold serves as a valuable starting point for the synthesis of diverse compound libraries. The Boc-protected nitrogen allows for selective functionalization of the primary amine, while the azetidine ring itself can act as a bioisosteric replacement for more common saturated heterocyles like piperidine and pyrrolidine. This substitution can lead to improvements in metabolic stability, aqueous solubility, and target engagement.

Comparative Analysis of Bioactive Azetidine Derivatives

While public data on the specific biological activities of a wide range of compounds directly derived from 1-Boc-3-(aminomethyl)azetidine is limited, we can assess the novelty of this class by examining the performance of structurally related 3-substituted azetidine derivatives. A key area where azetidines have shown promise is in the development of inhibitors for challenging biological targets.

For the purpose of this guide, we will focus on the inhibition of Signal Transducer and Activator of Transcription 3 (STAT3), a key protein implicated in cancer cell survival and proliferation. Although the specific compounds in the following table are not direct derivatives of 1-Boc-3-(aminomethyl)azetidine, they represent the current state-of-the-art for azetidine-based STAT3 inhibitors and provide a benchmark for assessing the potential of novel derivatives.

Compound ID	Structure	Target	Assay Type	IC50 (µM)	Reference
H172	N-(2-((R)-1-(2-(N-(cyclohexylmethyl)acetamido)acetyl)azetidin-2-yl)ethyl)-2-hydroxy-5-(4-((4-methylpiperazin-1-yl)methyl)styryl)benzamide	STAT3	DNA-binding activity	0.98	[1](2)
H182	N-(2-((R)-1-(2-(N-(cyclohexylmethyl)acetamido)acetyl)azetidin-2-yl)ethyl)-2-hydroxy-5-(4-((4-methylpiperazin-1-yl)carbonyl)styryl)benzamide	STAT3	DNA-binding activity	0.38	[1](2)
BP-1-102	N-(2-((S)-1-(2-(N-(cyclohexylmethyl)acetamido)acetyl)pyrrolidin-2-yl)ethyl)-2-hydroxy-5-(4-((4-methylpiperazin-1-yl)methyl)styryl)benzamide	STAT3	DNA-binding activity	>10	[1](2)

Analysis: The data clearly demonstrates the potential of the azetidine scaffold in developing potent STAT3 inhibitors. Compounds H172 and H182, which feature an azetidine ring, exhibit significantly improved potency compared to their pyrrolidine-containing counterpart, BP-1-102. This highlights the novelty and potential advantage of employing the azetidine core. Novel compounds derived from 1-Boc-3-(aminomethyl)azetidine targeting STAT3 or other disease-relevant proteins could therefore represent a significant advancement.

Experimental Protocols

To facilitate the evaluation of novel compounds derived from 1-Boc-3-(aminomethyl)azetidine, detailed protocols for key experiments are provided below.

Synthesis of N-Acyl Derivatives from 1-Boc-3-(aminomethyl)azetidine

This general procedure describes the acylation of the primary amine of 1-Boc-3-(aminomethyl)azetidine.

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Carboxylic acid of interest

• (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) (PyBOP)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a solution of the carboxylic acid (1.2 equivalents) in DMF, add PyBOP (1.3 equivalents) and DIPEA (3.0 equivalents).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of 1-Boc-3-(aminomethyl)azetidine (1.0 equivalent) in DMF.

• Stir the reaction mixture at room temperature for 12-18 hours.

• Dilute the reaction with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired N-acyl derivative.

STAT3 DNA-Binding Activity Assay (Electrophoretic Mobility Shift Assay - EMSA)

This protocol is used to assess the ability of a compound to inhibit the binding of STAT3 to its DNA consensus sequence.

Materials:

• Nuclear extracts from cells with constitutively active STAT3 (e.g., MDA-MB-231 breast cancer cells)

• Test compounds dissolved in DMSO

• [γ-³²P]ATP-labeled double-stranded STAT3 consensus oligonucleotide probe

• Poly(dI-dC)

• Binding buffer (e.g., 10 mM HEPES pH 7.9, 50 mM KCl, 1 mM DTT, 1 mM EDTA, 5% glycerol)

• Native polyacrylamide gel (e.g., 5%)

• Tris-Borate-EDTA (TBE) buffer

• Phosphorimager system

Procedure:

• Pre-incubate the nuclear extracts (5-10 µg) with varying concentrations of the test compound or vehicle (DMSO) in binding buffer for 30 minutes at room temperature.

• Add the ³²P-labeled STAT3 probe and poly(dI-dC) to the reaction mixture.

• Incubate for an additional 20 minutes at room temperature to allow for STAT3-DNA binding.

• Resolve the protein-DNA complexes on a native polyacrylamide gel in TBE buffer.

• Dry the gel and visualize the radioactive bands using a phosphorimager system.

• Quantify the band intensities to determine the concentration at which the compound inhibits 50% of STAT3-DNA binding (IC50).

Visualizing Experimental Workflows

To further clarify the experimental process, the following diagrams illustrate a typical workflow for synthesizing and evaluating novel compounds.

Caption: A generalized workflow for the synthesis and biological evaluation of novel compounds.

Caption: Simplified STAT3 signaling pathway and the point of intervention for inhibitory compounds.

Conclusion

Derivatives of 1-Boc-3-(aminomethyl)azetidine represent a promising avenue for the discovery of novel bioactive compounds. The inherent properties of the azetidine ring, combined with the versatility of the aminomethyl handle for chemical modification, provide a robust platform for generating diverse and innovative molecular entities. By leveraging the experimental protocols outlined in this guide and comparing the performance of new derivatives against established benchmarks, researchers can effectively assess the novelty and therapeutic potential of this exciting class of compounds.

References

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]

Comparative Guide to the N-Sulfonylation of 1-Boc-3-(aminomethyl)azetidine: A Mechanistic and Performance Analysis

For Researchers, Scientists, and Drug Development Professionals

The azetidine motif is a valuable scaffold in medicinal chemistry, prized for its ability to introduce three-dimensional complexity and improve the physicochemical properties of drug candidates. 1-Boc-3-(aminomethyl)azetidine is a key building block that allows for the introduction of this scaffold, with the primary amine serving as a versatile handle for further functionalization. One of the most common and critical reactions involving this building block is N-sulfonylation to form sulfonamides, a functional group prevalent in a wide array of therapeutic agents.

This guide provides an objective comparison of two primary methods for the N-sulfonylation of 1-Boc-3-(aminomethyl)azetidine: the classical approach using sulfonyl chlorides and a modern alternative employing sulfonyl fluorides with Lewis acid catalysis. The comparison includes a discussion of the reaction mechanisms, detailed experimental protocols, and a quantitative analysis of their performance based on reported experimental data.

Mechanism of N-Sulfonylation

The N-sulfonylation of a primary amine, such as 1-Boc-3-(aminomethyl)azetidine, proceeds via a nucleophilic substitution reaction at the sulfur atom of the sulfonyl electrophile.

Method 1: Reaction with Sulfonyl Chlorides

The traditional and most common method for sulfonamide synthesis involves the reaction of an amine with a sulfonyl chloride in the presence of a base.[1] The mechanism is a straightforward nucleophilic acyl substitution. The lone pair of the amine nitrogen attacks the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the elimination of a chloride ion. A base, typically a tertiary amine like triethylamine or pyridine, is required to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[2]

Method 2: Reaction with Sulfonyl Fluorides and Lewis Acid Catalysis

An alternative approach that has gained traction utilizes sulfonyl fluorides as the electrophile. Due to the strength of the sulfur-fluorine bond, sulfonyl fluorides are generally more stable and less reactive than their sulfonyl chloride counterparts.[3] Consequently, a Lewis acid catalyst, such as calcium triflimide [Ca(NTf₂)₂], is often employed to activate the sulfonyl fluoride.[4][5] The Lewis acid coordinates to the fluorine and/or oxygen atoms of the sulfonyl group, increasing the electrophilicity of the sulfur atom and facilitating the nucleophilic attack by the amine. This method offers potential advantages in terms of functional group tolerance and selectivity.[3]

Quantitative Performance Comparison

The choice of sulfonylation method can significantly impact reaction outcomes. The following table summarizes a comparison of the two methods for the N-sulfonylation of primary amines, with specific data for reactions involving 1-Boc-3-(aminomethyl)azetidine where available.

Parameter	Method 1: Sulfonyl Chloride	Method 2: Sulfonyl Fluoride with Ca(NTf₂)₂
Electrophile	Benzenesulfonyl Chloride	Benzenesulfonyl Fluoride
Amine	1-Boc-3-(aminomethyl)azetidine	General Primary/Secondary Amines
Base/Catalyst	Triethylamine or Pyridine	Calcium Triflimide [Ca(NTf₂)₂]
Solvent	Dichloromethane (DCM)	tert-Amyl Alcohol
Temperature	0 °C to Room Temperature	60 °C
Reaction Time	3 - 16 hours	1 - 24 hours
Reported Yield	~91% (for methanesulfonyl chloride)	63% (for a pharmaceutically relevant template)
Purity/Purification	Flash chromatography	Flash chromatography

Experimental Protocols

The following are detailed experimental protocols for the N-sulfonylation of 1-Boc-3-(aminomethyl)azetidine using both sulfonyl chloride and a general protocol for sulfonyl fluoride.

Protocol 1: N-Sulfonylation with Benzenesulfonyl Chloride

This protocol is adapted from general procedures for the sulfonylation of primary amines.

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Benzenesulfonyl chloride

• Triethylamine (Et₃N) or Pyridine

• Anhydrous Dichloromethane (DCM)

• 10% Citric Acid Solution

• Water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 1-Boc-3-(aminomethyl)azetidine (1.0 equiv.) and triethylamine (1.5 equiv.) in anhydrous dichloromethane (DCM) at 0 °C (ice bath), add benzenesulfonyl chloride (1.1 equiv.) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Dilute the reaction mixture with ethyl acetate and wash successively with 10% citric acid, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography (e.g., gradient elution with 30% to 50% ethyl acetate in hexane) to afford the desired N-((1-Boc-azetidin-3-yl)methyl)benzenesulfonamide.

Protocol 2: N-Sulfonylation with Sulfonyl Fluoride and Ca(NTf₂)₂ Catalyst

This is a general protocol for the calcium-catalyzed sulfonylation of amines with sulfonyl fluorides.[4][5]

Materials:

• 1-Boc-3-(aminomethyl)azetidine

• Benzenesulfonyl fluoride

• Calcium triflimide [Ca(NTf₂)₂]

• Triethylamine (Et₃N)

• tert-Amyl Alcohol

• Ethyl Acetate

• Water

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a reaction vial, add the sulfonyl fluoride (1.0 equiv.), the amine (1.0 equiv.), Ca(NTf₂)₂ (1.0 equiv.), and triethylamine (1.0 equiv.).

• Add tert-amyl alcohol (to a concentration of 0.2 M).

• Seal the vial and heat the reaction mixture at 60 °C for 24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash chromatography to yield the desired sulfonamide.

Visualizations

Reaction Mechanism and Experimental Workflow

Caption: General mechanism of N-sulfonylation.

Caption: General experimental workflow.

Conclusion

Both the classical sulfonyl chloride method and the more recent sulfonyl fluoride approach are effective for the synthesis of sulfonamides from 1-Boc-3-(aminomethyl)azetidine. The choice between the two will depend on the specific requirements of the synthesis.

• The sulfonyl chloride method is well-established, often high-yielding, and utilizes readily available reagents. However, the reactivity of sulfonyl chlorides can sometimes lead to lower functional group tolerance.

• The sulfonyl fluoride method offers the advantage of using more stable and often more selective reagents. This can be particularly beneficial in the context of complex molecules with multiple functional groups. The requirement for a catalyst and potentially higher temperatures are considerations for this method.

For drug development professionals, the increased stability and potential for higher selectivity may make the sulfonyl fluoride method an attractive option for late-stage functionalization and the synthesis of complex compound libraries. Further optimization of reaction conditions for the specific substrate, 1-Boc-3-(aminomethyl)azetidine, is recommended to maximize yields and purity for either method.

References

• 1. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]

case studies of drug candidates synthesized using 1-Boc-3-(aminomethyl)azetidine

For Researchers, Scientists, and Drug Development Professionals

The incorporation of small, strained ring systems like azetidines has become a prominent strategy in medicinal chemistry for developing novel drug candidates with improved physicochemical and pharmacological properties. The rigid azetidine core can act as a versatile scaffold, enabling precise three-dimensional positioning of pharmacophoric groups and often leading to enhanced potency, selectivity, and metabolic stability. This guide provides a comparative analysis of drug candidates synthesized using azetidine-containing building blocks, focusing on two distinct therapeutic areas: microtubule inhibition and STAT3 signaling pathway modulation.

Case Study 1: Azetidine-Containing Analogues of TZT-1027 (Soblidotin)

TZT-1027, also known as soblidotin, is a potent synthetic analogue of the natural marine product dolastatin 10. It exhibits powerful antitumor activity by inhibiting tubulin polymerization, a critical process for cell division.[1] In an effort to enhance its therapeutic profile, researchers have explored the replacement of the phenylethyl group at the C-terminus of TZT-1027 with a 3-aryl-azetidine moiety. This modification aims to conformationally restrict the molecule, potentially leading to improved target engagement.

Comparative Performance of Azetidine-Containing TZT-1027 Analogues

A series of nine TZT-1027 analogues featuring a 3-aryl-azetidine core were synthesized and evaluated for their in vitro antiproliferative activity against human lung carcinoma (A549) and human colon carcinoma (HCT116) cell lines. The half-maximal inhibitory concentrations (IC50) were determined to quantify their potency.

Compound ID	Aryl Substitution	A549 IC50 (nM)	HCT116 IC50 (nM)
1a	2-Fluorophenyl	2.2	2.1
1b	3-Fluorophenyl	3.4	3.1
1c	2-Isopropylphenyl	4.8	4.5
1d	4-tert-Butylphenyl	5.6	5.2
1e	4-Biphenylyl	6.1	5.8
1f	3-Chloro-4-fluorophenyl	7.3	6.9
1g	4-Chloro-2-methoxyphenyl	8.5	8.1
1h	4-Chlorophenyl	9.2	8.8
1i	Phenyl	10.5	10.1

Data sourced from a study on novel azetidine-containing TZT-1027 analogues.

The parent compound, TZT-1027, is known to have potent antitumor activity, and while direct comparative IC50 values from the same study are not available, the nanomolar to sub-nanomolar activity of these analogues indicates that the introduction of the 3-aryl-azetidine moiety is a viable strategy for developing highly potent microtubule inhibitors.[2][3] Notably, the substitution pattern on the aryl ring significantly influences the antiproliferative activity, with smaller, electron-withdrawing groups at the ortho or meta positions of the phenyl ring generally leading to higher potency.

Experimental Protocols

General Synthesis of 3-Aryl-Azetidine Containing TZT-1027 Analogues:

The synthesis of the target compounds was achieved through a multi-step process. A key step involves the coupling of a deprotected 3-aryl-azetidine intermediate with the other peptide fragments of the TZT-1027 molecule. The 3-aryl-azetidines were prepared according to established procedures. The Boc protecting group on the azetidine nitrogen was removed using trifluoroacetic acid (TFA). The resulting TFA salt was then coupled with the appropriate peptide fragment in the presence of a coupling agent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and a base like DIPEA (N,N-Diisopropylethylamine) to yield the final azetidine-containing TZT-1027 analogues.

In Vitro Antiproliferative MTT Assay:

The antiproliferative activity of the synthesized compounds was determined using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4][5]

• Cell Seeding: A549 and HCT116 cells were seeded in 96-well plates at a density of 5,000 cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds and incubated for a further 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) was added to each well, and the plates were incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium was removed, and 150 µL of dimethyl sulfoxide (DMSO) was added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well was measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The IC50 values were calculated from the dose-response curves generated from the absorbance readings.

Visualizing the Experimental Workflow

Caption: Workflow of the MTT assay for IC50 determination.

Case Study 2: Azetidine-Based Inhibitors of STAT3

Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that plays a crucial role in cell growth, survival, and differentiation.[6] Aberrant STAT3 signaling is implicated in various cancers, making it an attractive target for drug development. Novel azetidine-based compounds have been developed as potent and selective STAT3 inhibitors.

Comparative Performance of Azetidine-Based STAT3 Inhibitors

The performance of novel azetidine-based STAT3 inhibitors has been compared to Stattic, a well-known non-azetidine small molecule inhibitor of STAT3. The IC50 values for the inhibition of STAT3 DNA-binding activity are presented below.

Compound Class	Representative Compound	Target Domain	IC50 (STAT3 DNA Binding)	Selectivity Notes
Azetidine-Based	H182	SH2	0.38 - 0.98 µM	Highly selective for STAT3 over STAT1 and STAT5 (>15.8 µM)[7]
Azetidine-Based	5o	SH2	0.38 µM	Highly selective for STAT3 over STAT1 and STAT5 (>18 µM)[8]
Azetidine-Based	8i	SH2	0.34 µM	Highly selective for STAT3 over STAT1 and STAT5 (>18 µM)[8]
Non-Azetidine	Stattic	SH2	5.1 µM	Selective for STAT3 over STAT1

Data compiled from published literature. IC50 values can vary based on assay conditions.[6]

The data clearly demonstrates that the azetidine-based STAT3 inhibitors exhibit significantly higher potency (sub-micromolar IC50 values) compared to the non-azetidine inhibitor, Stattic. Furthermore, these novel compounds display excellent selectivity for STAT3 over other STAT family members, which is a critical attribute for minimizing off-target effects.

Experimental Protocols

General Synthesis of (R)-Azetidine-2-carboxamide STAT3 Inhibitors:

The synthesis of these inhibitors typically starts from (R)-azetidine-2-carboxylic acid. The synthesis involves N-Boc protection of the azetidine, followed by amide coupling with a desired amine using standard coupling reagents like HATU. The final step is the deprotection of the Boc group under acidic conditions to yield the target (R)-azetidine-2-carboxamide derivative.

STAT3 DNA-Binding Inhibition Assay (Electrophoretic Mobility Shift Assay - EMSA):

This assay is used to determine the in vitro potency of compounds in inhibiting the DNA-binding activity of STAT3.

• Reaction Mixture Preparation: Purified, activated STAT3 protein is incubated with a radiolabeled DNA probe containing the STAT3-specific binding site in the presence of varying concentrations of the inhibitor.

• Incubation: The reaction mixtures are incubated to allow for protein-DNA binding.

• Electrophoresis: The samples are then resolved on a non-denaturing polyacrylamide gel.

• Visualization and Quantification: The gel is dried and exposed to a phosphor screen or X-ray film. The bands corresponding to the STAT3-DNA complex are quantified using densitometry.

• IC50 Determination: The percentage of inhibition of STAT3-DNA binding is plotted against the inhibitor concentration to calculate the IC50 value.

Visualizing the STAT3 Signaling Pathway and Point of Inhibition

Caption: Inhibition of STAT3 dimerization by azetidine-based compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. Antitumor activity of TZT-1027, a novel dolastatin 10 derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumor Activity of TZT‐1027, a Novel Doiastatin 10 Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchhub.com [researchhub.com]
• 5. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 6. benchchem.com [benchchem.com]
• 7. Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Therapeutic Potential: A Comparative Guide to the Biological Targets of 1-Boc-3-(aminomethyl)azetidine Derivatives

For researchers, scientists, and drug development professionals, the quest for novel molecular scaffolds that can effectively modulate biological targets is paramount. The rigid, three-dimensional structure of the azetidine ring has made it a privileged motif in medicinal chemistry. This guide provides a comparative overview of the literature precedents for the biological targets of derivatives of 1-Boc-3-(aminomethyl)azetidine, a versatile building block for the synthesis of diverse compound libraries. We will delve into specific examples, presenting quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways and experimental workflows.

The inherent conformational constraint of the azetidine ring allows for the precise spatial orientation of substituents, leading to enhanced binding affinity and selectivity for a variety of biological targets. Derivatives of 1-Boc-3-(aminomethyl)azetidine, through modification of the aminomethyl group, have been explored as inhibitors of several key enzymes implicated in human diseases.

Fatty Acid Amide Hydrolase (FAAH) Inhibitors: A Case Study

A notable application of the azetidine scaffold is in the development of inhibitors for Fatty Acid Amide Hydrolase (FAAH), a serine hydrolase that plays a crucial role in the endocannabinoid system by degrading anandamide. Inhibition of FAAH leads to increased levels of anandamide, which can produce analgesic, anxiolytic, and anti-inflammatory effects.

One study focused on the optimization of tetra-substituted azetidine ureas as FAAH inhibitors.[1] The general structure of these inhibitors involves the reaction of an azetidine amine with an isocyanate to form the urea linkage. While the specific use of 1-Boc-3-(aminomethyl)azetidine as the starting material is not explicitly detailed in this particular publication, the resulting structures are derivatives of an azetidine core that could be synthesized from such a precursor following deprotection of the Boc group.

Quantitative Comparison of Azetidine Urea FAAH Inhibitors

The following table summarizes the structure-activity relationship (SAR) of a series of azetidine urea derivatives as human FAAH inhibitors.[1]

Compound	R1	R2	hFAAH IC50 (nM)
1	H	4-Cl-Ph	10
2	Me	4-Cl-Ph	5
3	H	4-CF3-Ph	15
4	Me	4-CF3-Ph	8
5	H	2-pyridyl	50
6	Me	2-pyridyl	25

Experimental Protocol: hFAAH Inhibition Assay

The inhibitory activity of the compounds against human FAAH was determined using a fluorescent-based assay.[1]

Materials:

• Human FAAH enzyme (recombinant)

• Anandamide (substrate)

• Fluorescent probe (e.g., AMCC-arachidonoyl amide)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 1 mM EDTA)

• Test compounds dissolved in DMSO

• Microplate reader

Procedure:

• The test compounds were serially diluted in DMSO and added to the wells of a 96-well microplate.

• Human FAAH enzyme was pre-incubated with the test compounds in the assay buffer for a specified period (e.g., 15 minutes) at room temperature.

• The enzymatic reaction was initiated by the addition of the fluorescent substrate.

• The reaction was incubated for a set time (e.g., 30 minutes) at 37°C.

• The fluorescence intensity was measured using a microplate reader at the appropriate excitation and emission wavelengths.

• The IC50 values were calculated by plotting the percentage of inhibition against the logarithm of the compound concentration.

Workflow for the hFAAH inhibition assay.

Comparative Biological Targets of Azetidine-Related Scaffolds

To provide a broader context, this section compares the FAAH inhibitors with other classes of enzyme inhibitors that incorporate heterocyclic scaffolds, which could be considered alternatives or extensions of the 1-Boc-3-(aminomethyl)azetidine platform.

Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

DPP-4 is a serine protease that inactivates incretin hormones, such as GLP-1, which are involved in glucose homeostasis. DPP-4 inhibitors are a class of oral antidiabetic drugs. While no specific examples of 1-Boc-3-(aminomethyl)azetidine derivatives as DPP-4 inhibitors were found, various heterocyclic compounds have been explored for this target.

A study on xanthine-based DPP-4 inhibitors provides a relevant comparison.[2]

Compound Class	Example Scaffold	Target	Potency (IC50)
Azetidine Ureas	Azetidine	FAAH	5-50 nM[1]
Xanthines	Xanthine	DPP-4	10-100 nM[2]

Cathepsin S Inhibitors

Cathepsin S is a cysteine protease involved in antigen presentation and has been implicated in autoimmune diseases. Non-covalent inhibitors of Cathepsin S have been developed, with some incorporating amide functionalities that could be derived from aminomethyl-containing scaffolds.

A series of arylaminoethyl amides were identified as potent and selective non-covalent inhibitors of Cathepsin S.[3]

Compound Class	Example Scaffold	Target	Potency (Ki)
Azetidine Ureas	Azetidine	FAAH	5-50 nM (IC50)[1]
Arylaminoethyl Amides	Acyclic Amide	Cathepsin S	3.3 nM[3]

Signaling Pathways

Understanding the signaling pathways of the targeted enzymes is crucial for rational drug design.

Simplified FAAH signaling pathway.

Conclusion

Derivatives of 1-Boc-3-(aminomethyl)azetidine represent a promising starting point for the development of potent and selective enzyme inhibitors. The case of azetidine ureas as FAAH inhibitors highlights the potential of this scaffold. By exploring various chemical modifications of the aminomethyl group, researchers can target a wide range of biological molecules. The comparative data presented in this guide serves as a valuable resource for scientists and professionals in the field of drug discovery, enabling informed decisions in the design and synthesis of novel therapeutic agents. Further exploration of this versatile scaffold is warranted to unlock its full therapeutic potential against a broader spectrum of diseases.

References

• 1. Molecular basis for azetidine-2-carboxylic acid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thieme-connect.de [thieme-connect.de]
• 3. Azetidine amino acid biosynthesis by non-heme iron-dependent enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Boc-3-(Aminomethyl)azetidine: A Guide for Laboratory Professionals

For immediate release: Researchers, scientists, and drug development professionals handling 1-Boc-3-(aminomethyl)azetidine must adhere to strict disposal protocols due to its toxic properties. This guide provides essential, step-by-step procedures for the safe handling and disposal of this compound, ensuring laboratory safety and regulatory compliance.

Immediate Safety and Hazard Identification

1-Boc-3-(aminomethyl)azetidine is classified as acutely toxic if swallowed (H301) and is symbolized by the GHS06 pictogram (skull and crossbones). Immediate action is required in case of exposure. All laboratory personnel handling this compound must be familiar with the information presented in the Safety Data Sheet (SDS).

Key Hazard Information:

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement	Precautionary Statement
Acute Toxicity 3, Oral	GHS06	Danger	H301: Toxic if swallowed	P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician. P501: Dispose of contents/container to an approved waste disposal plant.

Data sourced from Sigma-Aldrich Safety Data Sheet and aggregated GHS information.[1]

Step-by-Step Disposal Protocol

The primary disposal method for 1-Boc-3-(aminomethyl)azetidine and its contaminated materials is through a certified hazardous waste management program.[2][3] In-lab neutralization is not recommended without a validated and peer-reviewed protocol specific to this compound.

Experimental Workflow for Disposal

Figure 1. A stepwise workflow for the safe disposal of 1-Boc-3-(aminomethyl)azetidine waste.

Detailed Methodologies

Waste Collection:

• Pure Compound and Concentrated Solutions: Collect in a designated, compatible, and clearly labeled hazardous waste container. The container must have a tightly sealing lid.

• Contaminated Labware: Items such as pipette tips, gloves, and weighing boats that come into direct contact with the compound should be collected in a separate, labeled container lined with a durable plastic bag.

• Spill Cleanup Materials: Any materials used to clean up spills of 1-Boc-3-(aminomethyl)azetidine must be treated as hazardous waste and collected accordingly.[2]

Container Labeling:

• All waste containers must be labeled with the words "Hazardous Waste."

• The label must clearly identify the contents, including the full chemical name: "1-Boc-3-(aminomethyl)azetidine."

• The primary hazard, "Toxic," must be indicated on the label.

Storage:

• Store hazardous waste in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation.[4]

• Ensure that the waste container is kept closed at all times, except when adding waste.[2][4]

Disposal of Empty Containers:

• Due to the acute toxicity of 1-Boc-3-(aminomethyl)azetidine, empty containers that held this substance must be triple-rinsed with a suitable solvent (e.g., methanol or ethanol).[2][5]

• The rinsate must be collected and disposed of as hazardous waste.[2]

• After triple-rinsing, deface or remove the original label and dispose of the container according to your institution's guidelines for non-hazardous lab glass or plastic.

Emergency Procedures

In the event of a spill, evacuate the area and prevent access. For small spills, trained personnel wearing appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves, can manage the cleanup using an absorbent material. All cleanup materials must be disposed of as hazardous waste. For large spills, evacuate the laboratory and contact your institution's Environmental Health and Safety (EHS) department immediately.[2]

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of 1-Boc-3-(aminomethyl)azetidine, protecting both personnel and the environment.

References

• 1. echemi.com [echemi.com]
• 2. vumc.org [vumc.org]
• 3. otago.ac.nz [otago.ac.nz]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]

Safeguarding Your Research: A Guide to Handling 1-Boc-3-(Aminomethyl)azetidine

For Immediate Implementation: This document provides critical safety and logistical protocols for the handling and disposal of 1-Boc-3-(Aminomethyl)azetidine, a key reagent in pharmaceutical development. Adherence to these guidelines is paramount for ensuring the safety of all laboratory personnel and the integrity of your research.

Essential Safety Information

1-Boc-3-(Aminomethyl)azetidine is classified as acutely toxic if swallowed.[1] All handling procedures must be conducted with the appropriate personal protective equipment (PPE) and within a designated controlled area to minimize exposure risk.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table summarizes the required PPE for handling this compound.

Protection Level	Equipment	Purpose
Primary Engineering Control	Certified Chemical Fume Hood	To minimize inhalation exposure to any potential aerosols or vapors.
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Goggles protect against splashes; a face shield provides broader protection, especially during transfer and dissolution steps.
Hand Protection	Chemical-Resistant Gloves (Nitrile or Neoprene)	To prevent skin contact. Double-gloving is recommended, and gloves should be changed immediately upon contamination.
Body Protection	Flame-Resistant Laboratory Coat	To protect skin and personal clothing from contamination.
Foot Protection	Closed-Toe, Chemical-Resistant Shoes	To protect feet from spills and falling objects.
Respiratory Protection	NIOSH-Approved Respirator	Required only if working outside of a fume hood or if there is a risk of aerosol generation that cannot be controlled by local exhaust ventilation.

Hazard Identification

Hazard Class	Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral (Category 3)	Danger	H301: Toxic if swallowed[1]

Operational Plan: From Receipt to Disposal

A systematic approach to the handling of 1-Boc-3-(Aminomethyl)azetidine is crucial for maintaining a safe laboratory environment.

Experimental Protocol: Weighing and Dissolving

This protocol outlines the safe procedure for weighing the solid compound and preparing a solution.

Step 1: Pre-Handling Preparation

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

• Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire extinguisher are readily accessible.

• PPE: Don all required PPE as outlined in the table above before entering the designated handling area.

Step 2: Weighing

• Perform all weighing operations inside a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation risk.

• Use a dedicated set of spatulas and weighing paper.

• Carefully transfer the desired amount of 1-Boc-3-(Aminomethyl)azetidine to a tared container.

• Clean any spills on the balance immediately with a damp cloth, which should then be disposed of as hazardous waste.

Step 3: Dissolution

• In the fume hood, add the solvent to the vessel containing the weighed compound slowly and carefully to avoid splashing.

• If necessary, use a magnetic stirrer or sonicator to aid dissolution. Ensure the vessel is appropriately covered during these operations.

Step 4: Post-Handling

• Thoroughly clean all non-disposable equipment used in the procedure.

• Dispose of all contaminated disposable materials, including gloves and weighing paper, in the designated hazardous waste container.

• Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of 1-Boc-3-(Aminomethyl)azetidine and its associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Unused Product and Solutions: Collect in a clearly labeled, sealed, and appropriate chemical waste container. This waste should be disposed of through a licensed professional waste disposal service or by incineration in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Contaminated Labware: All disposable items that have come into contact with the compound (e.g., pipette tips, gloves, weighing paper) must be placed in a designated solid hazardous waste container.

• General Guidelines:

  • Labeling: All waste containers must be clearly labeled with the full chemical name, "1-Boc-3-(Aminomethyl)azetidine," and all associated hazard symbols.

  • Segregation: Do not mix this waste stream with other incompatible chemical wastes.

  • Storage: Store waste containers in a designated and secure satellite accumulation area within the laboratory, away from general work areas.

Workflow Visualizations

To further clarify the procedural steps and decision-making processes, the following diagrams have been created using the Graphviz DOT language.

PPE Selection Workflow for Handling 1-Boc-3-(Aminomethyl)azetidine.

Operational and Disposal Workflow for 1-Boc-3-(Aminomethyl)azetidine.

References

• 1. capotchem.cn [capotchem.cn]